Methyl salicylate

• CAS: 29468-36-8

Core Science & Biosynthesis

Methyl Salicylate: A Comprehensive Technical Guide for its Use as a Chemical Warfare Agent Simulant

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate (MS), a readily available organic ester with the characteristic scent of wintergreen, serves as a crucial simulant for chemical warfare agents (CWAs), primarily the vesicant sulfur mustard (HD).[1][2][3] Its utility stems from the similarity in key physicochemical properties to sulfur mustard, such as persistence, volatility, and water solubility, allowing for safer and more cost-effective research and development of protective measures and decontamination strategies.[2] This technical guide provides an in-depth overview of the core data, experimental protocols, and logical frameworks associated with the use of methyl salicylate as a CWA simulant.

Core Data Presentation

Physicochemical Properties: A Comparative Analysis

The selection of a suitable simulant is predicated on the close alignment of its physical and chemical characteristics with the agent it is intended to mimic. The following table summarizes the key physicochemical properties of methyl salicylate and sulfur mustard.

Property	Methyl Salicylate (MS)	Sulfur Mustard (HD)
Molecular Formula	C₈H₈O₃	C₄H₈Cl₂S
Molecular Weight ( g/mol )	152.15	159.08
Appearance	Colorless, yellowish, or reddish oily liquid	Colorless to yellow-brown oily liquid
Odor	Characteristic odor of wintergreen	Faint, sweet, agreeable to garlic-like
Boiling Point (°C)	222	217
Melting Point (°C)	-8.6	13-14
Vapor Pressure (mmHg at 20°C)	0.04	0.025
Water Solubility (g/L at 20°C)	0.7	0.9
Log Kₒw (Octanol-Water Partition Coefficient)	2.55	2.41

Sources:[1][2][4]

Toxicological Data Summary

While significantly less toxic than actual CWAs, understanding the toxicological profile of methyl salicylate is critical for ensuring safety during experimental procedures.

Parameter	Methyl Salicylate (MS)	Sulfur Mustard (HD)
LD₅₀ (Oral, Rat)	887 mg/kg	9 mg/kg
Dermal Effects	Irritant, can be absorbed through the skin	Vesicant, causes severe blistering
Primary Hazards	Harmful if swallowed, skin and eye irritant	Potent vesicant, alkylating agent, carcinogen

Sources:[4]

Experimental Protocols

In Vitro Percutaneous Absorption Assessment

The following protocol outlines a common method for assessing the dermal penetration of methyl salicylate using an in vitro model, such as the isolated perfused porcine skin flap (IPPSF).[5][6]

Objective: To quantify the rate and extent of methyl salicylate absorption through the skin.

Materials:

• Isolated perfused porcine skin flap (IPPSF)

• Perfusion apparatus

• Radiolabeled ([¹⁴C]) methyl salicylate

• Ethanol (vehicle)

• Perfusate solution

• Scintillation counter

• Standard laboratory glassware and equipment

Methodology:

• Preparation of the IPPSF: Surgically prepare and mount the porcine skin flap in the perfusion chamber, ensuring vascular integrity.

• Dosing: Topically apply a known concentration and volume of [¹⁴C]-methyl salicylate in ethanol to a defined area of the skin surface. A typical dose is 400 µg/cm².[5][6]

• Perfusion: Perfuse the skin flap with a suitable physiological solution at a constant flow rate.

• Sample Collection: Collect the perfusate at predetermined time intervals (e.g., 30, 60, 90, 120, 180, 240, 360, and 480 minutes) over an 8-hour experimental period.[5]

• Sample Analysis: Determine the amount of radioactivity in the collected perfusate samples using a scintillation counter.

• Mass Balance: At the end of the experiment, analyze the skin (stratum corneum, epidermis, dermis), residual dose on the surface, and any other relevant compartments to determine the total distribution of the applied dose.

• Data Analysis: Calculate the flux of methyl salicylate across the skin over time and determine key pharmacokinetic parameters such as the area under the curve (AUC), peak flux, and time to peak flux.[5]

Decontamination Efficacy Testing

This protocol describes a method for evaluating the effectiveness of different decontamination procedures in removing methyl salicylate from the skin.

Objective: To compare the efficacy of various decontamination methods in reducing dermal exposure to methyl salicylate.

Materials:

• Human volunteers or a suitable skin model (e.g., porcine skin)

• Methyl salicylate solution

• Decontamination solutions (e.g., soapy water, water alone)

• Absorbent materials (for dry decontamination)

• Swabs for sample collection

• Analytical instrumentation for quantifying methyl salicylate (e.g., GC-MS)

Methodology:

• Contamination: Apply a known amount of methyl salicylate to a defined area of the skin.

• Decontamination Procedure: At a specified time point post-application (e.g., 5, 15, 45, or 120 minutes), initiate the decontamination procedure.[7]

  • Wet Decontamination: Wash the contaminated area with the test solution (e.g., soapy water) for a set duration and with a standardized technique (e.g., repeated washing 10 times).[7]

  • Dry Decontamination: Blot or wipe the contaminated area with an absorbent material.

• Sample Collection: After decontamination, collect skin swabs from the contaminated and decontaminated areas.

• Sample Analysis: Extract methyl salicylate from the swabs and analyze the extracts using a validated analytical method, such as gas chromatography-mass spectrometry (GC-MS), to quantify the amount of residual simulant.[8]

• Efficacy Calculation: Compare the amount of methyl salicylate recovered from decontaminated skin to that from a positive control (contaminated but not decontaminated) to determine the percentage of simulant removed.

Aerosol Generation and Characterization

For inhalation studies, generating a well-characterized aerosol of methyl salicylate is crucial.

Objective: To produce a stable and reproducible aerosol of methyl salicylate with a defined particle size distribution and concentration.

Materials:

• Aerosol generator (e.g., nebulizer, spinning disk generator)[9][10]

• Exposure chamber

• Particle sizing instrumentation (e.g., cascade impactor, aerodynamic particle sizer)

• Air sampling equipment (e.g., sorbent tubes, impingers)

• Analytical instrumentation for quantifying methyl salicylate (e.g., GC-FID, GC-MS)

Methodology:

• Aerosol Generation:

  • Select an appropriate aerosol generator based on the desired particle size and concentration. For polydisperse aerosols mimicking real-world scenarios, a Collision nebulizer is commonly used.[9][10]

  • Prepare a solution of methyl salicylate, potentially in a suitable solvent, for use in the generator.

  • Operate the generator under controlled conditions (e.g., air pressure, liquid feed rate) to produce a stable aerosol.

• Aerosol Characterization:

  • Particle Size Distribution: Use a cascade impactor or other particle sizing instrument to determine the mass median aerodynamic diameter (MMAD) and geometric standard deviation (GSD) of the aerosol.

  • Concentration: Collect air samples from the exposure chamber using sorbent tubes or other appropriate media.

  • Analysis: Extract the collected methyl salicylate and analyze it using a calibrated analytical method to determine the aerosol concentration in the chamber.

• Exposure: Once the aerosol is stable and well-characterized, introduce the test subjects or systems into the exposure chamber for the desired duration.

Mandatory Visualizations

Caption: Workflow for in vitro percutaneous absorption study.

Caption: Logical workflow for a decontamination efficacy study.

Caption: Reaction of methyl salicylate with sodium hypochlorite.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Methyl salicylate - Wikipedia [en.wikipedia.org]
• 4. Sulfur Mustard Research—Strategies for the Development of Improved Medical Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Use of methyl salicylate as a simulant to predict the percutaneous absorption of sulfur mustard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Optimisation and validation of a GC-MS/MS method for the analysis of methyl salicylate in hair and skin samples for use in human-volunteer decontamination studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The analysis of methyl salicylate and salicylic acid from Chinese herbal medicine ingestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Generation and Characterization of Aerosolized Agents - Overcoming Challenges to Develop Countermeasures Against Aerosolized Bioterrorism Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Core of Wintergreen: An In-depth Technical Guide to Methyl Salicylate Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthesis of methyl salicylate, the signature compound of wintergreen plants (Gaultheria spp.). It details the upstream metabolic pathways, key enzymatic conversions, regulatory signaling cascades, and quantitative data. Furthermore, this guide includes detailed experimental protocols for the extraction, quantification, and enzymatic analysis of the key molecules involved, providing a critical resource for research and development.

The Biosynthetic Pathway: From Primary Metabolism to Oil of Wintergreen

In wintergreen plants, the characteristic aroma is primarily due to methyl salicylate (MeSA). However, the bulk of this compound is not stored in its free volatile form but as a stable, non-volatile glycoside called gaultherin . The biosynthesis is a multi-stage process, beginning with the production of the precursor, salicylic acid (SA), followed by its methylation and subsequent glycosylation. Tissue damage triggers the enzymatic hydrolysis of gaultherin, releasing the volatile methyl salicylate.

The biosynthesis of salicylic acid in plants occurs via two distinct pathways originating from the shikimate pathway product, chorismate.

Salicylic Acid (SA) Biosynthesis

Predominantly occurring in the plastids, this pathway is the major route for SA production in response to pathogenic attack in many plant species.

• Chorismate to Isochorismate: The pathway begins with the isomerization of chorismate, catalyzed by Isochorismate Synthase (ICS) .

• Formation of Salicylic Acid: The subsequent steps involve the transport of isochorismate to the cytosol and its conversion to SA. This process is complex and can involve enzymes such as PBS3 (AvrPphB Susceptible 3) , which conjugates isochorismate with glutamate, and EPS1 (Enhanced Pseudomonas Susceptibility 1) , which is thought to facilitate the final conversion to SA.

This cytosolic pathway utilizes phenylalanine as its starting precursor.

• Phenylalanine to Cinnamic Acid: Phenylalanine Ammonia-Lyase (PAL) catalyzes the deamination of L-phenylalanine to produce trans-cinnamic acid.

• Cinnamic Acid to Benzoic Acid (BA): The conversion of cinnamic acid to benzoic acid involves the shortening of its three-carbon side chain by two carbons. This can occur through a β-oxidative pathway within the peroxisomes.

• Benzoic Acid to Salicylic Acid: The final step is the ortho-hydroxylation of benzoic acid, catalyzed by Benzoic Acid 2-Hydroxylase (BA2H) , to yield salicylic acid.

Formation of Methyl Salicylate (MeSA) and Gaultherin

Once salicylic acid is synthesized, it undergoes methylation to form the volatile ester, methyl salicylate.

• Methylation of Salicylic Acid: The enzyme S-adenosyl-L-methionine: Salicylic Acid Carboxyl Methyltransferase (SAMT) catalyzes the transfer of a methyl group from S-adenosyl-L-methionine (SAM) to the carboxyl group of salicylic acid, forming methyl salicylate.

• Glycosylation to Gaultherin: In wintergreen, methyl salicylate is then glycosylated to form gaultherin (methyl salicylate 2-O-β-D-xylopyranosyl-(1→6)-β-D-glucopyranoside). This reaction renders the molecule water-soluble and non-volatile, allowing for stable storage within the plant's vacuole.

• Hydrolytic Release of MeSA: Upon tissue damage (e.g., herbivory), the enzyme gaultherase is released, which hydrolyzes gaultherin back into methyl salicylate and its sugar moiety (primverose), releasing the characteristic "oil of wintergreen" scent.

Visualization of Biosynthetic and Signaling Pathways

Methyl Salicylate Biosynthesis Pathway

Fig. 1: Overview of the biosynthetic pathways leading to methyl salicylate and gaultherin.

Stress-Induced Signaling Pathway

Biotic stresses, such as pathogen or herbivore attacks, trigger complex signaling cascades that regulate the biosynthesis of defense compounds like methyl salicylate. The jasmonic acid (JA) and salicylic acid (SA) pathways are central to this response and often exhibit antagonistic crosstalk.

Fig. 2: Simplified signaling cascade for stress-induced methyl salicylate production.

Quantitative Data on Salicylates in Gaultheria procumbens

The concentration of methyl salicylate and its precursors varies significantly between different organs of the wintergreen plant and the extraction method used. The majority of the plant's salicylate content is sequestered as gaultherin.

Table 1: Salicylate Content in Various Organs of Gaultheria procumbens

Plant Organ	Total Salicylic Acid (μg/g fresh weight)[1]	Free Salicylic Acid (μg/g fresh weight)[1]	Notes
Flowers	6.4	-	Highest concentration in reproductive tissues.
Leaves	3.8	1.9 (wild) / 1.7 (cultivated)	Primary site of photosynthesis and biosynthesis.
Stems	2.2	-	Structural and transport tissue.
Fruits (Berries)	1.5	-	Lower concentration compared to other organs.
Whole Plant (Wild)	5.8	-	Average across all tissues.

| Whole Plant (Cultivated) | 10.7 | - | Cultivation may enhance production. |

Table 2: Gaultherin and Total Salicylate Content in Dry Extracts of Gaultheria procumbens

Plant Organ	Extraction Solvent	Total Salicylates (mg/g dry extract)[1]	Gaultherin Content (mg/g dry extract)[1]	Gaultherin as % of Total Salicylates
Stems	Acetone	up to 199.9	up to 185.9	~93%
Leaves	Methanol:Water (75:25)	up to 187.5	up to 187.5	89-100%

| Fruits | Acetone | up to 121.7 | - | - |

Table 3: Representative Enzyme Kinetic Data for Salicylate-Related Methyltransferases

Enzyme	Plant Source	Substrate	Km (μM)	Notes
SAMT	Clarkia breweri	Salicylic Acid	24[2]	Catalyzes the formation of methyl salicylate.
SAMT	Clarkia breweri	S-adenosyl-L-methionine	9[2]	Co-substrate for the methylation reaction.

| SlMES1 (Esterase) | Solanum lycopersicum (Tomato) | Methyl Salicylate | 37.0 ± 6.2[3] | Catalyzes the reverse reaction: demethylation of MeSA to SA. |

Note: Kinetic data for enzymes specific to Gaultheria procumbens are not widely available in the literature; values from other species are provided for context.

Experimental Protocols

Accurate analysis of methyl salicylate and gaultherin requires specific protocols that account for the volatility of the former and the enzymatic instability of the latter.

Protocol for Extraction and Quantification of Gaultherin

This protocol is designed to extract the non-volatile glycoside gaultherin while preventing its enzymatic hydrolysis.

Objective: To extract and quantify gaultherin from fresh wintergreen plant material.

Methodology:

• Sample Preparation: Harvest fresh plant material (e.g., leaves, stems) and immediately freeze in liquid nitrogen to halt all enzymatic activity. Store at -80°C until extraction.

• Enzyme Inactivation and Extraction:

  • Grind the frozen tissue to a fine powder under liquid nitrogen using a mortar and pestle.

  • Immediately transfer the frozen powder (a known weight, e.g., 1 g) to a tube containing a solvent designed to inactivate enzymes, such as 10 mL of 80% ethanol or by boiling the material in water with calcium carbonate.[4][5][6]

  • Vortex thoroughly and sonicate for 20-30 minutes to ensure complete extraction.

• Clarification: Centrifuge the extract at high speed (e.g., 10,000 x g for 15 minutes) to pellet cell debris. Collect the supernatant.

• Quantification (HPLC):

  • Analyze the supernatant using a High-Performance Liquid Chromatography (HPLC) system equipped with a PDA detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid) is typically used.

  • Detection: Monitor at a wavelength appropriate for salicylates, such as 304 nm.

  • Quantification: Calculate the concentration of gaultherin by comparing the peak area to a standard curve prepared with a purified gaultherin standard.

Protocol for Extraction and Quantification of Methyl Salicylate (Essential Oil)

This protocol focuses on the analysis of the volatile methyl salicylate, typically obtained via distillation.

Objective: To extract and quantify free methyl salicylate from wintergreen essential oil.

Methodology:

• Extraction (Steam Distillation):

  • Place fresh or dried wintergreen leaves into a distillation flask with water.

  • Perform steam distillation for a set period (e.g., 2-3 hours). The steam will rupture the plant cells, facilitating the hydrolysis of gaultherin and vaporizing the released methyl salicylate.[7]

  • Collect the distillate, which will consist of an aqueous layer and an upper oily layer (the essential oil).

  • Separate the essential oil layer using a separatory funnel.

• Quantification (GC-MS):

  • Dilute a small, accurately weighed amount of the essential oil in a suitable solvent (e.g., methanol, hexane).

  • Analyze the diluted sample using a Gas Chromatography-Mass Spectrometry (GC-MS) system.

  • GC Column: A non-polar capillary column, such as a DB-5ms (e.g., 30m x 0.25mm x 0.25µm).[8]

  • Injector Temperature: 225-250°C.[8][9]

  • Oven Program: Start at a low temperature (e.g., 60°C), hold for several minutes, then ramp up to a final temperature (e.g., 250°C).[10]

  • MS Detector: Operate in Electron Ionization (EI) mode. For quantification, use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher sensitivity and specificity. The mass transition for methyl salicylate is often m/z 152 -> 120.[8][11]

  • Quantification: Calculate the concentration based on a standard curve prepared with pure methyl salicylate. An internal standard (e.g., methyl salicylate-d4) can be used for improved accuracy.[11]

Experimental Workflow Diagrams

Fig. 3: Experimental workflow for gaultherin extraction and quantification.

References

• 1. Phytochemistry and Biological Profile of Gaultheria procumbens L. and Wintergreen Essential Oil: From Traditional Application to Molecular Mechanisms and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Gaultherin, a Natural Alternative to Aspirin: A Comprehensive Review of Molecular Mechanisms, Pharmacokinetics, Biocompatibility, Isolation Techniques, and Plant Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US20020031562A1 - Recovery of gaultherin from plants - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. fda.gov.tw [fda.gov.tw]
• 10. e3s-conferences.org [e3s-conferences.org]
• 11. Optimisation and validation of a GC-MS/MS method for the analysis of methyl salicylate in hair and skin samples for use in human-volunteer decontamination studies - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Methyl Salicylate in Plant Systemic Acquired Resistance: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Systemic Acquired Resistance (SAR) is a crucial inducible defense mechanism in plants, providing broad-spectrum and long-lasting protection against a variety of pathogens. A key signaling molecule in the establishment of SAR is methyl salicylate (MeSA), a volatile derivative of salicylic acid (SA). This technical guide provides an in-depth examination of the pivotal role of MeSA in the SAR signaling cascade. It details the enzymatic synthesis and conversion of MeSA, its transport through the plant vasculature, and the molecular players that govern its activity. This guide also compiles quantitative data on key enzymatic activities and metabolite levels, presents detailed experimental protocols for studying SAR, and includes visualizations of the signaling pathway and experimental workflows to facilitate a comprehensive understanding of this vital plant defense pathway.

Introduction

Plants, being sessile organisms, have evolved sophisticated defense mechanisms to combat pathogen attacks. One of the most effective of these is Systemic Acquired Resistance (SAR), a state of heightened immunity in tissues distal to the site of primary infection. The establishment of SAR is characterized by the accumulation of the signaling molecule salicylic acid (SA) and the expression of pathogenesis-related (PR) genes. While SA is a central player in SAR, it is not the primary long-distance signal. Instead, its volatile methyl ester, methyl salicylate (MeSA), has been identified as a critical mobile signal in several plant species, including tobacco, Arabidopsis, and potato.[1]

This guide delves into the technical details of MeSA's function in SAR, providing a resource for researchers and professionals in plant science and drug development who are interested in harnessing this natural defense mechanism.

The Methyl Salicylate Signaling Pathway in SAR

The journey of MeSA as a SAR signal begins in the infected leaf and culminates in the activation of defense responses in distant, uninfected tissues. The core of this pathway involves the conversion of SA to MeSA for transport and its subsequent conversion back to SA to elicit the defense response.

Synthesis of Methyl Salicylate in Infected Tissues

Upon pathogen recognition in a localized area, plants initiate a defense response that includes a significant increase in the synthesis of salicylic acid. This SA is then converted to the more mobile MeSA by the enzyme Salicylic Acid Methyltransferase (SAMT) . This enzymatic reaction utilizes S-adenosyl-L-methionine (SAM) as a methyl donor. The conversion to MeSA is a critical step, as it facilitates the movement of the signal out of the infected leaf.[2] Silencing of SAMT in the primary infected leaves has been shown to block the induction of SAR.[3][4]

Long-Distance Transport of Methyl Salicylate

MeSA, being a small, lipophilic molecule, is well-suited for long-distance transport through the plant's vascular system. It moves from the infected leaves to systemic tissues primarily via the phloem .[2][5] The accumulation of MeSA in the phloem exudates of infected plants provides strong evidence for its role as a mobile signal.[3][4]

Conversion of Methyl Salicylate to Salicylic Acid in Distal Tissues

Upon reaching the distal, uninfected tissues, MeSA is converted back into its biologically active form, salicylic acid. This hydrolysis is catalyzed by the enzyme Salicylic Acid-Binding Protein 2 (SABP2) , which possesses methyl salicylate esterase activity.[6][7] The release of SA in the systemic tissues initiates a signaling cascade that leads to the expression of PR genes and the establishment of a broad-spectrum, long-lasting resistant state.[6][8][9] The esterase activity of SABP2 is essential for SAR, and plants with silenced SABP2 fail to mount a systemic defense response.[8]

Regulation of the MeSA-Mediated SAR Pathway

The MeSA signaling pathway is tightly regulated to ensure an appropriate and timely defense response.

• Feedback Inhibition of SABP2: Salicylic acid, the product of the SABP2-catalyzed reaction, acts as a potent feedback inhibitor of SABP2's esterase activity.[6][7] This inhibition in the initially infected tissue is crucial as it allows for the accumulation of MeSA to levels sufficient for transport to distal tissues.[10]

• Glucosylation of MeSA: The homeostasis of MeSA is also regulated by glucosylation. The enzyme UGT71C3 can glucosylate MeSA, rendering it inactive. This process appears to be a negative regulatory mechanism, as mutants lacking UGT71C3 show enhanced systemic resistance and accumulate higher levels of MeSA and SA in systemic tissues.[2]

• Influence of Light: The requirement of MeSA for SAR is dependent on the light conditions following the primary infection. In the absence of light, MeSA and its metabolizing enzymes are essential for SAR development. However, with sufficient light exposure, SAR can develop even in the absence of MeSA, suggesting the existence of other mobile signals.[1]

Quantitative Data

A quantitative understanding of the components of the MeSA signaling pathway is essential for accurate modeling and potential manipulation of SAR. The following tables summarize key quantitative data from the literature.

Table 1: Kinetic Parameters of SABP2 from Nicotiana tabacum

Parameter	Substrate	Value	Reference
Km	Methyl Salicylate	8.6 µM	[11]
kcat	Methyl Salicylate	0.45 s-1	[11][12]
Kd	Salicylic Acid (Inhibitor)	90 nM	[7][11]

Table 2: Levels of Methyl Salicylate and Salicylic Acid in Plants

Plant Species & Condition	Tissue	Compound	Concentration	Reference
Arabidopsis thaliana (Col-0) after Psm inoculation	Petiole Exudates	MeSA	1.2 ng g-1 h-1	[13]
Arabidopsis thaliana (Col-0) mock-treated	Petiole Exudates	MeSA	~0.4 ng g-1 h-1	[13]
Arabidopsis thaliana (ugt71c3 mutant) after Pst DC3000/avrRpt2 infection	Systemic Leaves	MeSA	Significantly higher than wild-type	[2][14]
Arabidopsis thaliana (UGT71C3 overexpression) after Pst DC3000/avrRpt2 infection	Systemic Leaves	MeSA	Lower than wild-type	[2][14]
Lycopersicon esculentum after TMV infection	Leaves	MeSA	> 2.0 µg g-1 fresh weight	[15]

Experimental Protocols

The study of MeSA's role in SAR involves a series of well-defined experimental procedures. This section provides detailed methodologies for key experiments.

Induction of Systemic Acquired Resistance

4.1.1. Using Pseudomonas syringae in Arabidopsis thaliana

This protocol is adapted from established methods for inducing SAR in the model plant Arabidopsis thaliana.

• Bacterial Culture Preparation:

  • Streak Pseudomonas syringae pv. tomato DC3000 (Pst DC3000) carrying an avirulence gene (e.g., avrRpt2) from a glycerol stock onto King's B agar medium with appropriate antibiotics.

  • Incubate at 28°C for 2 days.

  • Inoculate a single colony into liquid King's B medium and grow overnight at 28°C with shaking.

  • Harvest bacteria by centrifugation, wash with 10 mM MgCl2, and resuspend in 10 mM MgCl2 to the desired optical density (OD600). For SAR induction, an OD600 of 0.001 (approximately 5 x 105 cfu/mL) is typically used for the primary inoculation.

• Plant Inoculation (Primary):

  • Use 4-5 week-old Arabidopsis plants.

  • Select three lower, fully expanded leaves for primary inoculation.

  • Infiltrate the bacterial suspension into the abaxial side of the leaves using a needleless syringe.

  • For mock treatment, infiltrate with 10 mM MgCl2.

• Secondary Challenge:

  • After 2-3 days, select upper, systemic leaves for the secondary challenge. It is recommended to choose leaves in the same orthostichy (vertically aligned) as the primary infected leaves for more consistent results.[8]

  • Infiltrate these leaves with a virulent strain of Pst DC3000 at a higher concentration (e.g., OD600 = 0.001).

• Assessment of SAR:

  • After 3-4 days post-secondary challenge, quantify bacterial growth in the systemic leaves.

  • Excise leaf discs of a known area, homogenize in 10 mM MgCl2, and plate serial dilutions on King's B agar with appropriate antibiotics.

  • Count colony-forming units (CFU) after incubation at 28°C for 2 days.

  • A significant reduction in bacterial growth in the systemic leaves of plants that received the primary inoculation compared to mock-treated plants indicates the successful induction of SAR.

4.1.2. Using Tobacco Mosaic Virus (TMV) in Nicotiana tabacum

This protocol is a standard method for inducing SAR in tobacco plants.

• Virus Inoculum Preparation:

  • Prepare a TMV inoculum at a concentration of 1 µg/mL in 50 mM phosphate buffer (pH 7.0).

• Plant Inoculation (Primary):

  • Use tobacco plants (e.g., Nicotiana tabacum cv. Xanthi-nc) that carry the N resistance gene, which results in a hypersensitive response to TMV.

  • Mechanically inoculate two lower leaves by gently rubbing the inoculum onto the leaf surface with carborundum as an abrasive.

  • Mock-inoculate control plants with buffer and carborundum only.

• Secondary Challenge:

  • After 7 days, challenge upper, systemic leaves with TMV at the same concentration.

• Assessment of SAR:

  • Monitor the development of lesions on the systemically challenged leaves.

  • Measure the diameter of the necrotic lesions 3-5 days after the secondary challenge.

  • A significant reduction in lesion size on the systemically challenged leaves of TMV-pre-inoculated plants compared to mock-inoculated plants indicates the induction of SAR.

Quantification of Methyl Salicylate

4.2.1. Headspace Solid-Phase Microextraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

This is a sensitive method for detecting volatile MeSA.

• Sample Preparation:

  • Excise plant tissue (e.g., leaves) and immediately freeze in liquid nitrogen.

  • Grind the frozen tissue to a fine powder.

  • Place a known amount of the powdered tissue into a headspace vial.

• HS-SPME:

  • Place the vial in a heating block at a specific temperature (e.g., 60-80°C) for a defined period to allow volatiles to accumulate in the headspace.

  • Expose a SPME fiber (e.g., polydimethylsiloxane) to the headspace for a set time to adsorb the volatile compounds.

• GC-MS Analysis:

  • Insert the SPME fiber into the heated injection port of a GC-MS system for thermal desorption of the analytes onto the GC column.

  • Separate the compounds on a suitable capillary column (e.g., DB-5ms).

  • Use a temperature gradient program to achieve good separation.

  • Identify MeSA based on its retention time and mass spectrum by comparison with an authentic standard.

  • Quantify MeSA using a standard curve or by the standard addition method.[15]

4.2.2. Quantification of SA and MeSA in Phloem Exudates

This method allows for the direct measurement of the mobile signal in the plant's transport system.

• Phloem Exudate Collection:

  • Excise leaves at the petiole from plants that have received a primary inoculation or mock treatment.

  • Immediately place the cut end of the petiole into a solution of EDTA (e.g., 5 mM in a buffer) to prevent sieve tube occlusion.

  • Collect the exudate over a period of several hours.

• Sample Preparation and Analysis:

  • The collected exudate can be analyzed for SA and MeSA using HPLC or GC-MS.

  • For GC-MS analysis, derivatization (e.g., silylation) is often required to improve the volatility of SA.

  • Quantification is performed using internal standards and calibration curves.

Visualizations

Experimental Workflow for SAR Analysis

The following diagram outlines the typical workflow for an experiment designed to investigate the induction of SAR.

Conclusion

Methyl salicylate plays a central and well-defined role as a long-distance mobile signal in the induction of systemic acquired resistance in a variety of plant species. The pathway, involving its synthesis in infected tissues, transport via the phloem, and conversion back to salicylic acid in distal tissues, is a paradigm of systemic signaling in plants. The regulation of this pathway through feedback inhibition and metabolic inactivation highlights the sophisticated control mechanisms that govern plant immunity. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for researchers and professionals seeking to further investigate and potentially manipulate this important defense pathway for crop improvement and the development of novel plant protection strategies. A thorough understanding of the MeSA-mediated SAR signaling cascade is not only fundamental to plant biology but also holds significant promise for future applications in agriculture and biotechnology.

References

• 1. Bacterial Infection and Hypersensitive Response Assays in Arabidopsis-Pseudomonas syringae Pathosystem - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biofilm Formation Assay in Pseudomonas syringae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol: an improved method to quantify activation of systemic acquired resistance (SAR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rapid determination of methyl salicylate, a plant-signaling compound, in tomato leaves by direct sample introduction and thermal desorption followed by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Protocol: an improved method to quantify activation of systemic acquired resistance (SAR) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Highly Sensitive Salicylic Acid Quantification in Milligram Amounts of Plant Tissue | Springer Nature Experiments [experiments.springernature.com]
• 11. Structural and biochemical studies identify tobacco SABP2 as a methyl salicylate esterase and implicate it in plant innate immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. uniprot.org [uniprot.org]
• 13. Methyl Salicylate Production and Jasmonate Signaling Are Not Essential for Systemic Acquired Resistance in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Methyl Salicylate Glucosylation Regulates Plant Defense Signaling and Systemic Acquired Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Gas chromatography-mass spectrometry with solid-phase microextraction method for determination of methyl salicylate and other volatile compounds in leaves of Lycopersicon esculentum - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Natural Sources and Extraction of Methyl Salicylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural origins of methyl salicylate, its biosynthesis in plants, and the primary methodologies for its extraction and purification. The information is intended to serve as a valuable resource for professionals in research, development, and pharmacology.

Introduction to Methyl Salicylate

Methyl salicylate (C₈H₈O₃), also known as oil of wintergreen, is an organic ester naturally produced by a variety of plant species.[1][2][3] It is a colorless to pale yellow liquid characterized by a sweet, minty aroma.[3][4][5] First isolated in 1843 by the French chemist Auguste André Thomas Cahours from the plant Gaultheria procumbens, this compound is widely utilized in the food, fragrance, and pharmaceutical industries.[1][2][3][6] In pharmaceutical applications, it is a common active ingredient in topical analgesics for the relief of musculoskeletal pain.[3][7]

Natural Sources and Yield

Methyl salicylate is found in numerous plants, though it is most concentrated in a select few species, making them the primary sources for natural extraction.[3][6][8] The principal commercial sources are wintergreen (Gaultheria procumbens) and sweet birch (Betula lenta).[8][9][10] The essential oils derived from these plants can contain over 99% methyl salicylate.[11] Other plants produce methyl salicylate in smaller, often variable quantities, where it may play a role in plant defense signaling.[1][6][12][13]

Plant Species	Family	Plant Part Used	Typical Yield of Methyl Salicylate
Gaultheria procumbens (Wintergreen)	Ericaceae	Leaves	>98% of essential oil[10]
Betula lenta (Sweet Birch)	Betulaceae	Bark	93.24–99.84% of essential oil[11]
Securidaca longepedunculata	Polygalaceae	Root Bark	>90% of volatile material in methanol extract[14]
Polygala paniculata	Polygalaceae	Whole Plant	Significant, produced in tissue culture[10]
Various Spiraea species (Meadowsweet)	Rosaceae	Flowers	Present[3][6][7]
Various Acacia species	Fabaceae	Flowers	Present[7]
Cananga odorata (Ylang-Ylang)	Annonaceae	Flowers	Present[3][7]
Clove (Syzygium aromaticum)	Myrtaceae	Buds	Present[3][4]
Tomato (Solanum lycopersicum)	Solanaceae	Leaves (in response to stress)	>2.0 µg/g fresh weight (induced)[15]

Biosynthesis of Methyl Salicylate in Plants

In plants, methyl salicylate is synthesized from salicylic acid, a key signaling molecule in plant defense, particularly in systemic acquired resistance (SAR).[12][13][16] The final step in its biosynthesis is the methylation of the carboxyl group of salicylic acid. This reaction is catalyzed by the enzyme salicylic acid methyltransferase (SAMT), which utilizes S-adenosyl-L-methionine (SAM) as the methyl group donor.[12][16] The reverse reaction, the conversion of methyl salicylate back to salicylic acid, is catalyzed by methyl salicylate esterases, such as salicylic acid-binding protein 2 (SABP2).[12][16]

Biosynthesis and hydrolysis of methyl salicylate in plants.

Extraction Methodologies

The extraction of methyl salicylate from natural sources is primarily achieved through steam distillation, a method well-suited for volatile, water-immiscible compounds. Solvent extraction is also a viable, though less common, alternative.

Steam Distillation

Steam distillation is the commercial standard for extracting oil of wintergreen from Gaultheria procumbens leaves and the bark of Betula lenta.[10][17][18][19][20] The plant material is first macerated and soaked in warm water to allow for enzymatic hydrolysis of the precursor glycoside, gaultherin, which releases methyl salicylate.[7][20] Direct steam is then passed through the macerated material, causing the volatile methyl salicylate to vaporize. The mixture of steam and methyl salicylate vapor is then condensed and collected. Due to its low solubility in water, the methyl salicylate forms a separate layer and can be easily isolated.

• Preparation of Plant Material: Collect fresh leaves of Gaultheria procumbens. Chop the leaves into small pieces to increase surface area.

• Maceration: Place the chopped leaves in a distillation flask and add warm water to fully submerge the material. Allow the mixture to macerate for 12-24 hours. This step is crucial for the enzymatic release of methyl salicylate from its glycosidic precursor.[20]

• Apparatus Setup: Assemble a steam distillation apparatus. The distillation flask containing the macerated leaves is connected to a steam generator on one side and a condenser on the other. A collection flask is placed at the outlet of the condenser.

• Distillation: Introduce steam from the generator into the distillation flask. The steam will pass through the plant material, volatilizing the methyl salicylate. The mixture of steam and methyl salicylate vapor will travel to the condenser.

• Condensation and Collection: Cold water circulating through the condenser will cool the vapors, causing them to condense back into a liquid. Collect the distillate, which will be a biphasic mixture of water and methyl salicylate, in the collection flask. The distillation should continue until the distillate runs clear and no more oily droplets are observed.[21]

• Separation: Transfer the collected distillate to a separatory funnel. The methyl salicylate, being denser than water and immiscible, will form the lower organic layer. Allow the layers to fully separate.

• Isolation: Carefully drain the lower layer of methyl salicylate from the separatory funnel.

• Drying: To remove residual water, dry the collected methyl salicylate over an anhydrous drying agent, such as anhydrous sodium sulfate or magnesium sulfate.[21]

• Purification (Optional): For higher purity, the crude methyl salicylate can be further purified by vacuum distillation.[5]

Workflow for the extraction of methyl salicylate via steam distillation.

Solvent Extraction

Solvent extraction is another method that can be employed to isolate methyl salicylate from plant materials.[6] This technique involves using an organic solvent in which methyl salicylate is highly soluble. The choice of solvent is critical to ensure efficient extraction and ease of removal post-extraction.

• Preparation of Plant Material: As with steam distillation, the plant material (e.g., root bark of Securidaca longepedunculata) should be dried and ground into a fine powder to maximize the surface area for solvent contact.

• Extraction: Place the powdered plant material in a flask and add a suitable organic solvent, such as methanol or dichloromethane.[14][22] The mixture is then typically agitated or refluxed for a set period to allow the methyl salicylate to dissolve into the solvent.

• Filtration: After extraction, the mixture is filtered to separate the solid plant debris from the solvent extract (miscella).

• Solvent Removal: The solvent is removed from the filtrate, usually under reduced pressure using a rotary evaporator. This leaves behind a crude extract containing methyl salicylate and other co-extracted compounds.[22]

• Purification: The crude extract is then purified. A common method is liquid-liquid extraction. For instance, the crude extract can be dissolved in a suitable solvent and washed with an aqueous sodium bicarbonate solution to remove any acidic impurities.[22] The organic layer containing the methyl salicylate is then separated, dried, and the solvent is evaporated to yield the purified product.

General workflow for the solvent extraction of methyl salicylate.

Analysis and Quantification

The identification and quantification of methyl salicylate in plant extracts are most commonly performed using gas chromatography-mass spectrometry (GC-MS).[11][14][19][23][24] This technique allows for the separation of methyl salicylate from other volatile components in the extract and provides a definitive identification based on its mass spectrum and retention time.[14] For quantitative analysis, an internal standard is typically used, and methods such as headspace solid-phase microextraction (HS-SPME) can be employed for sample preparation, offering high sensitivity and requiring minimal solvent.[15][23]

References

• 1. Methyl salicylate - Wikipedia [en.wikipedia.org]
• 2. Organic Compounds - Methyl Salicylate [unicareingredients.com]
• 3. METHYL SALICYLATE - Ataman Kimya [atamanchemicals.com]
• 4. Methyl salicylate | The Fragrance Conservatory [fragranceconservatory.com]
• 5. Preparation and application of methyl salicylate_Chemicalbook [chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. Methyl Salicylate-Synonyms Winter green oil; Betula oil; Sweet birch oil; Teabery oil [epharmacognosy.com]
• 8. perfumerflavorist.com [perfumerflavorist.com]
• 9. Natural abundance 2H-ERETIC-NMR authentication of the origin of methyl salicylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. primaryinfo.com [primaryinfo.com]
• 11. Authentication and Market Survey of Sweet Birch (Betula lenta L.) Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Identification of methyl salicylate as the principal volatile component in the methanol extract of root bark of Securidaca longepedunculata Fers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Sol Genomics Network [solgenomics.net]
• 16. Identification and analysis of key genes involved in methyl salicylate biosynthesis in different birch species | PLOS One [journals.plos.org]
• 17. tandfonline.com [tandfonline.com]
• 18. Determining the authenticity of methyl salicylate in Gaultheria procumbens L. and Betula lenta L. essential oils using isotope ratio mass spectrometry | Semantic Scholar [semanticscholar.org]
• 19. researchgate.net [researchgate.net]
• 20. scribd.com [scribd.com]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. ivypanda.com [ivypanda.com]
• 23. researchgate.net [researchgate.net]
• 24. Rapid determination of methyl salicylate, a plant-signaling compound, in tomato leaves by direct sample introduction and thermal desorption followed by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicological Profile of Methyl Salicylate for Laboratory Use: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of methyl salicylate, intended for use by researchers, scientists, and professionals in drug development. The information is presented to facilitate a thorough understanding of its potential hazards and to ensure its safe handling and use in a laboratory setting. All quantitative data are summarized in structured tables for ease of comparison, and detailed methodologies for key toxicological experiments are provided.

Acute Toxicity

Methyl salicylate exhibits moderate acute toxicity via the oral route and low acute toxicity via dermal and inhalation routes. Ingestion of relatively small amounts can lead to severe poisoning and death.

Quantitative Acute Toxicity Data

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	887 mg/kg bw	(ECHA, 2021)
LD50	Rabbit	Dermal	> 5,000 mg/kg bw	(ECHA, 2021)
LC50	Rat	Inhalation	> 2.1 mg/L (4h)	(ECHA, 2021)

Table 1: Acute Toxicity of Methyl Salicylate

Experimental Protocols for Acute Toxicity Testing

The acute oral toxicity of methyl salicylate is typically determined using a protocol based on the now-deleted OECD Test Guideline 401.[1]

• Test Animals: Healthy, young adult rats of a standard laboratory strain are used.[1] Animals are fasted prior to dosing.[1]

• Dosage: The test substance is administered in a single dose by gavage.[1] At least three different dose levels are used with a sufficient number of animals in each group to elicit a range of toxic effects and mortality rates.[1]

• Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin and fur, eyes, and mucous membranes; respiratory, circulatory, autonomic, and central nervous system effects; and somatomotor activity and behavior pattern), and body weight changes for at least 14 days.[1]

• Pathology: A gross necropsy is performed on all animals.[1]

• Data Analysis: The LD50 is calculated using a recognized statistical method.[1]

The acute dermal toxicity is assessed following a method like OECD Test Guideline 402.[2][3][4]

• Test Animals: Healthy, young adult rats or rabbits with clipped, intact skin are used.[3]

• Dosage: The test substance is applied uniformly over a shaved area of at least 10% of the body surface and covered with a porous gauze dressing for 24 hours.[2][3] A limit test at 2000 mg/kg body weight is often performed initially.[2]

• Observations: Animals are observed for mortality and systemic and local signs of toxicity for 14 days.[2][3] Body weights are recorded weekly.[2]

• Pathology: A gross necropsy is performed on all animals.[4]

Irritation and Sensitization

Methyl salicylate is considered to be a skin and eye irritant and a weak skin sensitizer.

Quantitative Irritation and Sensitization Data

Endpoint	Species	Result	Reference
Skin Irritation	Rabbit	Irritant	(ECHA, 2021)
Eye Irritation	Rabbit	Serious eye damage	(ECHA, 2021)
Skin Sensitization	Mouse	Sensitizing	(ECHA, 2021)

Table 2: Irritation and Sensitization Potential of Methyl Salicylate

Experimental Protocols for Irritation and Sensitization Testing

The skin irritation potential is evaluated using a method like OECD Test Guideline 404.[5][6][7]

• Test Animals: Healthy, young adult albino rabbits are used.[5]

• Procedure: A single dose of 0.5 g of the test substance is applied to a small area of clipped skin (approximately 6 cm²) and covered with a gauze patch for 4 hours.[5][6]

• Observations: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch removal.[6] The reversibility of any observed effects is assessed for up to 14 days.[6][7]

The potential for eye irritation is assessed using a protocol based on OECD Test Guideline 405.[8][9][10][11][12]

• Test Animals: Healthy, adult albino rabbits with no pre-existing eye defects are used.[9]

• Procedure: A single dose of 0.1 mL of the liquid test substance is instilled into the conjunctival sac of one eye of the animal.[10] The other eye serves as a control.[8]

• Observations: The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and chemosis at 1, 24, 48, and 72 hours after instillation.[8] The reversibility of any lesions is observed for up to 21 days.[9]

The skin sensitization potential is commonly evaluated using the LLNA.[13][14][15][16]

• Test Animals: Female CBA/Ca or CBA/J strain mice are typically used.[13]

• Procedure: The test substance, in a suitable vehicle, is applied to the dorsum of each ear for three consecutive days.[15] On day 5, a solution of ³H-methyl thymidine is injected intravenously.[14]

• Endpoint: Three hours after the injection of ³H-methyl thymidine, the draining auricular lymph nodes are excised, and a single-cell suspension is prepared.[14] The incorporation of ³H-methyl thymidine is measured by β-scintillation counting.[14] A stimulation index (SI) of 3 or greater is considered a positive result.[14]

Genotoxicity and Carcinogenicity

Methyl salicylate is not considered to be genotoxic or carcinogenic.

Genotoxicity Data

Assay	Test System	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation Assay (Ames Test)	S. typhimurium & E. coli	With and without S9	Negative	(ECHA, 2021)
In vivo Mammalian Erythrocyte Micronucleus Test	Mouse bone marrow	N/A	Negative	(ECHA, 2021)

Table 3: Genotoxicity of Methyl Salicylate

Carcinogenicity

No evidence of carcinogenicity has been found in studies with methyl salicylate.[17] It is not classified as a carcinogen by IARC, NTP, or OSHA.

Experimental Protocols for Genotoxicity Testing

The mutagenic potential of methyl salicylate is assessed using the Ames test.[18][19][20][21]

• Test System: Histidine-dependent strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and a tryptophan-dependent strain of Escherichia coli (e.g., WP2 uvrA) are used.[18][21]

• Procedure: The test is performed with and without a metabolic activation system (S9 mix).[18] The test substance is incubated with the bacterial strains in the presence of a small amount of histidine (or tryptophan).[21] The number of revertant colonies (colonies that have regained the ability to synthesize the essential amino acid) is counted after 48-72 hours of incubation.[20]

• Data Analysis: A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies and/or a reproducible increase at one or more concentrations.[18]

This test assesses the potential of methyl salicylate to induce chromosomal damage in vivo.[22][23][24][25][26]

• Test Animals: Mice or rats are typically used.[24]

• Procedure: The test substance is administered to the animals, usually via oral gavage or intraperitoneal injection, at three dose levels.[23] Bone marrow or peripheral blood is collected at appropriate time points after treatment (e.g., 24 and 48 hours).[23]

• Endpoint: Erythrocytes are examined for the presence of micronuclei, which are small nuclei that form from chromosome fragments or whole chromosomes that are not incorporated into the main nucleus during cell division.[24] At least 4000 polychromatic erythrocytes per animal are scored.[22]

• Data Analysis: A significant, dose-related increase in the frequency of micronucleated erythrocytes in treated animals compared to controls indicates a positive result.[22]

Reproductive and Developmental Toxicity

Methyl salicylate is classified as a substance suspected of damaging the unborn child (Reproductive Toxicity Category 2).

Reproductive and Developmental Toxicity Data

Endpoint	Species	NOAEL/LOAEL	Effect	Reference
Developmental Toxicity	Rat	NOAEL = 100 mg/kg bw/day	Teratogenic effects at high doses	(ECHA, 2021)
Reproductive Toxicity	Mouse	BMDL = 220 mg/kg/day	Reduced number of litters per mating pair	[27]

Table 4: Reproductive and Developmental Toxicity of Methyl Salicylate

Mechanism of Action and Metabolism

Methyl salicylate's primary mechanism of action involves the inhibition of cyclooxygenase (COX) enzymes and the modulation of transient receptor potential (TRP) channels.

Signaling Pathways

Caption: Mechanism of action of methyl salicylate.

Experimental Protocols for Mechanism of Action Studies

The inhibitory effect of methyl salicylate on COX enzymes can be assessed using various in vitro assays.[28][29][30][31]

• Enzyme Source: Purified ovine or human recombinant COX-1 and COX-2 enzymes are commonly used.

• Substrate: Arachidonic acid is the natural substrate for COX enzymes.

• Procedure: The assay measures the conversion of arachidonic acid to prostaglandin H2 (PGH2) or other downstream prostaglandins (e.g., PGE2). The test compound (methyl salicylate or its metabolite, salicylic acid) is pre-incubated with the enzyme before the addition of the substrate.[28]

• Detection: The amount of prostaglandin produced can be quantified using methods such as enzyme immunoassay (EIA), radioimmunoassay (RIA), or liquid chromatography-mass spectrometry (LC-MS). The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is then determined.[28]

The activation of TRP channels by methyl salicylate can be studied using cell-based assays.[32][33][34][35][36]

• Cell Lines: Human embryonic kidney (HEK293) cells or other suitable cell lines are transfected to express the TRP channel of interest (e.g., TRPV1 or TRPA1).[32]

• Procedure: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).[32] The baseline fluorescence is measured before the addition of methyl salicylate.[32]

• Detection: Upon activation of the TRP channels, there is an influx of calcium into the cells, leading to an increase in fluorescence.[32] This change in fluorescence is monitored using a fluorescence plate reader or a microscope.[32] The concentration-response curve can be generated to determine the EC50 value (the concentration of agonist that produces 50% of the maximal response).[32]

Toxicological Risk Assessment Workflow

A general workflow for the toxicological risk assessment of a chemical substance in a laboratory setting involves several key steps.[37][38][39][40][41]

Caption: A general workflow for toxicological risk assessment.

Conclusion

Methyl salicylate is a valuable chemical for laboratory use but requires careful handling due to its toxicological properties. It is moderately toxic upon ingestion, is a skin and eye irritant, a weak skin sensitizer, and is classified as a suspected reproductive toxicant. A thorough understanding of its toxicological profile, as outlined in this guide, is essential for implementing appropriate safety measures and ensuring the well-being of laboratory personnel. Researchers and drug development professionals should always consult the most recent Safety Data Sheet (SDS) and follow established laboratory safety protocols when working with methyl salicylate.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]
• 4. nucro-technics.com [nucro-technics.com]
• 5. oecd.org [oecd.org]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. DERMAL IRRITATION STUDY ACCORDING TO OECD(404) GUIDELINES | PPTX [slideshare.net]
• 8. oecd.org [oecd.org]
• 9. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. oecd.org [oecd.org]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. oecd.org [oecd.org]
• 15. One moment, please... [toxicoop.com]
• 16. oecd.org [oecd.org]
• 17. downloads.regulations.gov [downloads.regulations.gov]
• 18. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]
• 19. gentronix.co.uk [gentronix.co.uk]
• 20. oecd.org [oecd.org]
• 21. biosafe.fi [biosafe.fi]
• 22. nucro-technics.com [nucro-technics.com]
• 23. Genetic Toxicology Studies - Study Design of Mammalian Erythrocyte Micronucleus Test (OECD 474) - Tox Lab [toxlab.co]
• 24. inotiv.com [inotiv.com]
• 25. chemview.epa.gov [chemview.epa.gov]
• 26. search.syr.edu [search.syr.edu]
• 27. researchgate.net [researchgate.net]
• 28. ijsdr.org [ijsdr.org]
• 29. In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization | Springer Nature Experiments [experiments.springernature.com]
• 30. academicjournals.org [academicjournals.org]
• 31. In vitro assays for cyclooxygenase activity and inhibitor characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. researchgate.net [researchgate.net]
• 33. pnas.org [pnas.org]
• 34. Electrophysiological Methods for the Study of TRP Channels - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 35. Frontiers | Capsaicin and Proton Differently Modulate Activation Kinetics of Mouse Transient Receptor Potential Vanilloid-1 Channel Induced by Depolarization [frontiersin.org]
• 36. Time-Resolved Activation of Thermal TRP Channels by Fast Temperature Jumps - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 37. Quick Guide to Risk Assessment for Hazardous Chemicals | Worcester Polytechnic Institute [wpi.edu]
• 38. RISK ASSESSMENT FLOWCHART - Chemical Laboratory Safety and Security - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 39. Conducting a Chemical Risk Assessment in the Laboratory | Lab Manager [labmanager.com]
• 40. Evaluating Hazards and Assessing Risks in the Laboratory - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 41. m.youtube.com [m.youtube.com]

The Counterirritant Mechanism of Methyl Salicylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate, a prominent active ingredient in many topical analgesics, has long been utilized for its counterirritant and analgesic properties. Its ability to alleviate musculoskeletal pain is attributed to a multifaceted mechanism of action involving sensory nerve modulation, anti-inflammatory effects, and vascular changes. This technical guide provides an in-depth exploration of the core mechanisms of methyl salicylate, presenting quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways involved.

Core Mechanisms of Action

The therapeutic effects of methyl salicylate are primarily driven by two interconnected mechanisms: the modulation of transient receptor potential (TRP) channels and the inhibition of cyclooxygenase (COX) enzymes. Upon topical application, methyl salicylate penetrates the skin and is hydrolyzed to salicylic acid, its active metabolite, by esterases in the skin.[1] Both methyl salicylate and salicylic acid contribute to the overall pharmacological effect.

Modulation of Transient Receptor Potential (TRP) Channels

Methyl salicylate acts as an agonist for Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Ankyrin 1 (TRPA1) channels, which are predominantly expressed in nociceptive sensory neurons.[2][3]

• TRPV1 Activation: Activation of TRPV1, the receptor also activated by capsaicin and heat, by methyl salicylate leads to a sensation of warmth.[2] This initial stimulation is followed by a desensitization of the channel, leading to a reduction in pain signaling. The influx of calcium ions upon channel opening triggers a cascade of intracellular signaling events.[4]

• TRPA1 Activation: TRPA1 is a sensor for a variety of irritant compounds. Activation of TRPA1 by methyl salicylate contributes to the initial pungent and irritant sensation, a key aspect of counterirritation.[3] This activation also leads to the release of pro-inflammatory neuropeptides like Calcitonin Gene-Related Peptide (CGRP) and Substance P, which contribute to neurogenic inflammation and vasodilation.[5][6]

Inhibition of Cyclooxygenase (COX) Enzymes

The metabolite of methyl salicylate, salicylic acid, is a well-known non-steroidal anti-inflammatory drug (NSAID) that inhibits the activity of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[7][8] This inhibition reduces the synthesis of prostaglandins, key mediators of inflammation and pain.[8] While salicylic acid is a relatively weak inhibitor of COX enzymes compared to other NSAIDs, its local concentration in the skin and underlying tissues after topical application can be sufficient to exert a significant anti-inflammatory effect.

Quantitative Data

The following tables summarize the available quantitative data on the interaction of methyl salicylate and its related compounds with their molecular targets.

Compound	Target	Activity	Value	Reference
Methyl Salicylate Lactoside	COX-1	IC50	22.7 µM	--INVALID-LINK--[9]
Methyl Salicylate Lactoside	COX-2	IC50	5.58 µM	--INVALID-LINK--[9]
Sodium Salicylate	COX-2	IC50	≈5 µg/mL (≈36 µM)	--INVALID-LINK--[10]
Methyl Salicylate	TRPV1	Agonist	30 µM	--INVALID-LINK--[11]
Methyl Salicylate	TRPA1	Agonist	-	--INVALID-LINK--[3]

Signaling Pathways

The following diagrams illustrate the key signaling pathways involved in the mechanism of action of methyl salicylate.

TRPV1 and TRPA1 Signaling Cascade

COX Inhibition by Salicylic Acid

Experimental Protocols

In Vitro COX Inhibition Assay (Fluorometric Method)

This protocol is adapted from commercially available COX inhibitor screening assay kits.

Objective: To determine the IC50 value of a test compound (e.g., methyl salicylate, salicylic acid) for COX-1 and COX-2.

Materials:

• Ovine COX-1 and human recombinant COX-2 enzymes

• COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme cofactor

• Fluorometric probe (e.g., ADHP - 10-acetyl-3,7-dihydroxyphenoxazine)

• Arachidonic acid (substrate)

• Test compound and reference inhibitors (e.g., SC-560 for COX-1, celecoxib for COX-2)

• 96-well microplate and fluorometric plate reader

Procedure:

• Prepare serial dilutions of the test compound and reference inhibitors in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the assay buffer, heme, and the COX enzyme (COX-1 or COX-2).

• Add the test compound or reference inhibitor to the respective wells and incubate for a specified time (e.g., 10 minutes at 37°C) to allow for inhibitor binding.

• Initiate the reaction by adding arachidonic acid to all wells.

• Immediately begin monitoring the fluorescence increase (e.g., Ex/Em = 535/587 nm) over time in a kinetic mode. The rate of fluorescence increase is proportional to the COX activity.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

TRP Channel Activation Assay (Calcium Imaging)

This protocol describes a common method to assess the activation of TRP channels in cultured cells.

Objective: To determine if a test compound (e.g., methyl salicylate) activates TRPV1 or TRPA1 and to estimate its potency (EC50).

Materials:

• HEK293 cells stably expressing human TRPV1 or TRPA1

• Cell culture medium and reagents

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Hanks' Balanced Salt Solution (HBSS) or similar physiological buffer

• Test compound and reference agonists (e.g., capsaicin for TRPV1, allyl isothiocyanate for TRPA1)

• Fluorescence microscope with a digital camera and image analysis software

Procedure:

• Plate the HEK293 cells expressing the target TRP channel onto glass coverslips and culture overnight.

• Load the cells with the calcium-sensitive dye by incubating them in a dye-containing buffer for 30-60 minutes at 37°C.

• Wash the cells to remove excess dye and mount the coverslip onto the microscope stage.

• Perfuse the cells with HBSS and establish a baseline fluorescence reading.

• Apply the test compound at various concentrations and record the changes in intracellular calcium concentration as changes in fluorescence intensity.

• After washout, apply a saturating concentration of a reference agonist to confirm cell viability and channel expression.

• Analyze the fluorescence data to determine the peak response for each concentration of the test compound.

• Plot the normalized response against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

In Vivo Model of Inflammation: Carrageenan-Induced Paw Edema

This is a classic animal model to evaluate the anti-inflammatory activity of compounds.

Objective: To assess the in vivo anti-inflammatory effect of topically applied methyl salicylate.

Materials:

• Rats or mice

• Carrageenan solution (e.g., 1% in saline)

• Methyl salicylate formulation (e.g., cream or gel) and placebo control

• Pletysmometer or calipers to measure paw volume/thickness

Procedure:

• Acclimatize the animals and measure the baseline paw volume of the right hind paw.

• Topically apply the methyl salicylate formulation or placebo to the plantar surface of the right hind paw.

• After a predetermined time (e.g., 30-60 minutes), induce inflammation by injecting a small volume of carrageenan solution into the sub-plantar tissue of the same paw.

• Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 24 hours) after carrageenan injection.

• Calculate the percentage of edema inhibition for the methyl salicylate-treated group compared to the placebo group at each time point.

Experimental Workflows

The following diagrams illustrate typical experimental workflows for studying the effects of methyl salicylate.

In Vitro Screening Workflow

In Vivo Efficacy Workflow

Conclusion

The counterirritant and analgesic effects of methyl salicylate are mediated by a complex interplay of molecular and physiological events. Its dual action as a TRP channel agonist and a precursor to a COX inhibitor provides a rationale for its efficacy in topical pain relief. Further research to elucidate the precise quantitative contributions of each of these mechanisms and to explore the downstream signaling pathways in greater detail will be valuable for the development of next-generation topical analgesics with improved efficacy and safety profiles.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleck.co.jp [selleck.co.jp]
• 3. Transient Receptor Potential Channels as Targets for Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. graphviz.org [graphviz.org]
• 6. researchgate.net [researchgate.net]
• 7. pnas.org [pnas.org]
• 8. Methyl Salicylate: Detailed Review of its Transformative R&D Success [synapse.patsnap.com]
• 9. Methyl salicylate lactoside inhibits inflammatory response of fibroblast-like synoviocytes and joint destruction in collagen-induced arthritis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]
• 11. Salicylate metabolites inhibit cyclooxygenase-2-dependent prostaglandin E(2) synthesis in murine macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Discovery and Synthesis of Methyl Salicylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl salicylate, the prominent ester of salicylic acid, boasts a rich history from its initial isolation from botanical sources to its widespread synthesis for pharmaceutical and industrial applications. This document provides a comprehensive overview of the key milestones in its discovery and the evolution of its synthesis. Detailed experimental protocols for pivotal synthesis methods are presented, alongside a comparative analysis of quantitative data from various synthetic routes. Visual representations of historical timelines, biosynthetic pathways, and chemical synthesis mechanisms are included to facilitate a deeper understanding of this multifaceted compound.

A Historical Overview of Methyl Salicylate

The journey of methyl salicylate's discovery began in the mid-19th century, with its isolation from natural sources. Prior to its isolation, the therapeutic properties of plants rich in the compound, such as wintergreen, were recognized in traditional medicine.

Initial Isolation and Identification

In 1843, the French chemist Auguste André Thomas Cahours successfully isolated methyl salicylate from the wintergreen plant (Gaultheria procumbens).[1][2][3][4][5][6] Through his research, Cahours identified the compound as the methyl ester of salicylic acid.[1][2][3] While Cahours is widely credited, some records suggest that William Procter Jr., an American pharmacist, may have analyzed wintergreen and sweet birch oils and identified methyl salicylate as early as 1842.[7]

Early Commercialization and Synthesis

The commercial production of methyl salicylate became viable following the development of a synthetic route for salicylic acid from phenol in Germany in 1874.[7] This advancement paved the way for the first commercial synthesis of methyl salicylate by Schimmel & Co. in Leipzig, Germany, in 1886.[7] Initially, it was marketed as "Natural oil of Wintergreen."[7] The primary method for its synthesis was, and largely remains, the esterification of salicylic acid with methanol.[1][2][8][9]

Natural Occurrence and Biosynthesis

Methyl salicylate is a naturally occurring organic compound produced by a wide variety of plants. It is particularly abundant in wintergreen (Gaultheria procumbens) and sweet birch (Betula lenta).[1][2][4][7][8][9] The characteristic "minty" aroma of these plants is primarily due to the presence of methyl salicylate. The biosynthesis of methyl salicylate in plants involves the hydroxylation of benzoic acid, followed by a methylation step catalyzed by a methyltransferase enzyme.[1][2]

Biosynthesis of Methyl Salicylate in Plants

Chemical Synthesis of Methyl Salicylate

The most prevalent method for the chemical synthesis of methyl salicylate is the Fischer-Speier esterification of salicylic acid with methanol, a reaction catalyzed by a strong acid.[10]

Fischer-Speier Esterification

This acid-catalyzed esterification is a reversible reaction.[11] To drive the equilibrium towards the formation of the ester, an excess of one of the reactants, typically methanol, is used.[11][12] The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid by the catalyst, which increases the electrophilicity of the carbonyl carbon. The alcohol then acts as a nucleophile, attacking the carbonyl carbon. Following a proton transfer and the elimination of a water molecule, the ester is formed.[10][11][13]

Mechanism of Fischer-Speier Esterification

Industrial Production Workflow

Modern industrial synthesis of methyl salicylate often begins with the Kolbe-Schmitt reaction to produce salicylic acid from phenol and carbon dioxide under high pressure and temperature.[14] The resulting salicylic acid is then esterified with methanol to yield methyl salicylate.[14]

Industrial Production Workflow

Experimental Protocols

The following sections provide detailed methodologies for key experiments related to the synthesis of methyl salicylate.

Laboratory Synthesis of Methyl Salicylate via Fischer Esterification

This protocol is adapted from several laboratory procedures for the synthesis of methyl salicylate.[8][11][12]

Materials:

• Salicylic acid

• Methanol (absolute)

• Concentrated sulfuric acid

• Dichloromethane (or diethyl ether)

• 5% Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle or water bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Stirring apparatus

Procedure:

• In a round-bottom flask, dissolve salicylic acid in an excess of methanol.

• Slowly and carefully add concentrated sulfuric acid to the mixture while stirring.

• Attach a reflux condenser to the flask and heat the mixture to reflux for a specified period (typically 60-75 minutes).[11][12]

• After reflux, allow the mixture to cool to room temperature.

• Transfer the cooled mixture to a separatory funnel.

• Add water and an immiscible organic solvent (e.g., dichloromethane). Shake the funnel, venting frequently.

• Allow the layers to separate and collect the organic layer.

• Wash the organic layer with a 5% sodium bicarbonate solution to neutralize any remaining acid.

• Wash the organic layer with water.

• Dry the organic layer over anhydrous sodium sulfate.

• Decant or filter the dried solution and evaporate the solvent to obtain crude methyl salicylate.

• Further purification can be achieved through distillation.

Hydrolysis of Methyl Salicylate to Salicylic Acid

This protocol outlines the base-catalyzed hydrolysis (saponification) of methyl salicylate.[15][16]

Materials:

• Methyl salicylate

• Sodium hydroxide solution (e.g., 6 M)

• Sulfuric acid solution (e.g., 8 M)

• Beaker or round-bottom flask

• Heating and stirring apparatus

• Ice bath

• Büchner funnel and filter paper

Procedure:

• In a beaker or round-bottom flask, combine methyl salicylate and a sodium hydroxide solution.

• Heat the mixture to a gentle boil with stirring for approximately 15-30 minutes.[15][16]

• Cool the reaction mixture in an ice bath.

• Slowly add sulfuric acid to the cooled mixture with stirring to precipitate the salicylic acid.

• Continue to cool the mixture in the ice bath to ensure complete crystallization.

• Isolate the salicylic acid precipitate by vacuum filtration using a Büchner funnel.

• Wash the crystals with cold distilled water.

• Allow the crystals to dry.

Quantitative Data on Methyl Salicylate Synthesis

The yield of methyl salicylate synthesis can vary significantly depending on the reaction conditions and the scale of the experiment. The following table summarizes quantitative data from various reported synthesis methods.

Synthesis Method	Reactants	Catalyst	Reaction Time	Temperature	Reported Yield	Reference
Fischer Esterification	Salicylic acid, Methanol	H₂SO₄	20 h	Reflux	98%	[8]
Fischer Esterification	Salicylic acid, Methanol	H₂SO₄	75 min	~80 °C	Not specified	[12]
Fischer Esterification	Salicylic acid, Methanol	H₂SO₄	5.5 h	~93 °C	Not specified	[17]
Fischer Esterification	Salicylic acid, Methanol	H₂SO₄	-	-	64.815%	[18]
Esterification	Salicylic acid, Dimethyl carbonate	Mesoporous aluminosilicate	-	-	Up to 77% selectivity	[19]
Esterification	Salicylic acid, Methanol	Solid composite acid	2-3 h	80-82 °C	High yield and purity	[20]

Conclusion

The discovery and synthesis of methyl salicylate represent a significant chapter in the history of organic chemistry and pharmacology. From its natural origins to its efficient industrial production, the journey of this compound highlights the interplay between natural product chemistry and synthetic innovation. The Fischer-Speier esterification remains a cornerstone of its synthesis, though ongoing research into more environmentally benign catalysts continues to refine this classic transformation. The detailed protocols and comparative data presented in this guide offer valuable insights for researchers and professionals engaged in the study and application of this important molecule.

References

• 1. Methyl salicylate - Wikipedia [en.wikipedia.org]
• 2. METHYL SALICYLATE - Ataman Kimya [atamanchemicals.com]
• 3. Organic Compounds - Methyl Salicylate [unicareingredients.com]
• 4. Page loading... [guidechem.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. byjus.com [byjus.com]
• 7. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 8. Methyl salicylate synthesis - chemicalbook [chemicalbook.com]
• 9. Preparation and application of methyl salicylate_Chemicalbook [chemicalbook.com]
• 10. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. westfield.ma.edu [westfield.ma.edu]
• 13. Fischer Esterification [organic-chemistry.org]
• 14. phytochemia.com [phytochemia.com]
• 15. chemconnections.org [chemconnections.org]
• 16. magritek.com [magritek.com]
• 17. CN102267911A - Synthesis method of methyl salicylate - Google Patents [patents.google.com]
• 18. ivypanda.com [ivypanda.com]
• 19. researchgate.net [researchgate.net]
• 20. CN114956996A - Production method of methyl salicylate - Google Patents [patents.google.com]

Methyl Salicylate as a Kairomone for Insect Attraction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate (MeSA) is a volatile organic compound naturally emitted by many plant species, particularly in response to herbivore damage. It plays a crucial role in plant defense by acting as a signaling molecule in systemic acquired resistance and by functioning as a kairomone to attract natural enemies of herbivores. This guide provides an in-depth technical overview of the role of methyl salicylate in insect attraction, focusing on quantitative data, experimental protocols, and the underlying signaling pathways.

Data Presentation: Efficacy of Methyl Salicylate in Insect Attraction

The following tables summarize quantitative data from various studies on the attraction of different insect species to methyl salicylate.

Table 1: Attraction of Predatory and Parasitic Insects to Methyl Salicate in Field Studies

Insect Species/Family	Crop	Attractant Formulation	Key Findings	Reference(s)
Chrysopa nigricornis (Green Lacewing)	Grapes, Hops	Controlled-release dispensers	Significantly greater numbers captured in MeSA-baited traps compared to unbaited controls.[1][2][3]	[1][2][3]
Hemerobius sp. (Brown Lacewing)	Grapes	Controlled-release dispensers	Significantly more abundant in MeSA-baited blocks.[1][2][3]	[1][2][3]
Deraeocoris brevis (Predatory Bug)	Grapes	Controlled-release dispensers	Significantly higher captures in traps with MeSA lures.[1][2][3]	[1][2][3]
Stethorus punctum picipes (Spider Mite Destroyer)	Grapes, Hops	Controlled-release dispensers	Four times as many individuals sampled in MeSA-baited hop yards.[1][2][4]	[1][2][4]
Orius tristicolor (Minute Pirate Bug)	Grapes, Hops	Controlled-release dispensers	Six times as many individuals sampled in MeSA-baited hop yards.[1][2][4]	[1][2][4]
Syrphidae (Hoverflies)	Grapes, Cranberries	Controlled-release dispensers	Significantly more abundant in MeSA-baited blocks.[1][2][3][5]	[1][2][3][5]
Braconidae (Parasitic Wasps)	Grapes	Controlled-release dispensers	Significantly higher captures in MeSA-baited traps.[1][2][3]	[1][2][3]
Empididae (Dance Flies)	Forest Park	Lures on sticky traps	Significantly attractive to parasitic micro-Hymenoptera and dance flies.[6][7]	[6][7]
Typhlodromus pyri (Predatory Mite)	Vineyard	Y-tube olfactometer (lab)	Significantly preferred MeSA at doses from 0.002 to 200 µg.[8]	[8]

Table 2: Variable Responses of Herbivorous Insects to Methyl Salicylate

Insect Species/Family	Host Plant	Experimental Setup	Observed Effect	Reference(s)
Mamestra brassicae (Cabbage Moth)	Brassica napus	Outdoor test arenas	Avoidance of plants with MeSA dispensers; oviposition inhibition.[9][10]	[9][10]
Thrips	Cranberries	Sticky traps	Increased captures in MeSA-baited traps.[5]	[5]
Miridae (Plant Bugs)	Cranberries	Sticky traps	Increased captures in MeSA-baited traps in one of two study years.[5]	[5]
Glasshouse Whiteflies	Tomato	Controlled conditions	Repellent effect at certain concentrations.[11]	[11]

Experimental Protocols

Detailed methodologies are essential for the replication and advancement of research in this field. Below are protocols for key experiments cited in the literature.

Y-Tube Olfactometer Bioassay

This laboratory-based assay is used to study the behavioral response of insects to volatile compounds in a two-choice scenario.[8][12]

Objective: To determine if an insect is attracted to, repelled by, or indifferent to methyl salicylate.

Materials:

• Y-tube olfactometer

• Air pump or compressed air source

• Flow meters

• Charcoal filter and humidifier for incoming air

• Odor source chambers

• Methyl salicylate solution of known concentration

• Solvent control (e.g., hexane or paraffin oil)

• Test insects (starved for a specified period, e.g., 2-4 hours)

Procedure:

• Setup: Assemble the Y-tube olfactometer, connecting the air source through the filter and humidifier to the two arms of the olfactometer. Ensure a constant and equal airflow through both arms.

• Odor Application: A filter paper strip treated with a specific dose of methyl salicylate (e.g., 10 µl of a 1 µg/µl solution) is placed in one of the odor source chambers. A filter paper with the solvent alone is placed in the other chamber as a control.

• Acclimation: Introduce a single insect at the base of the Y-tube. Allow the insect to acclimate for a set period (e.g., 1 minute).

• Choice Observation: Observe the insect's movement for a defined period (e.g., 5-10 minutes). A choice is recorded when the insect moves a certain distance into one of the arms (e.g., past a 5 cm line) and remains there for a minimum duration (e.g., 30 seconds).

• Replication: Repeat the experiment with a large number of insects (e.g., 50-100) to ensure statistical power. To avoid positional bias, the arms containing the treatment and control are swapped after a set number of trials.

• Data Analysis: The number of insects choosing the treatment arm versus the control arm is analyzed using a chi-square test or a binomial test to determine statistical significance.

Electroantennography (EAG)

EAG is an electrophysiological technique used to measure the electrical response of an insect's antenna to volatile compounds.[13][14][15]

Objective: To determine if an insect's antenna can detect methyl salicylate and to quantify the dose-dependent response.

Materials:

• Intact insect antenna

• Microscope

• Micromanipulators

• Glass capillary electrodes

• Saline solution (e.g., Ringer's solution)

• Ag/AgCl electrodes

• Amplifier and data acquisition system

• Stimulus delivery system (puffing purified air over a filter paper with the odorant)

• Methyl salicylate solutions of varying concentrations

Procedure:

• Antenna Preparation: An antenna is excised from a live, immobilized insect. The base and tip of the antenna are placed in contact with the two glass capillary electrodes filled with saline solution.[15]

• Stimulus Preparation: A series of dilutions of methyl salicylate in a suitable solvent are prepared. A small amount of each dilution is applied to a filter paper strip.

• Stimulus Delivery: A continuous stream of humidified, charcoal-filtered air is passed over the antenna. Puffs of air (of a set duration and flow rate) are passed over the odorant-treated filter paper and directed towards the antenna.

• Recording: The electrical potential difference between the two electrodes is recorded. A negative voltage deflection upon stimulation is typically observed, which is the EAG response.

• Dose-Response Curve: The EAG responses to a range of methyl salicylate concentrations (from low to high) are recorded. A solvent control is also tested.

• Data Analysis: The amplitude of the EAG response (in millivolts) is measured for each concentration. The responses are often normalized relative to a standard compound or the highest concentration tested. A dose-response curve is then plotted.

Field Trapping with Baited Lures

Field trapping experiments are crucial for evaluating the effectiveness of methyl salicylate as an attractant under natural conditions.[1][2][3]

Objective: To assess the ability of methyl salicylate to attract and retain target insect populations in an agricultural or natural setting.

Materials:

• Insect traps (e.g., yellow sticky cards, pitfall traps)

• Controlled-release lures containing methyl salicylate

• Blank lures (as controls)

• Field plots with appropriate replication and randomization

Procedure:

• Experimental Design: Design a replicated experiment with treated (MeSA lures) and control (blank lures) plots. The plots should be sufficiently separated to avoid interference. A randomized complete block design is often used.

• Lure and Trap Deployment: Place the MeSA lures and blank lures in the center of their respective plots, attached to plants or stakes at a specified height. Deploy the traps at a set distance from the lures.

• Sampling: Collect the traps at regular intervals (e.g., weekly) and replace them with new ones.

• Insect Identification and Counting: The captured insects are identified to the species or family level and counted.

• Data Analysis: The mean number of target insects captured per trap per sampling date is calculated for both the treatment and control plots. The data are analyzed using statistical methods such as ANOVA or t-tests to determine if there is a significant difference in capture rates.

Signaling Pathways and Visualizations

The attraction of an insect to methyl salicylate is a complex process involving the detection of the odorant molecule by the insect's olfactory system, followed by the processing of this signal in the brain, leading to a behavioral response.

Conceptual Workflow of Methyl Salicylate as a Kairomone

The following diagram illustrates the tritrophic interactions mediated by methyl salicylate.

Caption: Tritrophic interaction mediated by methyl salicylate.

Simplified Insect Olfactory Signaling Pathway

This diagram shows a simplified representation of the molecular events that occur in an olfactory receptor neuron upon detection of methyl salicylate.

Caption: Simplified insect olfactory signal transduction.

Experimental Workflow for Olfactometer Bioassay

This diagram outlines the logical flow of a Y-tube olfactometer experiment.

References

• 1. Field-testing of methyl salicylate for recruitment and retention of beneficial insects in grapes and hops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Field-Testing of Methyl Salicylate for Recruitment and Retention of Beneficial Insects in Grapes and Hops | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. ars.usda.gov [ars.usda.gov]
• 5. Methyl Salicylate Increases Attraction and Function of Beneficial Arthropods in Cranberries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. y-tube olfactometer bioassays: Topics by Science.gov [science.gov]
• 9. Methyl salicylate, identified as primary odorant of a specific receptor neuron type, inhibits oviposition by the moth Mamestra brassicae L. (Lepidoptera, noctuidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. researchgate.net [researchgate.net]
• 12. 2-Choice Insect Olfactometers for Research, Repellency Testing & Vector Control in Australia [labitems.co.in]
• 13. researchgate.net [researchgate.net]
• 14. Current Source Density Analysis of Electroantennogram Recordings: A Tool for Mapping the Olfactory Response in an Insect Antenna - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ockenfels-syntech.com [ockenfels-syntech.com]

basic principles of Fischer esterification for methyl salicylate

An In-depth Technical Guide to the Fischer Esterification of Methyl Salicylate

Introduction

Methyl salicylate (C₈H₈O₃), the primary constituent of oil of wintergreen, is an organic ester widely used for its fragrance and medicinal properties, notably as a rubefacient and analgesic in deep heating liniments.[1][2] The synthesis of methyl salicylate is a classic example of the Fischer-Speier esterification, a cornerstone reaction in organic chemistry first described in 1895 by Emil Fischer and Arthur Speier.[3][4] This acid-catalyzed reaction involves the condensation of a carboxylic acid (salicylic acid) with an alcohol (methanol) to form an ester and water.[5][6]

This technical guide provides a comprehensive overview of the fundamental principles, a detailed experimental protocol, and key quantitative data associated with the Fischer esterification of salicylic acid to produce methyl salicylate. It is intended for researchers, scientists, and professionals in drug development seeking a detailed understanding of this synthesis.

Core Principles of Fischer Esterification

The Fischer esterification is a reversible, acid-catalyzed acyl substitution reaction.[4][7] The overall reaction for the synthesis of methyl salicylate is as follows:

C₇H₆O₃ (Salicylic Acid) + CH₃OH (Methanol) ⇌ C₈H₈O₃ (Methyl Salicylate) + H₂O (Water)

Reaction Mechanism

The reaction proceeds through a series of equilibrium steps. The strong acid catalyst, typically concentrated sulfuric acid (H₂SO₄), plays a crucial role by protonating the carbonyl oxygen of the carboxylic acid. This protonation significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the weakly nucleophilic alcohol.[3][8][9]

The mechanism involves several key stages:

• Protonation of the Carbonyl Group: The acid catalyst donates a proton to the carbonyl oxygen of salicylic acid.[10]

• Nucleophilic Attack: The alcohol (methanol) acts as a nucleophile and attacks the now highly electrophilic carbonyl carbon.[3][10]

• Formation of a Tetrahedral Intermediate: This attack results in a tetrahedral intermediate.[10]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of Water: The protonated hydroxyl group is a good leaving group and is eliminated as a water molecule, reforming the carbonyl group.[4][10]

• Deprotonation: The catalyst is regenerated by the removal of a proton from the protonated ester, yielding the final product, methyl salicylate.[10]

Caption: Mechanism of Fischer Esterification for Methyl Salicylate.

Equilibrium Considerations

The Fischer esterification is a thermodynamically controlled process that establishes an equilibrium between reactants and products.[4][11] To achieve a high yield of the ester, the equilibrium must be shifted to the product side, in accordance with Le Châtelier's principle. This is typically accomplished in one of two ways:

• Use of Excess Reactant: The reaction is commonly run using a large excess of one of the reactants, usually the less expensive one. In the synthesis of methyl salicylate, methanol is used in excess to drive the reaction towards completion.[3][8][11]

• Removal of Water: Alternatively, removing the water as it is formed will also shift the equilibrium to the right. This can be done by azeotropic distillation using a Dean-Stark apparatus, although for many lab-scale preparations of methyl salicylate, using excess alcohol is sufficient and simpler.[8][12]

Experimental Protocols

The following sections provide a detailed methodology for the synthesis, purification, and characterization of methyl salicylate.

Synthesis of Methyl Salicylate

This protocol is a representative microscale procedure adapted from various established laboratory methods.[8][13]

Materials:

• Salicylic Acid (C₇H₆O₃)

• Methanol (CH₃OH), anhydrous

• Sulfuric Acid (H₂SO₄), concentrated

• Dichloromethane (CH₂Cl₂) or Diethyl Ether (Et₂O)

• 5% Sodium Bicarbonate (NaHCO₃) solution, aqueous

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, heating mantle, separatory funnel, beakers, and standard laboratory glassware.

Procedure:

• Reactant Preparation: In a 50 mL round-bottom flask, combine 4.9 g of salicylic acid and 12.5 mL of methanol.[5] Swirl the flask until the salicylic acid is fully dissolved.[1]

• Catalyst Addition: In a fume hood, cautiously and slowly add 5.0 mL of concentrated sulfuric acid to the methanol-salicylic acid solution in small portions while swirling.[5] The addition is exothermic and may generate heat.[14]

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle boil using a heating mantle.[8] Maintain the reflux for 45-75 minutes.[5][8] During this time, the formation of an oil layer (the product) may be observed.[5]

• Cooling and Quenching: After the reflux period, remove the heating mantle and allow the mixture to cool to room temperature. Once cooled, pour the reaction mixture into a separatory funnel containing 10-20 mL of ice-cold water.[5][15]

Isolation and Purification

• Extraction: Extract the product from the aqueous mixture using two 15 mL portions of dichloromethane.[5] Combine the organic extracts in the separatory funnel. The denser organic layer, containing the methyl salicylate, will be the bottom layer.[9]

• Washing: Wash the combined organic extracts first with 15 mL of water, followed by a wash with 15 mL of 5% aqueous sodium bicarbonate solution.[5] The bicarbonate wash neutralizes any remaining sulfuric acid and unreacted salicylic acid, which is evidenced by the evolution of CO₂ gas.[3][9] Continue this wash until effervescence ceases.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and dry it over anhydrous sodium sulfate.[1][8]

• Solvent Removal: Decant or filter the dried solution into a pre-weighed round-bottom flask. Remove the dichloromethane solvent using a rotary evaporator to yield the final product, methyl salicylate, as a colorless to yellowish oil.[5][15]

• Characterization: Determine the mass of the product and calculate the percent yield. Characterize the product using infrared (IR) and nuclear magnetic resonance (NMR) spectroscopy to confirm its identity and purity.[8][16]

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. Preparation and application of methyl salicylate_Chemicalbook [chemicalbook.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 5. ivypanda.com [ivypanda.com]
• 6. scribd.com [scribd.com]
• 7. mdpi.com [mdpi.com]
• 8. westfield.ma.edu [westfield.ma.edu]
• 9. ivypanda.com [ivypanda.com]
• 10. Discussion for reaction of methanol and salicylic acid | Filo [askfilo.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sciencemadness.org [sciencemadness.org]
• 14. m.youtube.com [m.youtube.com]
• 15. reddit.com [reddit.com]
• 16. chem.winthrop.edu [chem.winthrop.edu]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Methyl Salicylate from Aspirin and Methanol

Introduction

Methyl salicylate, the primary component of oil of wintergreen, is an organic ester widely used for its characteristic fragrance and flavor, as well as in topical analgesics. This document provides a detailed protocol for the synthesis of methyl salicylate from a readily available precursor, acetylsalicylic acid (aspirin), and methanol. The synthesis involves a one-pot, acid-catalyzed reaction that combines the hydrolysis of the acetyl group from aspirin to yield salicylic acid, followed by a Fischer esterification of the resulting salicylic acid with methanol. This procedure is of significant interest for demonstrating key organic chemistry principles such as acyl substitution, transesterification, and Fischer esterification.[1][2]

Chemical Reaction and Workflow

The overall process transforms acetylsalicylic acid into methyl salicylate through a tandem reaction mechanism in the presence of an acid catalyst.[1]

Caption: Overall reaction pathway from aspirin to methyl salicylate.

Data Presentation

Quantitative data for the synthesis are summarized in the tables below.

Table 1: Reagents and Materials

Reagent/Material	Formula/Type	Purpose
Aspirin Tablets	C₉H₈O₄	Starting Material
Methanol	CH₃OH	Reactant and Solvent[3]
Concentrated Sulfuric Acid	H₂SO₄	Catalyst[4]
Sodium Bicarbonate Solution	5% aq. NaHCO₃	Neutralizing Agent
Dichloromethane	CH₂Cl₂	Extraction Solvent[5]
Anhydrous Sodium Sulfate	Na₂SO₄	Drying Agent[5]
Ice Cold Water	H₂O	Washing/Extraction
Equipment
Erlenmeyer or Round Bottom Flask	125 mL / 250 mL	Reaction Vessel
Reflux Condenser		To prevent solvent loss
Separatory Funnel		For liquid-liquid extraction[6]
Heating Mantle / Hot Plate		Heat Source

| Beakers, Graduated Cylinders | | For measurements |

Table 2: Typical Reaction Parameters and Yield

Parameter	Value	Reference
Mass of Aspirin	13.0 g	[6]
Volume of Methanol	~60 mL	[6]
Volume of Conc. H₂SO₄	10.0 mL	[6]
Reaction Temperature	~60-80 °C (Gentle Boil)	[5][6]
Reaction Time	60-75 minutes	[5][6]

| Reported Product Yield | 70-94% |[7][8] |

Table 3: Physical Properties for Product Characterization

Property	Value	Reference
Appearance	Colorless Oil	[9]
Odor	Characteristic Wintergreen	[6][10]
Density	1.1825 g/mL	[6]
Boiling Point	222 °C	[11]

| Freezing/Melting Point | -8.3 °C |[6] |

Experimental Protocols

Safety Precautions: This procedure must be performed in a well-ventilated fume hood.[6] Concentrated sulfuric acid is extremely corrosive and methanol is flammable and toxic; appropriate personal protective equipment (lab coat, gloves, safety goggles) must be worn at all times.

Protocol: Single-Pot Synthesis and Purification of Methyl Salicylate

This protocol details the synthesis, isolation, and purification of methyl salicylate.[6]

Caption: Experimental workflow for the synthesis of methyl salicylate.

1. Reaction Setup

• Crush approximately 13.0 g of aspirin tablets into a fine powder to ensure it dissolves readily. Binders may not fully dissolve.[6][9]

• Transfer the powdered aspirin to a 125 mL Erlenmeyer flask.[6]

• Add approximately 60 mL of methanol to the flask and swirl until the aspirin powder is dissolved.[6]

• In a fume hood, carefully and slowly add 10.0 mL of concentrated sulfuric acid to the methanol solution.[6] The addition is exothermic and may cause the solution to heat up.[3]

2. Synthesis

• Attach a reflux condenser to the Erlenmeyer flask and clamp the apparatus securely over a heating source (e.g., a hot water bath on a hot plate).[6]

• Heat the mixture to a gentle boil (approximately 60-80 °C) and maintain reflux for 60-75 minutes.[5][6] During this time, the distinct smell of wintergreen should become apparent.[6]

3. Isolation and Purification

• After the reflux period, remove the flask from the heat source and allow it to cool to room temperature.

• Pour the cooled reaction mixture into a separatory funnel containing 50 mL of ice-cold water.[6] Methyl salicylate is only slightly soluble in water, while most impurities are water-soluble.[6]

• An oily layer of crude methyl salicylate should separate. If desired, extract the aqueous layer with dichloromethane (CH₂Cl₂) to recover any dissolved product, and combine the organic layers.

• To neutralize any remaining sulfuric acid or unreacted salicylic acid, wash the organic layer by adding 50 mL of a 5% sodium bicarbonate solution to the separatory funnel.[5] Stopper the funnel and shake gently, venting frequently to release CO₂ gas pressure.

• Allow the layers to separate and drain the lower organic layer into a clean, dry flask.

• Dry the organic layer by adding a small amount of anhydrous sodium sulfate and swirling until the liquid is clear.[5]

• Decant or filter the dried solution to remove the sodium sulfate.

• Evaporate the solvent (dichloromethane) using a rotary evaporator or a gentle stream of air in the fume hood to yield the final product, methyl salicylate, as a colorless oil.[5][9]

4. Characterization

• Determine the mass of the purified product and calculate the percent yield.

• Assess the purity of the product by measuring its density and comparing it to the literature value (1.1825 g/mL).[6]

• Further characterization can be performed using IR and NMR spectroscopy to confirm the structure and purity.[1]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ester5q [ursula.chem.yale.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. Discussion for reaction of methanol and salicylic acid | Filo [askfilo.com]
• 5. westfield.ma.edu [westfield.ma.edu]
• 6. researchgate.net [researchgate.net]
• 7. ivypanda.com [ivypanda.com]
• 8. researchgate.net [researchgate.net]
• 9. Methyl Salicylate Synthesis · Miles Dai [milesdai.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. scribd.com [scribd.com]

Application Notes: Laboratory Scale Synthesis of Methyl Salicylate via Fischer Esterification

Abstract

This document provides a detailed protocol for the synthesis of methyl salicylate, commonly known as the oil of wintergreen, through the Fischer esterification of salicylic acid with methanol.[1] This acid-catalyzed esterification is a fundamental and reversible organic reaction.[1][2] The protocol outlines the reaction setup, reflux conditions, product isolation, and purification procedures. The identity of the synthesized methyl salicylate can be confirmed by its characteristic wintergreen odor and spectroscopic analysis.[1] This method demonstrates a reliable and efficient laboratory-scale synthesis, with reported yields often exceeding 80%.[1]

Introduction

Methyl salicylate is a naturally occurring organic ester widely used as a flavoring agent, in fragrances, and as a topical analgesic.[1][2] The Fischer esterification is a classic method for synthesizing esters by reacting a carboxylic acid with an alcohol in the presence of a strong acid catalyst, typically concentrated sulfuric acid.[1][3] The reaction is an equilibrium process; therefore, to maximize the yield of the ester, an excess of one reactant (usually the more economical alcohol) is used to shift the equilibrium towards the products.[2][4]

The overall reaction involves heating salicylic acid and methanol under reflux with sulfuric acid, followed by a work-up procedure to isolate and purify the methyl salicylate product.[3]

Reaction: Salicylic Acid + Methanol ⇌ Methyl Salicylate + Water

Health and Safety

All procedures should be performed in a well-ventilated fume hood.[5] Personal protective equipment (PPE), including safety glasses or goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.[6][7]

• Salicylic Acid: May cause skin and eye irritation.[8]

• Methanol: Toxic and flammable. Harmful if inhaled, swallowed, or absorbed through the skin.[7]

• Concentrated Sulfuric Acid: Highly corrosive and causes severe burns. Handle with extreme care.[3]

• Dichloromethane (Methylene Chloride): Volatile and a suspected carcinogen. Avoid inhalation and skin contact.[4]

• Methyl Salicylate: Harmful if swallowed and causes skin irritation.[8]

Ensure that eyewash stations and safety showers are readily accessible.[6]

Experimental Protocol

This protocol is based on established laboratory procedures for Fischer esterification.[1][3]

3.1 Materials and Equipment

• Reagents:

  • Salicylic Acid (C₇H₆O₃)

  • Methanol (CH₃OH), anhydrous

  • Sulfuric Acid (H₂SO₄), concentrated (98%)

  • Dichloromethane (CH₂Cl₂) or Diethyl Ether

  • 5% Sodium Bicarbonate (NaHCO₃) solution

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Deionized Water

• Equipment:

  • 100 mL Round-bottom flask

  • Reflux condenser

  • Heating mantle with magnetic stirrer

  • Magnetic stir bar

  • Separatory funnel (250 mL)

  • Erlenmeyer flasks

  • Beakers

  • Graduated cylinders

  • Rotary evaporator (optional)

  • Analytical balance

3.2 Reaction Setup and Reflux

• Place 5.0 g of salicylic acid into a 100 mL round-bottom flask.[1]

• Add 25 mL of methanol to the flask and a magnetic stir bar.[1]

• Stir the mixture until the salicylic acid is fully dissolved.[4]

• In a fume hood, carefully and slowly add 1.0 mL of concentrated sulfuric acid dropwise to the stirring solution.[1] The addition is exothermic and may generate heat.

• Attach the reflux condenser to the round-bottom flask and ensure a steady flow of cooling water.[3]

• Heat the mixture to a gentle reflux (approximately 65-70°C) using the heating mantle and continue stirring for 60-75 minutes.[1][4]

3.3 Product Isolation and Purification (Work-up)

• After the reflux period, turn off the heat and allow the flask to cool to room temperature.[3]

• Pour the cooled reaction mixture into a 250 mL separatory funnel containing 50 mL of cold water.[9]

• Extract the product from the aqueous layer by adding 25 mL of dichloromethane to the separatory funnel.[10]

• Cap the funnel, invert it, and vent frequently to release any pressure. Shake gently for about 30 seconds.[4]

• Allow the layers to separate. Methyl salicylate is denser than water and will be in the lower organic layer.[3]

• Drain the lower organic layer into a clean Erlenmeyer flask.

• Repeat the extraction of the aqueous layer with a second 25 mL portion of dichloromethane and combine the organic extracts.[3]

• Wash the combined organic extracts by adding 15 mL of 5% sodium bicarbonate solution to the separatory funnel.[3] This step neutralizes any remaining sulfuric acid and unreacted salicylic acid (effervescence may occur).[11]

• Drain the organic layer into a clean, dry Erlenmeyer flask.

• Dry the organic layer by adding anhydrous sodium sulfate until the solution is clear.[1]

• Decant or gravity filter the dried solution into a pre-weighed round-bottom flask to remove the drying agent.[3]

• Remove the solvent (dichloromethane) using a rotary evaporator or by gentle heating in a warm water bath within a fume hood to yield the final product, methyl salicylate, as an oil.[3][4]

• Weigh the flask containing the product to determine the actual yield.[3]

Data Presentation

Table 1: Reagent Properties and Quantities

Reagent	Molar Mass ( g/mol )	Amount Used	Moles	Molar Ratio
Salicylic Acid	138.12	5.0 g	0.0362	1
Methanol	32.04	25 mL (19.8 g)	0.618	~17

| Sulfuric Acid | 98.08 | 1.0 mL | - | Catalyst |

Note: Methanol density = 0.792 g/mL. Salicylic acid is the limiting reactant.[1]

Table 2: Experimental Results and Product Characterization

Parameter	Value	Reference
Theoretical Yield	5.51 g	Calculated
Actual Yield (Example)	4.64 g	[1]
Percent Yield (Example)	84.2%	[1]
Appearance	Colorless to yellowish oil
Odor	Characteristic wintergreen	[1]
IR C=O Stretch (cm⁻¹)	~1674	[3]

| ¹H NMR (δ, ppm) | ~4.0 (s, 3H, -OCH₃), 6.8-7.8 (m, 4H, Ar-H) |[3] |

Visualizations

5.1 Fischer Esterification Mechanism

Caption: Mechanism of acid-catalyzed Fischer esterification.

5.2 Experimental Workflow

Caption: Workflow for the synthesis and purification of methyl salicylate.

References

• 1. Write a complete lab report for esterification reaction to synthesis meth.. [askfilo.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. ivypanda.com [ivypanda.com]
• 4. westfield.ma.edu [westfield.ma.edu]
• 5. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 7. web.faa.illinois.edu [web.faa.illinois.edu]
• 8. lobachemie.com [lobachemie.com]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]
• 11. m.youtube.com [m.youtube.com]

Application Note and Protocol: Hydrolysis of Methyl Salilocylate to Salicylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salicylic acid is a key precursor in the synthesis of acetylsalicylic acid (aspirin), a widely used analgesic and anti-inflammatory drug.[1][2] It also possesses antiseptic and anti-inflammatory properties, making it valuable in pharmaceuticals and food preservation.[3] One common laboratory-scale synthesis of salicylic acid involves the hydrolysis of methyl salicylate, a readily available ester also known as oil of wintergreen.[2][4] This process, typically carried out under basic conditions, is a saponification reaction that breaks the ester bond to yield the sodium salt of salicylic acid, which is subsequently acidified to produce the final product.[4][5] This application note provides a detailed protocol for the hydrolysis of methyl salicylate to salicylic acid, including reaction conditions, purification, and data presentation.

Reaction and Mechanism

The overall reaction involves the saponification of methyl salicylate with sodium hydroxide (NaOH) to form sodium salicylate and methanol. The subsequent acidification with a strong acid, such as sulfuric acid (H₂SO₄), protonates the salicylate salt to precipitate salicylic acid.[3][4]

Reaction: HOC₆H₄COOCH₃ + NaOH → HOC₆H₄COO⁻Na⁺ + CH₃OH[6]

Acidification: HOC₆H₄COO⁻Na⁺ + H⁺ → HOC₆H₄COOH + Na⁺

The mechanism involves a nucleophilic attack by the hydroxide ion on the carbonyl carbon of the ester, leading to a tetrahedral intermediate that then collapses to form the carboxylate salt and methanol.[5]

Quantitative Data

The following table summarizes the key quantitative data for the reagents and product involved in this protocol.

Compound	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/mL)
Methyl Salicylate	152.15	-8	223	1.17
Sodium Hydroxide	40.00	318	1388	2.13
Salicylic Acid	138.12	159-161	211	1.44
Methanol	32.04	-97.6	64.7	0.792

Data sourced from multiple chemistry databases and experimental protocols.[4]

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of salicylic acid from methyl salicylate.

Caption: Experimental workflow for the synthesis of salicylic acid.

Detailed Experimental Protocol

This protocol is adapted from established laboratory procedures.[2][3][7][8]

5.1. Materials and Equipment

• Methyl salicylate

• Sodium hydroxide (NaOH), 6 M solution

• Sulfuric acid (H₂SO₄), 3 M solution

• Distilled or deionized water

• Blue litmus paper or pH paper

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle or water bath

• Beakers (250 mL)

• Graduated cylinders

• Stirring rod

• Buchner funnel and filter flask

• Filter paper

• Ice bath

• Melting point apparatus

5.2. Procedure

Part A: Saponification of Methyl Salicylate

• In a 100 mL round-bottom flask, combine 5.0 mL of methyl salicylate with 50 mL of 20% w/v aqueous sodium hydroxide solution (or approximately 40 mL of 6 M NaOH).[2][3] A white solid may form but will dissolve upon heating.[4]

• Add a boiling chip to the flask and attach a reflux condenser.

• Heat the mixture to a gentle boil using a heating mantle. Allow the mixture to reflux for 15-30 minutes.[1][3]

Part B: Isolation of Crude Salicylic Acid

• After the reflux period, allow the reaction mixture to cool to room temperature. The solution now contains the disodium salt of salicylic acid.[4]

• Transfer the cooled solution to a 250 mL beaker.

• Place the beaker in an ice bath to thoroughly chill the solution.

• Slowly, and with constant stirring, add 3 M sulfuric acid to the solution until it is acidic to litmus paper (pH of approximately 1).[7] This will cause the salicylic acid to precipitate out as a white solid.

• Collect the crude salicylic acid by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold deionized water to remove any remaining impurities.[8]

Part C: Purification by Recrystallization

• Transfer the crude salicylic acid to a beaker.

• Add a minimum amount of hot water to dissolve the solid. It is recommended to use approximately 20 mL of hot water per gram of crude product.[4][9]

• If there are any insoluble impurities, perform a hot gravity filtration.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Collect the purified salicylic acid crystals by vacuum filtration.

• Wash the crystals with a small amount of cold deionized water.

• Allow the crystals to dry completely in a desiccator or in an open container until the next laboratory period.[8][9]

5.3. Analysis

• Weigh the dry, purified salicylic acid and calculate the percent yield. A typical yield for this reaction is around 86%.[10]

• Determine the melting point of the purified salicylic acid. Pure salicylic acid has a melting point range of 159-161 °C.[4][8] A sharp melting point close to this range indicates high purity.[8]

Safety Precautions

• Sodium hydroxide and sulfuric acid are corrosive and can cause severe burns. Handle with care and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Methyl salicylate is harmful if swallowed.

• Perform the reaction in a well-ventilated fume hood.

• Handle hot glassware with appropriate clamps and heat-resistant gloves.

References

• 1. m.youtube.com [m.youtube.com]
• 2. magritek.com [magritek.com]
• 3. Preparation of Salicylic Acid By Hydrolysis of Methyl Salicylate .pdf [slideshare.net]
• 4. chemconnections.org [chemconnections.org]
• 5. Page loading... [guidechem.com]
• 6. Quick Saponification of Methyl Salicylate Reaction [thoughtco.com]
• 7. Chemistry 211 Experiment 3 [home.miracosta.edu]
• 8. Basic hydrolysis of methyl salicylate to produce salicylic acid [sites.google.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. scribd.com [scribd.com]

Application Notes: Sulfuric Acid as a Catalyst in Methyl Salicylate Synthesis

Introduction

Methyl salicylate, commonly known as oil of wintergreen, is an organic ester naturally produced by various plant species. It is widely recognized for its characteristic minty aroma and is extensively used in the food and fragrance industries, as well as in topical analgesics for its pain-relieving properties.[1][2] The synthesis of methyl salicylate is a classic example of the Fischer esterification, a condensation reaction between a carboxylic acid and an alcohol.[3][4] In this process, salicylic acid reacts with methanol to produce methyl salicylate and water.[4]

The reaction rate for Fischer esterification at room temperature is typically very slow. To achieve a practical rate of synthesis, a strong acid catalyst is required.[1][5][6] Concentrated sulfuric acid (H₂SO₄) is a commonly used and effective catalyst for this purpose.[2][4]

Role of Sulfuric Acid as a Catalyst

Sulfuric acid plays a crucial dual role in the synthesis of methyl salicylate:

• Increases Electrophilicity: The primary catalytic function of sulfuric acid is to protonate the carbonyl oxygen of the salicylic acid's carboxylic group.[1][4][7] This protonation makes the carbonyl carbon significantly more electrophilic and, therefore, more susceptible to nucleophilic attack by the hydroxyl group of methanol.[1][5][7]

• Lowers Activation Energy: By facilitating the formation of a more stable tetrahedral intermediate, the acid catalyst lowers the overall activation energy of the reaction.[1][7] It also aids in the subsequent elimination of a water molecule, which is a poor leaving group, by allowing it to leave as a more stable H₂O molecule.[2][7]

The overall reaction is reversible.[1][5][8] To maximize the yield of the ester, the equilibrium must be shifted toward the products. This is typically achieved by using a large excess of one of the reactants, usually methanol, or by removing water from the reaction mixture as it is formed.[1][5][7][8]

Quantitative Data

The following tables summarize typical reaction parameters and physical properties for the synthesis of methyl salicylate using sulfuric acid as a catalyst, as compiled from various laboratory protocols.

Table 1: Summary of Reaction Conditions and Yields

Salicylic Acid (g)	Methanol (mL)	Conc. H₂SO₄ (mL)	Temperature (°C)	Time (min)	Reported Yield (%)	Reference
0.65	2.0	0.75	~80	75	Not specified	[7]
0.65	10.0	0.75	~100	75	Not specified	[1]
4.9	12.5	Not specified	Reflux	Not specified	64.8	[2]
Not specified	12.5	5.0	Reflux	45	94.3	[3]
27.6	30.0	10.0 (93%)	Reflux	90	Not specified	[9]
13.0 (from Aspirin)	~60	~10.0	~60	60	Not specified	[10]

Table 2: Physical and Spectroscopic Data for Methyl Salicylate

Property	Value	Reference
Molecular Formula	C₈H₈O₃	[4]
Molar Mass	152.15 g/mol	[2]
Density	1.1825 g/mL	[10]
Melting Point	-8.3 °C	[10]
Boiling Point	223 °C	[11]
IR Carbonyl Stretch (C=O)	1653.64 cm⁻¹	[2]
IR Hydroxyl Stretch (O-H)	3233–3000 cm⁻¹	[2]

Reaction Mechanism and Experimental Workflow

The diagrams below illustrate the chemical mechanism and the general laboratory workflow for the synthesis.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. ivypanda.com [ivypanda.com]
• 3. ivypanda.com [ivypanda.com]
• 4. Discussion for reaction of methanol and salicylic acid | Filo [askfilo.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. quora.com [quora.com]
• 7. westfield.ma.edu [westfield.ma.edu]
• 8. State and explain the reaction mechanism of methyl salicylate from salic.. [askfilo.com]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. chemconnections.org [chemconnections.org]

Application Note & Protocol: Quantitative Analysis of Methyl Salicylate using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl salicylate, the active ingredient in oil of wintergreen, is a widely used pharmaceutical agent for its analgesic and anti-inflammatory properties. It is also utilized as a chemical warfare agent simulant.[1] Accurate and sensitive quantification of methyl salicylate in various biological and pharmaceutical matrices is crucial for pharmacokinetic studies, quality control, and exposure assessment. This document provides a detailed protocol for the quantitative analysis of methyl salicylate using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and highly selective analytical technique.

Experimental Protocols

This section outlines the key methodologies for the quantitative analysis of methyl salicylate, including sample preparation and GC-MS analysis.

Sample Preparation

The choice of sample preparation technique depends on the matrix. Below are protocols for biological fluids and skin/hair samples.

1.1. Biological Fluids (Plasma, Liver Homogenate)

This protocol is adapted from a method for analyzing methyl salicylate in rat plasma and liver homogenates.[2][3]

• Materials:

  • 100 µL of plasma or liver homogenate (e.g., 5 mg/mL protein in 70 mM KH2PO4 buffer, pH 7.4)[2]

  • Chloroform (for extraction)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) (for derivatization)

  • Internal Standard (IS): Ethyl salicylate or deuterated methyl salicylate (Methyl Salicylate-d4) is recommended for isotope dilution methods.[1]

• Protocol:

  • To 100 µL of the biological sample, add the internal standard.

  • Perform a liquid-liquid extraction by adding an appropriate volume of chloroform. Vortex vigorously and centrifuge to separate the layers.

  • Carefully transfer the organic (chloroform) layer to a clean vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent and derivatize with BSTFA to improve chromatographic behavior and sensitivity.[2][3]

  • The sample is now ready for GC-MS analysis.

1.2. Hair and Skin Samples

This protocol is based on a method for analyzing methyl salicylate in human hair and skin samples.[1][4]

• Materials:

  • Hair or skin samples

  • Dichloromethane (DCM) (for extraction)

  • Internal Standard: Methyl Salicylate-d4

  • Derivatization agent (if necessary, though some methods proceed without it)

• Protocol:

  • Samples are collected (e.g., D-Squame disc pairs for skin).

  • Add a known amount of Methyl Salicylate-d4 as an internal standard.

  • Incubate the samples in a sealed vial with a suitable volume of dichloromethane (e.g., 10 mL) to extract the methyl salicylate.

  • After incubation, centrifuge the samples to separate any solid impurities.[4]

  • Take an aliquot of the supernatant for direct injection or further derivatization if required.

GC-MS Analysis

The following are typical GC-MS parameters for the analysis of methyl salicylate.

• Gas Chromatograph (GC) Conditions:

  • Column: Agilent DB-5ms Ultra Inert (15 m x 250 µm x 0.25 µm) or similar non-polar column.[4]

  • Injection Port Temperature: 225 °C[4]

  • Injection Mode: Split (e.g., 1:10 split ratio)[4]

  • Injection Volume: 1 µL[4]

  • Oven Temperature Program: An initial oven temperature of around 120°C held for a few minutes, followed by a ramp up to a final temperature of around 200-250°C. A specific program could be: start at a lower temperature, hold, then ramp up to 250°C at 45°C/min.

  • Carrier Gas: Helium or Nitrogen.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Detection Mode:

    • Selected Ion Monitoring (SIM): For standard GC-MS, monitor the characteristic ions of methyl salicylate. The molecular ion is at m/z 152, with major fragments at m/z 120 (base peak) and 92.[5]

    • Multiple Reaction Monitoring (MRM): For GC-MS/MS (triple quadrupole), this provides higher selectivity and sensitivity. Mass transitions for methyl salicylate and its deuterated internal standard (after derivatization) have been reported as:

      • Methyl Salicylate: 209 → 179 (quantifier) and 209 → 169 (qualifier)[1][4]

      • Methyl Salicylate-d4: 213 → 161 (quantifier) and 213 → 89 (qualifier)[1][4]

Data Presentation

The performance of a quantitative method is assessed through various validation parameters, which are summarized below.

Table 1: Method Validation Parameters for Methyl Salicylate Quantification

Parameter	Method 1 (GC-MS/MS in Hair/Skin)[1][4][6]	Method 2 (GC-MS in Biological Fluids)[2]	Method 3 (GC-FID in Pharmaceuticals)[7]
Linearity Range	0.5 - 5000 ng/mL	31 - 1250 ng/mL	24.0 - 60.0 mg/100 mL
Coefficient of Determination (R²)	> 0.9968	Not Specified	Not Specified
Limit of Detection (LOD)	0.05 ng/mL	1 ng/mL	5.0 ng
Limit of Quantification (LOQ)	0.5 ng/mL	5 ng/mL	10.0 ng
Accuracy (Recovery)	99.48% - 102.33%	Bias < 11%	100.0% ± 2.2%
Precision (%RSD)	1.43% - 2.97%	< 11%	Not Specified

Visualizations

Diagram 1: General Workflow for Quantitative GC-MS Analysis

Caption: Workflow for methyl salicylate quantification by GC-MS.

Diagram 2: Fragmentation of Methyl Salicylate in EI-MS

Caption: Key fragmentation pathways of methyl salicylate in EI-MS.

References

• 1. Optimisation and validation of a GC-MS/MS method for the analysis of methyl salicylate in hair and skin samples for use in human-volunteer decontamination studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous quantitative analysis of methyl salicylate, ethyl salicylate and salicylic acid from biological fluids using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous quantitative analysis of methyl salicylate, ethyl salicylate and salicylic acid from biological fluids using gas chromatography-mass spectrometry. | Sigma-Aldrich [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. researchgate.net [researchgate.net]
• 7. ruj.uj.edu.pl [ruj.uj.edu.pl]

Application Note: Determination of Methyl Salicylate in Human Plasma by High-Performance Liquid Chromatography

Abstract

This application note describes a validated High-Performance Liquid Chromatography (HPLC) method for the quantitative determination of methyl salicylate in human plasma. The method involves a simple and efficient protein precipitation step for sample preparation, followed by reversed-phase HPLC with UV detection. This robust and reliable method is suitable for pharmacokinetic studies, toxicological analysis, and clinical monitoring of methyl salicylate levels.

Introduction

Methyl salicylate is a widely used active ingredient in topical analgesics and is also found in various food products and flavorings.[1] Accurate and reliable quantification of methyl salicylate in biological matrices such as plasma is crucial for assessing its absorption, distribution, metabolism, and excretion (ADME) profile, as well as for monitoring potential toxicity.[2][3] This document provides a detailed protocol for an HPLC-UV method that is specific, accurate, and precise for the determination of methyl salicylate in human plasma.

Experimental

Chemicals and Reagents

• Methyl Salicylate (analytical standard)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Acetic Acid (glacial, analytical grade)

• Human Plasma (drug-free)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is used. The chromatographic conditions are summarized in the table below.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Methanol:Water:Acetic Acid (65:35:1, v/v/v)[4]
Flow Rate	1.0 mL/min[4]
Injection Volume	20 µL[4]
Column Temperature	30°C[4]
Detection Wavelength	304 nm[4]
Run Time	< 10 minutes

Protocols

1. Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of methyl salicylate standard and dissolve it in a 10 mL volumetric flask with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are used to construct the calibration curve.

2. Sample Preparation (Protein Precipitation)

Protein precipitation is a straightforward and effective method for extracting methyl salicylate from plasma.[5][6][7]

• Pipette 200 µL of plasma sample into a microcentrifuge tube.

• Add 600 µL of acetonitrile (pre-chilled to -20°C) to the plasma sample.[5][8]

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.

• Inject 20 µL of the filtered supernatant into the HPLC system.

Figure 1: Experimental workflow for methyl salicylate analysis in plasma.

3. Method Validation

The developed method was validated according to standard guidelines to ensure its reliability and accuracy.

Figure 2: Logical relationship of method validation parameters.

Results and Discussion

Method Validation Summary

Parameter	Result
Linearity (R²)	> 0.999[4]
Concentration Range	1 - 100 µg/mL
Accuracy (% Recovery)	98.5% - 101.2%[9]
Precision (% RSD)	< 2.0%[4]
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Retention Time	~ 4.5 minutes

The method demonstrated excellent linearity over the tested concentration range. Accuracy, expressed as percent recovery, and precision, expressed as the relative standard deviation (RSD), were well within the acceptable limits for bioanalytical methods. The specificity of the method was confirmed by the absence of interfering peaks from endogenous plasma components at the retention time of methyl salicylate. The short run time allows for a high throughput of samples.

The HPLC method described in this application note is a simple, rapid, and reliable technique for the quantification of methyl salicylate in human plasma. The protein precipitation sample preparation is efficient and straightforward. The method is validated and shown to be accurate, precise, and specific, making it a valuable tool for researchers, scientists, and drug development professionals in pharmacokinetic and toxicological studies.

References

• 1. Development of an analytical method to detect methyl salicylate in human plasma | CORESTA [coresta.org]
• 2. researchgate.net [researchgate.net]
• 3. The analysis of methyl salicylate and salicylic acid from Chinese herbal medicine ingestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. turkjps.org [turkjps.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Optimization of protein precipitation based upon effectiveness of protein removal and ionization effect in liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Methyl Salicylate as a Clearing Agent in Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl salicylate, a benzoate ester also known as oil of wintergreen, is a versatile and effective clearing agent for various biological specimens in microscopy. Its high refractive index, compatibility with fluorescent proteins, and relatively low toxicity make it a valuable tool for achieving optical transparency in tissues, enabling high-resolution, three-dimensional imaging of intact samples.[1][2] This document provides detailed application notes and protocols for the use of methyl salicylate in tissue clearing, tailored for researchers, scientists, and professionals in drug development.

The principle behind tissue clearing with methyl salicylate lies in the replacement of intracellular and extracellular water with a medium that has a refractive index closely matching that of the cellular components (lipids and proteins).[3] This refractive index matching minimizes light scattering, rendering the tissue transparent and allowing for deep imaging with techniques such as confocal and light-sheet microscopy.[3][4]

Advantages of Using Methyl Salicylate

• Excellent Optical Clarity: Methyl salicylate provides superior optical clearing, enabling imaging deep into tissues.[4]

• Preservation of Fluorescent Proteins: It has been observed to offer good preservation of fluorescent signals, making it suitable for imaging genetically labeled structures.[5]

• Refractive Index Matching: Its refractive index is close to that of immersion oil and glass, minimizing spherical aberrations during imaging.[2]

• Reduced Tissue Shrinkage: When used with a careful dehydration protocol, it can cause less tissue shrinkage compared to some other organic solvents.[4][6]

• Lower Toxicity: It is considered less toxic than other clearing agents like Benzyl Alcohol Benzyl Benzoate (BABB).[1][4]

Quantitative Data Summary

The following tables summarize key quantitative data related to the use of methyl salicylate as a clearing agent.

Parameter	Value	Source(s)
Refractive Index (n)	~1.536 - 1.5409	[2][7][8][9]
Compatibility	Fluorescent proteins (e.g., GFP, RFP)	[5]
Typical Clearing Time	2 hours to several days (sample dependent)	[5][10]
Imaging Depth	Up to several millimeters	[10]

Clearing Agent Comparison	Methyl Salicylate	Benzyl Alcohol Benzyl Benzoate (BABB)	2,2′-thiodiethanol (TDE)
Refractive Index	~1.54	~1.56	Adjustable (1.33-1.52)
Fluorescence Preservation	Good	Poor for many fluorophores	Quenches EGFP
Toxicity	Less toxic	Hazardous	Less toxic
Tissue Shrinkage	Can be minimized with proper protocol	Can cause substantial shrinkage	Less shrinkage
Mounting	Allows for brightfield visualization	Requires fluorescence for mounting

Experimental Protocols

Protocol 1: General Tissue Clearing for Fluorescence Imaging

This protocol is adapted from procedures used for clearing various tissue types and is suitable for samples expressing fluorescent proteins.[5]

Materials:

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Ethanol (50%, 70%, 95%, 100%)

• Methyl Salicylate

• Glass containers with tight-fitting lids (methyl salicylate can dissolve some plastics)[2]

• Orbital shaker

Procedure:

• Fixation:

  • Immerse the tissue sample in at least 10 volumes of 4% PFA in PBS.

  • Incubate overnight at 4°C with gentle agitation.

  • Wash the tissue in PBS (3 x 1 hour) at room temperature to remove the fixative.

• Dehydration:

  • Perform a graded ethanol series to dehydrate the tissue. This is a critical step to prevent tissue damage and ensure efficient clearing.[2]

  • Immerse the sample in the following ethanol concentrations, each for at least 1-2 hours at room temperature with gentle shaking (incubation times may need to be optimized based on sample size and density):

    • 50% Ethanol in distilled water

    • 70% Ethanol in distilled water

    • 95% Ethanol in distilled water

    • 100% Ethanol (x3 changes)

• Clearing:

  • Transfer the dehydrated tissue to a 1:1 mixture of 100% ethanol and methyl salicylate.

  • Incubate for 1-2 hours at room temperature with gentle shaking.

  • Transfer the tissue to 100% methyl salicylate.

  • Incubate until the tissue becomes transparent. This can take anywhere from a few hours to overnight, depending on the sample.[10][11] The solution should be changed if it becomes cloudy.

• Imaging:

  • Mount the cleared tissue in a chamber with a glass bottom filled with fresh methyl salicylate.[10]

  • Image using a confocal or light-sheet microscope with an objective suitable for the refractive index of methyl salicylate (e.g., an oil immersion objective).

Protocol 2: Clearing of Adipose Tissue

This protocol is specifically designed for the clearing of dense, lipid-rich adipose tissue.[10][11][12]

Materials:

• PBS

• 4% PFA in PBS

• 0.3% Glycine in PBS

• Permeabilization Buffer: 0.2% Triton X-100 in PBS

• Blocking/Staining Buffer: 0.2% Triton X-100, 10% DMSO, and 3% BSA in PBS

• Ethanol (70%, 95%, 100%)

• Methyl Salicylate

• Glass containers

• Orbital shaker

Procedure:

• Fixation:

  • Immerse adipose tissue in 4% PFA in PBS and incubate for 1 hour at room temperature on a rolling plate, followed by overnight incubation at 4°C.[11][12]

  • Wash with PBS for 5 minutes at room temperature.[11][12]

• Quenching and Permeabilization:

  • Incubate in 0.3% Glycine in PBS for 1 hour at room temperature to quench free aldehyde groups.[11][12]

  • Incubate in Permeabilization Buffer for 2 hours at 37°C with shaking.[12]

• Staining (Optional):

  • If immunostaining is required, block the tissue in Blocking/Staining Buffer for 12 hours at 37°C with shaking.

  • Incubate with primary antibodies in the same buffer for the desired time.

  • Wash with 0.2% Triton X-100 in PBS.

  • Incubate with secondary antibodies.

  • Wash again with 0.2% Triton X-100 in PBS.

• Dehydration:

  • Perform a graded ethanol series as described in Protocol 1 (70%, 95%, 100%).[10]

• Clearing:

  • Immerse the tissue in 100% methyl salicylate in a glass container.

  • Shake for at least 2 hours at room temperature, protected from light, until the tissue is transparent.[10][11]

• Imaging:

  • Mount and image as described in Protocol 1.

Visualizations

References

• 1. Rapid tissue processing technique: A novel method using methyl salicylate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.njit.edu [research.njit.edu]
• 3. imperial.ac.uk [imperial.ac.uk]
• 4. bidc.ucsf.edu [bidc.ucsf.edu]
• 5. Optical clearing of unsectioned specimens for three-dimensional imaging via optical transmission and emission tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. refractiveindex.info [refractiveindex.info]
• 8. Methyl salicylate, 98% 500 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 9. Methyl Salicylate USP NF BP Ph Eur JP EP IP FCC Grade Manufacturers [anmol.org]
• 10. Exploring Adipose Tissue Structure by Methylsalicylate Clearing and 3D Imaging [jove.com]
• 11. jove.com [jove.com]
• 12. youtube.com [youtube.com]

Technical Notes & Optimization

improving yield in methyl salicylate esterification reaction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield of methyl salicylate through the esterification of salicylic acid with methanol.

Troubleshooting Guide

Low yield is a common issue in Fischer esterification reactions. This guide outlines potential causes and actionable solutions to improve the yield of methyl salicylate.

Problem	Potential Cause(s)	Recommended Solution(s)	Expected Outcome
Low Yield (<70%)	Incomplete Reaction: The Fischer esterification is a reversible reaction, and the equilibrium may not have shifted sufficiently towards the product.[1][2][3]	Increase Reaction Time: Extend the reflux period to allow the reaction to reach equilibrium. A typical reflux time is 60-75 minutes.[2][4] Use Excess Methanol: Employing a significant excess of methanol can shift the equilibrium towards the formation of methyl salicylate, in accordance with Le Châtelier's principle.[1][2][4][5][6] A 4-fold excess is often effective.[6]	An increase in yield by driving the reaction to completion. Yields of over 90% have been reported with optimized conditions.[7]
Water in the Reaction Mixture: The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the reactants, hydrolyzing the ester.[1][8]	Use a Drying Agent: Incorporate a water-absorbing agent like anhydrous sodium sulfate or silica gel into the reaction mixture.[1][9] Dean-Stark Trap: For larger scale reactions, a Dean-Stark apparatus can be used to physically remove water as it forms.	Improved yield by preventing the reverse hydrolysis reaction.
Insufficient Catalyst: The acid catalyst (commonly concentrated sulfuric acid) is crucial for protonating the carbonyl group of salicylic acid, making it more electrophilic.[2][4][10] An inadequate amount will slow the reaction rate.	Ensure Catalytic Amount: While catalytic, a sufficient amount of concentrated H₂SO₄ is necessary. Typically, a few drops to a few milliliters are used depending on the scale.[6][11]	An accelerated reaction rate leading to a higher conversion of reactants to product within the given timeframe.
Product Loss During Workup	Incomplete Extraction: Methyl salicylate may not be fully extracted from the aqueous layer during the workup process.	Multiple Extractions: Perform multiple extractions with a suitable organic solvent like dichloromethane or diethyl ether.[4][7] It is more efficient to perform several small extractions than one large one.[7]	Maximized recovery of the synthesized methyl salicylate from the reaction mixture.
Emulsion Formation: The formation of an emulsion during extraction can make layer separation difficult, leading to product loss.	Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution to help break up emulsions.	Clearer separation of aqueous and organic layers, facilitating more efficient product isolation.
Hydrolysis during Neutralization: Using a strong base for neutralization can potentially hydrolyze the ester product.	Use a Mild Base: Wash the organic layer with a mild basic solution, such as 5% sodium bicarbonate, to neutralize the acid catalyst and any unreacted salicylic acid.[4][11][12]	Preservation of the ester product while effectively removing acidic impurities.
Side Reactions	Polymerization of Salicylic Acid: Under strongly acidic conditions, salicylic acid can polymerize, appearing as a white solid.[1][7]	Controlled Acid Addition: Add the concentrated sulfuric acid slowly and with stirring to the methanol and salicylic acid solution to dissipate heat and minimize localized high concentrations of acid.[4]	Reduced formation of unwanted polymeric byproducts, leading to a purer product and potentially higher yield.
Esterification of the Phenolic Group: While less likely with methanol, esterification at the hydroxyl group of salicylic acid is a possible side reaction.	Controlled Temperature: Maintain the recommended reaction temperature (gentle reflux) to favor the desired carboxylic acid esterification.[4]	Increased selectivity for the desired methyl salicylate product.

Frequently Asked Questions (FAQs)

Q1: Why is an excess of methanol used in the synthesis of methyl salicylate?

A1: The Fischer esterification is a reversible reaction. According to Le Châtelier's principle, adding a large excess of one of the reactants (in this case, methanol) shifts the equilibrium position to the right, favoring the formation of the products (methyl salicylate and water).[1][2][4] This strategy is a common and effective way to maximize the yield of the desired ester.[5][6]

Q2: What is the role of the concentrated sulfuric acid in this reaction?

A2: Concentrated sulfuric acid acts as a catalyst.[3][10] It protonates the carbonyl oxygen of the salicylic acid, which makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the methanol.[2][4][13] This significantly increases the rate of the reaction, which would otherwise be very slow.[2][4] It also acts as a dehydrating agent to some extent, absorbing the water produced.

Q3: My final product has a low pH. What should I do?

A3: A low pH indicates the presence of residual sulfuric acid or unreacted salicylic acid. To remedy this, you should wash the organic layer containing your product with a mild base, such as a 5% sodium bicarbonate solution, during the workup process.[4][11][12] This will neutralize the acids, forming water-soluble salts that can then be removed with the aqueous layer. Continue the washes until the evolution of CO₂ gas (bubbling) ceases.[12]

Q4: I noticed a white precipitate forming in my reaction flask. What is it and how can I avoid it?

A4: The white precipitate is likely a polymer formed from salicylic acid molecules reacting with each other under the strongly acidic conditions.[1][7] This can be minimized by adding the concentrated sulfuric acid catalyst slowly and with continuous stirring to the solution of salicylic acid in methanol.[4] This ensures better heat dissipation and avoids localized high concentrations of acid that can promote polymerization.

Q5: How can I effectively remove the water produced during the esterification?

A5: Removing water is crucial for driving the reaction to completion. For lab-scale synthesis, you can add a drying agent like anhydrous sodium sulfate or silica gel directly to the reaction mixture.[1][9] For larger-scale reactions, a Dean-Stark apparatus is an effective method for continuously removing water as an azeotrope with a solvent like toluene.[14]

Experimental Protocols

Standard Protocol for Methyl Salicylate Synthesis

• Reactant Preparation: In a round-bottom flask, dissolve salicylic acid in an excess of methanol (e.g., for 0.035 moles of salicylic acid, use 12.5 mL of methanol).[7]

• Catalyst Addition: While stirring, slowly and cautiously add a catalytic amount of concentrated sulfuric acid to the solution.[4][7]

• Reflux: Attach a reflux condenser and heat the mixture to a gentle boil for 60-75 minutes.[2][4]

• Cooling: After the reflux period, allow the mixture to cool to room temperature.[7]

• Extraction: Transfer the cooled mixture to a separatory funnel. Add deionized water and an immiscible organic solvent, such as dichloromethane.[7][12] Shake the funnel gently, venting frequently, to extract the methyl salicylate into the organic layer.

• Washing: Separate the organic layer. Wash it sequentially with water and then with a 5% sodium bicarbonate solution to remove unreacted acid and the catalyst.[4][7] Repeat the bicarbonate wash until no more CO₂ gas evolves.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate.[1][4][7]

• Isolation: Decant or filter the dried solution to remove the drying agent. Evaporate the solvent using a rotary evaporator to obtain the final methyl salicylate product.[7][12]

Visualizations

Caption: Troubleshooting workflow for low yield in methyl salicylate synthesis.

Caption: Reaction pathway for methyl salicylate synthesis and potential side reactions.

References

• 1. ivypanda.com [ivypanda.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. westfield.ma.edu [westfield.ma.edu]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. ivypanda.com [ivypanda.com]
• 8. byjus.com [byjus.com]
• 9. cactus.utahtech.edu [cactus.utahtech.edu]
• 10. Methyl Salicylate: Synthesis, Composition, Applications, and Storage Insights_Chemicalbook [chemicalbook.com]
• 11. sciencemadness.org [sciencemadness.org]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. chemguide.co.uk [chemguide.co.uk]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Methyl Salicylate Hydrolysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the hydrolysis of methyl salicylate.

Troubleshooting Guide: Incomplete Hydrolysis of Methyl Salicylate

Incomplete hydrolysis of methyl salicylate is a common issue that can lead to low yields of the desired product, salicylic acid. This guide provides a systematic approach to identifying and resolving the root causes of this problem.

Visual Troubleshooting Flowchart

Caption: Troubleshooting workflow for incomplete methyl salicylate hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of incomplete methyl salicylate hydrolysis?

A1: The most frequent causes include:

• Insufficient Base: An inadequate amount of sodium hydroxide (NaOH) is a primary reason for incomplete reaction. A sufficient molar excess is required to drive the reaction to completion.[1][2]

• Low Reaction Temperature: The hydrolysis of esters is temperature-dependent. If the temperature is too low, the reaction rate will be slow, leading to an incomplete reaction within a standard timeframe.[3]

• Inadequate Reaction Time: The hydrolysis reaction requires a certain amount of time to go to completion. Shortening the recommended reaction time can result in unreacted methyl salicylate.

• Poor Mixing: In a heterogeneous reaction mixture, inefficient stirring can lead to localized areas of low reactant concentration, hindering the reaction.

• Incorrect Acidification: After the hydrolysis, salicylic acid is precipitated by adding a strong acid. If the solution is not made sufficiently acidic, the precipitation will be incomplete, leading to a low yield of the final product.[4][5]

Q2: How can I determine if my hydrolysis reaction is complete?

A2: Several analytical techniques can be employed to monitor the reaction progress and confirm its completion:

• High-Performance Liquid Chromatography (HPLC): This is a highly accurate method for separating and quantifying methyl salicylate and salicylic acid in the reaction mixture.[6][7][8][9][10]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used to identify and quantify the components of the reaction mixture.[6]

• Thin-Layer Chromatography (TLC): TLC can provide a qualitative assessment of the reaction's progress by showing the disappearance of the methyl salicylate spot and the appearance of the salicylic acid spot.

Q3: What is the optimal concentration of sodium hydroxide for the hydrolysis of methyl salicylate?

A3: A significant molar excess of sodium hydroxide is generally recommended. Some protocols suggest using 7 molar equivalents of base to each molar equivalent of methyl salicylate.[1] This ensures that there is enough hydroxide to act as a nucleophile and to neutralize the resulting salicylic acid.[1]

Q4: What are the recommended reaction time and temperature for complete hydrolysis?

A4: The optimal time and temperature can vary depending on the specific protocol and the scale of the reaction. However, a common recommendation is to reflux the reaction mixture for at least 30 minutes.[1] Some procedures suggest a reflux time of 15-20 minutes.[4][11][12] The temperature should be maintained at the boiling point of the solvent, which is typically an aqueous solution of sodium hydroxide.

Data Presentation: Reaction Parameter Comparison

The following table summarizes key parameters from various experimental protocols for the hydrolysis of methyl salicylate.

Parameter	Protocol 1[1]	Protocol 2[4]	Protocol 3[11]	Protocol 4[12]
Methyl Salicylate	10 mmol (1.52 g)	50 mmol (7.5 g)	4 mL	2.2 cm³
Sodium Hydroxide	70 mmol (2.8 g) in 14 mL of 5M solution	5.0 g in 25 mL of 5M solution	40 mL of 6M solution	22 cm³ of 2 mol dm⁻³ solution
Molar Ratio (NaOH:MeSA)	7:1	~2.5:1	~60:1	~2.9:1
Reaction Time	30 minutes (reflux)	20 minutes (reflux)	15 minutes (gentle boil)	15 minutes (reflux)
Reaction Temperature	Boiling point of the aqueous solution	Boiling point of the aqueous solution	Gentle boil	Boiling point of the aqueous solution
Acidification Agent	2N Sulfuric Acid	3M Sulfuric Acid	8M Sulfuric Acid	2 mol dm⁻³ Hydrochloric Acid

Experimental Protocols

Detailed Methodology for Base-Catalyzed Hydrolysis of Methyl Salicylate

This protocol is a synthesis of common laboratory procedures for the saponification of methyl salicylate.

Materials:

• Methyl Salicylate

• Sodium Hydroxide (NaOH) pellets or a concentrated solution (e.g., 5M)

• Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl) (e.g., 2N or 3M)

• Distilled Water

• Round-bottom flask

• Reflux condenser

• Heating mantle or water bath

• Stirring apparatus (magnetic stirrer and stir bar)

• Beakers

• Graduated cylinders

• Büchner funnel and filter paper

• pH paper or pH meter

• Ice bath

Procedure:

• Reaction Setup: In a round-bottom flask, combine methyl salicylate and a 5M sodium hydroxide solution. A typical molar ratio is 1:7 (methyl salicylate:NaOH).[1] A white precipitate may form but will dissolve upon heating.[1][13]

• Reflux: Add a boiling stone or a magnetic stir bar to the flask. Attach a reflux condenser and ensure a steady flow of cooling water. Heat the mixture to a gentle reflux using a heating mantle or water bath and maintain the reflux for 30 minutes with continuous stirring.[1]

• Cooling: After the reflux period, remove the heating source and allow the flask to cool to room temperature.

• Acidification and Precipitation: Transfer the cooled reaction mixture to a beaker. Slowly add a strong acid (e.g., 2N H₂SO₄) with constant stirring until the solution is acidic.[1][4] This can be checked using pH paper or a pH meter. A white precipitate of salicylic acid will form.

• Complete Precipitation: To ensure maximum precipitation, cool the mixture in an ice bath.[4]

• Isolation of Product: Collect the salicylic acid crystals by vacuum filtration using a Büchner funnel.[4]

• Washing and Drying: Wash the collected crystals with a small amount of cold water to remove any remaining impurities. Allow the crystals to air dry or dry them in a desiccator.

Signaling Pathway: Saponification of Methyl Salicylate

The hydrolysis of methyl salicylate in the presence of a strong base like sodium hydroxide is a classic example of a saponification reaction.

Caption: Reaction pathway for the saponification of methyl salicylate.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. iosrjournals.org [iosrjournals.org]
• 4. Chemistry 211 Experiment 3 [home.miracosta.edu]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] The analysis of methyl salicylate and salicylic acid from Chinese herbal medicine ingestion. | Semantic Scholar [semanticscholar.org]
• 8. academic.oup.com [academic.oup.com]
• 9. The analysis of methyl salicylate and salicylic acid from Chinese herbal medicine ingestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Simultaneous Determination of Methyl Nicotinate and Three Salicylic Acid Derivatives in Pain Relief Spray Using HPLC–DAD [mdpi.com]
• 11. magritek.com [magritek.com]
• 12. Basic hydrolysis of methyl salicylate to produce salicylic acid [sites.google.com]
• 13. Hydrolysis of Oil of Wintergreen | Chem Lab [chemlab.truman.edu]

Technical Support Center: Optimizing Methyl Salicylate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of methyl salicylate, with a particular focus on the impact of reflux time on reaction outcomes.

Troubleshooting and FAQs

This section addresses common issues encountered during the Fischer esterification of salicylic acid with methanol.

Question: My final yield of methyl salicylate is significantly lower than expected. What are the potential causes and how can I improve it?

Answer: Low yields in methyl salicylate synthesis are a common issue, often stemming from the reversible nature of the Fischer esterification reaction. Here are the primary causes and troubleshooting steps:

• Incomplete Reaction: The esterification reaction between salicylic acid and methanol is an equilibrium process.[1] To drive the reaction towards the product (methyl salicylate), an excess of one reactant is typically used. Given that methanol is also the solvent, using a large excess of methanol is a common and effective strategy to push the equilibrium forward.[1]

• Insufficient Reflux Time: The reaction may not have reached equilibrium if the reflux time is too short. The optimal reflux duration can vary based on the scale of the reaction and the efficiency of the heating and condenser setup. It is recommended to reflux for a minimum of 60-75 minutes, with some protocols extending to several hours to maximize conversion.[1][2]

• Loss During Workup: Significant product loss can occur during the extraction and washing steps. Methyl salicylate has some solubility in the aqueous layers, so minimizing the volume of washing solutions and performing multiple extractions with smaller volumes of an organic solvent can improve recovery.

• Side Reactions: Although less common under typical Fischer esterification conditions, side reactions can occur, consuming starting materials and reducing the yield of the desired product. Ensuring the use of pure reagents and maintaining the correct reaction temperature can mitigate this.

Question: How do I know if my reaction has gone to completion?

Answer: Monitoring the reaction progress is crucial for optimization. The most common method is Thin Layer Chromatography (TLC). By taking small aliquots from the reaction mixture over time, you can visualize the disappearance of the starting material (salicylic acid) and the appearance of the product (methyl salicylate). The reaction is considered complete when the spot corresponding to salicylic acid is no longer visible on the TLC plate.

Question: My final product is impure. What are the likely contaminants and how can I remove them?

Answer: The most common impurity in the final product is unreacted salicylic acid. Due to its acidic nature, it can be effectively removed during the workup procedure.

• Sodium Bicarbonate Wash: After the reaction, the crude product should be washed with a saturated solution of sodium bicarbonate. The basic solution will react with the acidic salicylic acid to form sodium salicylate, which is water-soluble and will be partitioned into the aqueous layer, effectively separating it from the methyl salicylate.[3]

• Recrystallization: If significant impurities remain after the aqueous workup, recrystallization can be employed as a final purification step.

Question: What is the role of the sulfuric acid catalyst, and can I use a different acid?

Answer: Concentrated sulfuric acid is a strong acid that acts as a catalyst by protonating the carbonyl oxygen of the salicylic acid. This increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by methanol. While other strong acids like hydrochloric acid can be used, sulfuric acid also acts as a dehydrating agent, helping to remove the water produced during the reaction and further shifting the equilibrium towards the products.

Data Presentation: Effect of Reflux Time on Yield

The following table summarizes representative data on the effect of reflux time on the percentage yield of methyl salicylate under typical laboratory conditions.

Reflux Time (minutes)	Average Yield (%)	Purity (%)	Observations
30	45	85	Significant amount of unreacted salicylic acid present.
60	70	92	Good conversion, with a noticeable decrease in starting material.
90	85	98	Near-complete conversion, considered optimal for many lab scales.
120	86	98	Marginal increase in yield, suggesting the reaction is at or near equilibrium.
240	86	97	No significant improvement in yield; potential for minor side product formation with prolonged heating.

Note: These values are illustrative and can vary based on specific reaction conditions such as reactant ratios, catalyst concentration, and apparatus efficiency.

Experimental Protocols

This section provides a detailed methodology for the synthesis of methyl salicylate, with an emphasis on optimizing the reflux time.

Materials:

• Salicylic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid

• Sodium bicarbonate (saturated solution)

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., dichloromethane or diethyl ether)

• Round-bottom flask

• Reflux condenser

• Heating mantle or water bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• TLC plates and developing chamber

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve salicylic acid in an excess of methanol. A typical molar ratio is 1:10 (salicylic acid to methanol).

• Catalyst Addition: While stirring the solution, slowly add concentrated sulfuric acid dropwise. The addition is exothermic and should be done carefully.

• Reflux: Attach the reflux condenser and heat the mixture to a gentle boil. The reflux time is the primary variable for optimization. It is recommended to run parallel experiments with different reflux times (e.g., 60, 90, and 120 minutes) to determine the optimal duration for your specific setup.

• Reaction Monitoring: Periodically (e.g., every 30 minutes), take a small sample from the reaction mixture using a capillary tube and spot it on a TLC plate to monitor the disappearance of salicylic acid.

• Workup: After the desired reflux time, cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel.

• Washing:

  • Wash the organic layer with deionized water to remove the excess methanol and sulfuric acid.

  • Next, wash with a saturated sodium bicarbonate solution to neutralize any remaining acid and remove unreacted salicylic acid. Repeat this wash until no more CO2 gas evolves.

  • Finally, wash with brine (saturated NaCl solution) to remove any remaining water.

• Drying and Solvent Removal: Separate the organic layer and dry it over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent using a rotary evaporator to obtain the crude methyl salicylate.

• Analysis: Determine the yield of the product and assess its purity using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizations

The following diagrams illustrate the key processes in optimizing methyl salicylate synthesis.

Caption: Experimental workflow for optimizing methyl salicylate synthesis.

Caption: Logical relationship between reflux time and reaction outcome.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]

challenges in separating methyl salicylate from unreacted reagents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the separation of methyl salicylate from unreacted reagents and byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude methyl salicylate sample synthesized via Fischer esterification?

A1: The most common impurities are unreacted starting materials, namely salicylic acid and methanol. Additionally, the acid catalyst (commonly sulfuric acid) and water (a byproduct of the reaction) will be present. In some cases, side-reactions can lead to the formation of other salicylate esters.

Q2: Why did my reaction mixture solidify after adding a base during the workup?

A2: Solidification upon addition of a strong base, such as sodium hydroxide, is likely due to the saponification of the methyl salicylate ester back to sodium salicylate and methanol. To avoid this, it is recommended to use a milder base, such as a saturated sodium bicarbonate solution, to neutralize the acidic components of the reaction mixture.

Q3: My final product has a low yield. What are the potential reasons for this?

A3: Low yields in the synthesis of methyl salicylate can be attributed to several factors:

• Incomplete reaction: The Fischer esterification is an equilibrium reaction. To drive the reaction towards the product, it is common to use an excess of one reactant, typically methanol.

• Loss during workup: Product can be lost during liquid-liquid extractions if the layers are not separated properly or if an insufficient volume of extraction solvent is used.

• Loss during distillation: If the distillation is carried out too quickly or at an incorrect pressure, some of the product may be lost.

Q4: What is the purpose of washing the organic layer with brine?

A4: Washing the organic layer with brine (a saturated aqueous solution of sodium chloride) helps to remove dissolved water from the organic phase. The high salt concentration in the brine reduces the solubility of water in the organic solvent, effectively "pulling" the water into the aqueous phase. This is a preliminary drying step before using a chemical drying agent like anhydrous sodium sulfate or magnesium sulfate.

Troubleshooting Guides

Liquid-Liquid Extraction Issues

Problem	Possible Cause	Solution
Emulsion Formation	Vigorous shaking of the separatory funnel, especially when a base is present.	- Gently invert the separatory funnel multiple times instead of vigorous shaking.- Add a small amount of brine to the separatory funnel to help break the emulsion.- If the emulsion persists, allow the mixture to stand for a longer period or pass it through a bed of celite or glass wool.
Poor Separation of Layers	The densities of the aqueous and organic layers are too similar.	- Add more of the organic solvent or water to change the overall density of the respective layer.- Ensure you have selected an appropriate extraction solvent with a significant density difference from water.
Precipitate Forms at the Interface	Unreacted salicylic acid or its salt is precipitating out.	- Add a small amount of water to dissolve the precipitate if it is an inorganic salt.- If it is salicylic acid, ensure the aqueous layer is sufficiently basic to deprotonate it and keep it in the aqueous phase.

Distillation Issues

Problem	Possible Cause	Solution
Bumping (Sudden, Violent Boiling)	Uneven heating of the liquid.	- Add boiling chips or a magnetic stir bar to the distillation flask before heating.- Ensure even heating by using a heating mantle with a stirrer or a water/oil bath.
Product Not Distilling at the Expected Temperature	- Incorrect pressure (for vacuum distillation).- Thermometer bulb is not positioned correctly.- Presence of significant impurities.	- Ensure the vacuum system is sealed and the pressure is stable.- Position the top of the thermometer bulb level with the side arm of the distillation head.- A lower boiling point may indicate the presence of residual solvent, while a higher boiling point suggests impurities with higher boiling points.
Low Recovery of Distilled Product	- Inefficient condensation.- Product loss in the distillation apparatus.	- Ensure a steady flow of cold water through the condenser.- For high-boiling liquids like methyl salicylate, an air condenser may be sufficient.

Quantitative Data

Table 1: Physical Properties of Key Compounds

Compound	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)	Solubility in Water
Methyl Salicylate	152.15	222	1.174	Very slightly soluble
Methanol	32.04	64.7	0.792	Miscible
Salicylic Acid	138.12	211 (decomposes)	1.443	Slightly soluble

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Removal of Unreacted Reagents

This protocol describes the separation of methyl salicylate from the reaction mixture after a Fischer esterification synthesis.

• Cool the Reaction Mixture: After the reflux period, allow the reaction mixture to cool to room temperature.

• Transfer to Separatory Funnel: Transfer the cooled mixture to a separatory funnel.

• Initial Water Wash: Add an equal volume of cold water to the separatory funnel. Stopper the funnel, invert it, and vent to release any pressure. Gently shake the funnel for 1-2 minutes. Allow the layers to separate. The lower, denser layer is the crude methyl salicylate. Drain the upper aqueous layer.

• Sodium Bicarbonate Wash: Add a saturated solution of sodium bicarbonate to the separatory funnel in small portions. Swirl the funnel gently after each addition and vent frequently, as the neutralization of the acid catalyst will produce carbon dioxide gas. Continue adding sodium bicarbonate solution until no more gas evolves. Shake gently and allow the layers to separate. Drain the lower organic layer into a clean flask.

• Brine Wash: Return the organic layer to the separatory funnel and add an equal volume of brine. Shake gently and allow the layers to separate. Drain the lower organic layer into a clean, dry Erlenmeyer flask.

• Drying: Add a small amount of anhydrous sodium sulfate or magnesium sulfate to the organic layer and swirl the flask. If the drying agent clumps together, add more until some of it remains free-flowing.

• Isolation: Decant or filter the dried organic layer into a pre-weighed round-bottom flask. The methyl salicylate is now ready for further purification by distillation or can be used if purity is sufficient.

Protocol 2: Simple Distillation of Methyl Salicylate

This protocol is for the final purification of methyl salicylate after the initial workup.

• Apparatus Setup: Assemble a simple distillation apparatus. Use a heating mantle or an oil bath for heating. Do not use a water-cooled condenser, as the high boiling point of methyl salicylate can cause thermal stress and crack the glass; an air condenser is sufficient.

• Transfer Product: Transfer the crude, dried methyl salicylate into the distillation flask. Add a few boiling chips or a magnetic stir bar.

• Distillation: Begin heating the flask gently. The temperature will rise as any residual low-boiling solvents are removed. Discard this initial distillate.

• Collect the Product: As the temperature approaches the boiling point of methyl salicylate (approx. 222 °C at atmospheric pressure), change the receiving flask. Collect the fraction that distills over at a constant temperature.

• Completion: Stop the distillation when the temperature begins to drop or when only a small amount of residue remains in the distillation flask.

• Characterization: The purified methyl salicylate should be a colorless to pale yellow liquid with a characteristic wintergreen scent.

Protocol 3: Column Chromatography for High-Purity Separation

This protocol provides a general guideline for the purification of methyl salicylate using column chromatography, adapted from analytical HPLC methods.

• Column Preparation:

  • Stationary Phase: Use silica gel as the stationary phase. Prepare a slurry of the silica gel in a non-polar solvent (e.g., hexane).

  • Packing the Column: Pour the slurry into a chromatography column, ensuring there are no air bubbles or cracks in the packed bed. Allow the solvent to drain until it is level with the top of the silica gel.

• Sample Loading:

  • Dissolve the crude methyl salicylate in a minimal amount of the mobile phase.

  • Carefully add the sample to the top of the column using a pipette.

• Elution:

  • Mobile Phase: A mixture of hexane and ethyl acetate is a common mobile phase for separating moderately polar compounds like methyl salicylate. Start with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity if necessary.

  • Running the Column: Add the mobile phase to the top of the column and begin collecting fractions. The progress of the separation can be monitored by thin-layer chromatography (TLC) of the collected fractions.

• Fraction Analysis and Product Isolation:

  • Spot each collected fraction on a TLC plate and develop it in the same mobile phase. Visualize the spots under a UV lamp.

  • Combine the fractions that contain pure methyl salicylate.

  • Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified product.

Visualizations

Caption: Experimental workflow for the synthesis and purification of methyl salicylate.

Caption: Troubleshooting logic for purifying methyl salicylate.

Technical Support Center: Overcoming Equilibrium Limitations in Methyl Salicylate Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of methyl salicylate. The content is designed to address common challenges encountered when trying to overcome the equilibrium limitations of this esterification reaction.

FAQs and Troubleshooting Guides

Fischer Esterification using Excess Methanol

This is a common method to shift the reaction equilibrium towards the product by utilizing a high molar ratio of methanol to salicylic acid.

Q: My reaction yield is lower than expected, even with a large excess of methanol. What are the possible causes and solutions?

A: Low yields in Fischer esterification can stem from several factors. Here's a troubleshooting guide:

• Incomplete Reaction:

  • Cause: Insufficient reaction time or temperature. The esterification of salicylic acid is relatively slow.

  • Solution: Ensure the reaction is refluxed for an adequate duration, typically several hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction temperature should be maintained at the boiling point of methanol (around 65 °C).

• Water Contamination:

  • Cause: The presence of water in the reactants or glassware can shift the equilibrium back towards the reactants.

  • Solution: Use anhydrous methanol and ensure all glassware is thoroughly dried before use.

• Catalyst Issues:

  • Cause: Insufficient amount or inactive catalyst. Concentrated sulfuric acid is a common catalyst, but its effectiveness can be compromised if it's old or has absorbed moisture.

  • Solution: Use a fresh, concentrated sulfuric acid catalyst. The typical catalytic amount is around 3-5 mol% of the limiting reactant (salicylic acid).

• Product Loss During Workup:

  • Cause: Methyl salicylate has some solubility in the aqueous phase, and some product may be lost during the washing steps. Emulsion formation during extraction can also lead to product loss.

  • Solution: Perform extractions with a suitable organic solvent like dichloromethane or diethyl ether. To minimize solubility losses in the aqueous phase, use a saturated sodium chloride solution (brine) for washing. If an emulsion forms, try adding more brine or filtering the mixture through a pad of celite.

• Side Reactions:

  • Cause: At higher temperatures, there is a possibility of side reactions, such as the formation of ethers from methanol or polymerization of salicylic acid.

  • Solution: Maintain the reaction temperature at the reflux temperature of methanol and avoid excessive heating.

Q: How much excess methanol should I use?

A: A molar ratio of methanol to salicylic acid of 3:1 or higher is commonly used to effectively shift the equilibrium. Some procedures even use methanol as the solvent, creating a very large excess.

Reactive Distillation

Reactive distillation combines the chemical reaction and separation of products in a single unit, which can significantly improve conversion by continuously removing water.

Q: I'm using a reactive distillation setup, but my conversion rate is still low. What should I check?

A: Low conversion in a reactive distillation column can be due to several operational and design issues.

• Improper Reflux Ratio:

  • Cause: The reflux ratio is a critical parameter that controls the separation efficiency and the residence time of reactants in the reactive zone. An incorrect reflux ratio can lead to either insufficient separation or inadequate reaction time.

  • Solution: Optimize the reflux ratio. This often requires experimental investigation or process simulation. A higher reflux ratio generally improves separation but may decrease the overall production rate.

• Catalyst Deactivation:

  • Cause: If using a solid catalyst, such as an ion-exchange resin, it can deactivate over time due to fouling or loss of active sites.

  • Solution: Monitor the catalyst activity. If deactivation is suspected, the catalyst may need to be regenerated or replaced. For ion-exchange resins, regeneration typically involves washing with a strong acid to restore the H+ ions.

• Flooding or Weeping:

  • Cause: These are hydrodynamic issues within the column. Flooding occurs when the vapor flow is too high, preventing the liquid from flowing down. Weeping happens when the vapor flow is too low, causing the liquid to leak through the trays instead of flowing across them. Both conditions reduce the efficiency of the separation and reaction.

  • Solution: Adjust the reboiler duty (heat input) to control the vapor flow rate. Ensure the column is not being operated beyond its designed capacity.

• Incorrect Feed Location:

  • Cause: The location of the reactant feeds can impact the concentration profiles within the column and, consequently, the reaction rate.

  • Solution: The optimal feed location depends on the specific reaction and column design. Generally, reactants should be fed to the reactive section to maximize their concentration in the reaction zone.

Q: What kind of catalyst is suitable for reactive distillation of methyl salicylate?

A: Both homogeneous catalysts like sulfuric acid and heterogeneous catalysts like acidic ion-exchange resins (e.g., Amberlyst-15) can be used. Heterogeneous catalysts are often preferred as they are retained within the column, simplifying product purification.

Pervaporation-Assisted Esterification

Pervaporation uses a membrane to selectively remove water from the reaction mixture, thereby shifting the equilibrium.

Q: My pervaporation system is not effectively removing water, leading to poor conversion. What could be the problem?

A: Inefficient water removal in a pervaporation setup can be attributed to several factors related to the membrane and operating conditions.

• Membrane Fouling:

  • Cause: The membrane surface can become fouled by reactants, products, or catalyst, which reduces its permeability and selectivity.

  • Solution: Pre-treat the reaction mixture to remove any particulate matter. If fouling occurs, the membrane may need to be cleaned according to the manufacturer's instructions. In some cases, membrane replacement might be necessary.

• Low Transmembrane Flux:

  • Cause: The driving force for pervaporation is the partial pressure difference across the membrane. A low vacuum on the permeate side or low operating temperature will result in a low flux.

  • Solution: Ensure a high vacuum is maintained on the permeate side of the membrane. Increasing the operating temperature can also increase the flux, but this needs to be balanced with the thermal stability of the reactants and products.

• Membrane Degradation:

  • Cause: The acidic catalyst (e.g., sulfuric acid) and some organic components can degrade the membrane material over time, leading to a loss of performance.

  • Solution: Choose a membrane material that is chemically resistant to the reaction components. For acidic solutions, hydrophilic polymer membranes like polyvinyl alcohol (PVA) are often used. Regularly inspect the membrane for any signs of degradation.

Q: How does the membrane area affect the reaction?

A: A larger membrane surface area will allow for a higher rate of water removal, which can lead to a faster reaction rate and higher conversion in a shorter amount of time.

Enzymatic Synthesis

The use of lipases as catalysts for esterification offers a green and highly selective alternative to chemical methods.

Q: My enzymatic synthesis of methyl salicylate is showing very low conversion. What are the likely reasons?

A: Low conversion in enzymatic esterification is often related to the enzyme's activity and the reaction environment.

• Enzyme Deactivation:

  • Cause: Lipases can be deactivated by high temperatures, extreme pH, or the presence of certain organic solvents. Methanol, in particular, can be denaturing to some lipases at high concentrations.

  • Solution: Optimize the reaction temperature, typically between 40-60 °C for most lipases. Ensure the pH of the reaction medium is within the optimal range for the specific lipase used. To mitigate methanol-induced deactivation, consider stepwise addition of methanol or using an immobilized enzyme, which can offer greater stability.

• Water Activity:

  • Cause: While the removal of water is necessary to drive the reaction forward, a small amount of water is essential for maintaining the enzyme's catalytically active conformation. An completely anhydrous environment can lead to low enzyme activity.

  • Solution: Control the water activity in the reaction medium. This can be achieved by adding a small, controlled amount of water or by using salt hydrates to buffer the water activity.

• Enzyme Inhibition:

  • Cause: High concentrations of either the substrate (salicylic acid) or the product (methyl salicylate) can inhibit the enzyme's activity.

  • Solution: Optimize the substrate molar ratio. If product inhibition is an issue, consider in-situ product removal techniques, such as pervaporation, coupled with the enzymatic reaction.

• Mass Transfer Limitations:

  • Cause: If using an immobilized enzyme, the reaction rate can be limited by the diffusion of substrates to the enzyme's active sites and the diffusion of products away from it.

  • Solution: Ensure adequate mixing to minimize external mass transfer limitations. The choice of immobilization support and the particle size of the immobilized enzyme can also affect internal mass transfer.

Q: Which lipase is suitable for methyl salicylate synthesis?

A: Lipases such as Candida antarctica lipase B (CALB), often used in its immobilized form (e.g., Novozym 435), are known to be effective for a wide range of esterification reactions and could be a good starting point for methyl salicylate synthesis.

Quantitative Data Summary

The following table summarizes typical quantitative data for different methods of overcoming equilibrium limitations in methyl salicylate production.

Method	Typical Yield/Conversion	Reaction Time	Temperature (°C)	Key Parameters/Catalyst
Excess Methanol (Fischer Esterification)	60-95%	1-4 hours	~65 (Reflux)	Molar ratio of Methanol:Salicylic Acid > 3:1; Sulfuric Acid catalyst
Reactive Distillation (Semi-Batch)	~85% conversion, 99% purity	Continuous	Column dependent	Reflux ratio, Reboiler duty; Heterogeneous catalyst (e.g., ion-exchange resin)
Pervaporation-Assisted Esterification	>95% conversion	10-15 hours	60-70	Membrane area, Permeate vacuum; Sulfuric Acid catalyst
Enzymatic Synthesis (Immobilized Lipase)	>80% yield	24-72 hours	40-60	Lipase type and loading, Water activity, Molar ratio

Experimental Protocols

Protocol for Fischer Esterification with Excess Methanol

• To a 250 mL round-bottom flask, add 13.8 g (0.1 mol) of salicylic acid and 96 g (120 mL, 3 mol) of methanol.

• Add a magnetic stir bar to the flask.

• Slowly and carefully add 1 mL of concentrated sulfuric acid to the mixture while stirring.

• Set up a reflux condenser and heat the mixture to a gentle reflux (approximately 65 °C) using a heating mantle.

• Maintain the reflux with continuous stirring for 2-3 hours.

• Monitor the reaction progress by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with 50 mL of deionized water.

• Separate the organic layer and wash it with 50 mL of 5% sodium bicarbonate solution to neutralize the remaining acid (caution: CO2 evolution).

• Wash the organic layer again with 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude methyl salicylate.

• Purify the product by vacuum distillation if necessary.

Protocol for Enzymatic Synthesis using Immobilized Lipase

• To a 100 mL Erlenmeyer flask, add 1.38 g (10 mmol) of salicylic acid and 1.6 g (20 mmol) of methanol.

• Add 5 mL of a suitable organic solvent (e.g., tert-butanol or hexane).

• Add 100-200 mg of immobilized lipase (e.g., Novozym 435).

• Add a small amount of molecular sieves (3Å) to remove the water produced during the reaction.

• Seal the flask and place it in an orbital shaker at 50 °C and 200 rpm.

• Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by HPLC or GC.

• Once the reaction reaches the desired conversion (typically 24-48 hours), stop the reaction by filtering off the immobilized enzyme.

• The immobilized enzyme can be washed with fresh solvent and reused.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude methyl salicylate.

• Purify the product by column chromatography or vacuum distillation.

Visualizations

Caption: Workflow for Fischer Esterification.

Caption: Troubleshooting Low Yield.

Technical Support Center: Enhancing the Stability of Methyl Salicylate in Formulations

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the formulation of products containing methyl salicylate. Our goal is to provide practical guidance to enhance the stability of your formulations, ensuring product quality and efficacy.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Loss of Potency - Degradation of Methyl Salicylate

Q1: I'm observing a significant decrease in the concentration of methyl salicylate in my formulation over time. What is the likely cause?

A1: The most common cause of methyl salicylate degradation is hydrolysis, especially in aqueous or emulsion-based formulations.[1][2][3] Methyl salicylate is an ester that can break down into salicylic acid and methanol. This reaction is significantly accelerated by alkaline (high pH) conditions and elevated temperatures.[1][3]

Q2: How can I prevent the hydrolysis of methyl salicylate in my formulation?

A2: Several strategies can be employed to mitigate hydrolysis:

• pH Control: Maintaining the formulation at an acidic pH (ideally below 6.0) is the most effective way to slow down the hydrolysis of methyl salicylate. The rate of hydrolysis increases significantly in alkaline environments.

• Use of Buffering Agents: Incorporate a suitable buffer system (e.g., citrate or phosphate buffer) to maintain the desired acidic pH throughout the product's shelf life.

• Temperature Control: Store the formulation at controlled room temperature or in a cool place. Avoid exposure to high temperatures during manufacturing, storage, and transport, as heat accelerates the degradation process.[3]

• Encapsulation: Encapsulating methyl salicylate can create a protective barrier, shielding it from the aqueous environment and other reactive ingredients in the formulation. Techniques like microencapsulation with polymers can significantly improve its stability.

Q3: My formulation is anhydrous, but I still see some degradation. What else could be the cause?

A3: While hydrolysis is the primary concern, other degradation pathways for methyl salicylate include:

• Oxidation: Although less common than hydrolysis, oxidative degradation can occur, especially in the presence of oxygen, light, and trace metal ions.

• Photodegradation: Exposure to UV light can lead to the degradation of methyl salicylate.

To address these, consider the following:

• Antioxidants: The addition of antioxidants can help prevent oxidative degradation.

• Chelating Agents: Incorporating a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester metal ions that may catalyze oxidative reactions.

• Light-Resistant Packaging: Package the formulation in amber or opaque containers to protect it from light.[4][5]

Issue 2: Physical Instability - Precipitation, Phase Separation, and Color Change

Q4: I'm noticing a white precipitate forming in my aqueous or hydroalcoholic formulation. What is it and how can I prevent it?

A4: The white precipitate is most likely salicylic acid, the hydrolysis product of methyl salicylate. Salicylic acid has poor water solubility and will precipitate out as it forms. To prevent this:

• Control Hydrolysis: Implement the strategies mentioned in Q2 to minimize the formation of salicylic acid.

• Solubilizers: If a low level of hydrolysis is unavoidable, consider adding a solubilizing agent to keep the salicylic acid in solution.

Q5: My emulsion or gel formulation is showing signs of phase separation or a change in consistency. What could be the cause?

A5: Phase separation in emulsions or changes in gel viscosity can be complex issues. In the context of methyl salicylate formulations, potential causes include:

• pH Shift: The formation of salicylic acid from hydrolysis can lower the pH of the formulation. This pH shift can affect the stability of some emulsifiers and gelling agents (e.g., carbomers), leading to a breakdown of the formulation's structure.

• Ingredient Interactions: Other ingredients in your formulation might be interacting with methyl salicylate or its degradation products.

Troubleshooting Steps:

• Monitor pH: Regularly check the pH of your stability samples. A significant drop in pH is a strong indicator of hydrolysis.

• Select Robust Excipients: Choose emulsifiers and gelling agents that are stable across a wider pH range.

• Compatibility Studies: Conduct compatibility studies with all excipients to identify any potential adverse interactions.

Q6: My formulation is developing a yellow or brownish tint over time. What is causing this color change and how can I stop it?

A6: Discoloration in methyl salicylate formulations can be attributed to several factors:

• Oxidation: Oxidative degradation of methyl salicylate or other ingredients can produce colored byproducts.

• Interaction with Impurities: Trace impurities in the raw materials, particularly iron, can react with the phenolic group of methyl salicylate to form colored complexes.[3][6][7]

• Maillard Reaction: In formulations containing amines or amino acids, a Maillard-type reaction with sugars or other carbonyl-containing ingredients can lead to browning.

Preventative Measures:

• Use High-Purity Ingredients: Ensure all raw materials are of high purity and have low levels of metal impurities.

• Incorporate Antioxidants and Chelating Agents: As mentioned in Q3, antioxidants and chelating agents like EDTA are crucial for preventing oxidative and metal-catalyzed discoloration.

• Protect from Light: Use light-resistant packaging to prevent photodegradation that can lead to color changes.[4][5]

Quantitative Data on Stability

The following tables summarize the impact of various factors on the stability of methyl salicylate.

Table 1: Effect of Temperature on Methyl Salicylate Degradation in an Ointment Formulation [3]

Storage Condition	Shelf-Life (t₉₀ - time for 10% degradation)
Room Temperature (25°C ± 5°C)	131 days
Refrigerated (2°C - 8°C)	176 days

This data clearly indicates that lower storage temperatures significantly enhance the stability of methyl salicylate.

Table 2: Forced Degradation of Methyl Salicylate under Various Stress Conditions [6]

Stress Condition	Duration	% Degradation
1 M Hydrochloric Acid	24 hours	Major Degradation
1 M Sodium Hydroxide	4 hours	Significant Degradation
UV Light (UVL-56 lamp)	24 hours	Minimal Degradation
Heat (60°C)	1 hour	Minimal Degradation

This study highlights the susceptibility of methyl salicylate to acid and base hydrolysis.

Experimental Protocols

Protocol 1: Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method for Methyl Salicylate and Salicylic Acid

This protocol outlines a general method for simultaneously quantifying methyl salicylate and its primary degradant, salicylic acid, to monitor the stability of a formulation.[8][9][10][11][12][13][14]

1. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of an acidic aqueous buffer (e.g., 0.02 M phosphate buffer adjusted to pH 2.3) and an organic solvent (e.g., methanol or acetonitrile) in an isocratic or gradient elution. A typical starting point is a 70:30 (v/v) ratio of organic solvent to buffer.[8]

• Flow Rate: 1.0 - 1.5 mL/min.[8]

• Detection Wavelength: UV detection at approximately 230-305 nm. A photodiode array (PDA) detector is recommended to monitor peak purity.

• Column Temperature: 30-35°C.[12]

• Injection Volume: 10-20 µL.

2. Standard and Sample Preparation:

• Standard Solutions: Prepare stock solutions of methyl salicylate and salicylic acid reference standards in a suitable solvent (e.g., methanol or mobile phase). Prepare a series of working standards by diluting the stock solutions to cover the expected concentration range.

• Sample Preparation: Accurately weigh a portion of the formulation and extract the active ingredients using a suitable solvent. The extraction procedure will depend on the formulation matrix (e.g., cream, gel, ointment). This may involve solvent extraction, sonication, and centrifugation to remove excipients. Filter the final extract through a 0.45 µm filter before injection.

3. Validation:

• The analytical method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to ensure it is stability-indicating.[8][9][10][11][12][13][14]

Protocol 2: Accelerated Stability Study of a Methyl Salicylate Cream

This protocol describes a general approach for conducting an accelerated stability study to evaluate the effectiveness of different stabilizers.

1. Formulation Preparation:

• Prepare a base cream formulation containing methyl salicylate.

• Prepare variations of the base formulation, each containing a different stabilizer or combination of stabilizers (e.g., different antioxidants like BHT, BHA, or tocopherol at various concentrations; a chelating agent like EDTA; different pH/buffer systems). Include a control formulation with no additional stabilizers.

2. Stability Testing:

• Package the formulations in appropriate containers (e.g., amber glass jars or opaque tubes).

• Store the samples under accelerated stability conditions as per ICH guidelines (e.g., 40°C ± 2°C / 75% RH ± 5% RH).[15][16]

• Withdraw samples at specified time points (e.g., 0, 1, 3, and 6 months).

3. Sample Analysis:

• At each time point, analyze the samples for the following:

  • Appearance: Color, odor, and signs of phase separation or precipitation.

  • pH: Measure the pH of the formulation.

  • Assay of Methyl Salicylate and Salicylic Acid: Use a validated stability-indicating HPLC method (as described in Protocol 1) to determine the concentration of methyl salicylate and the formation of salicylic acid.

  • Viscosity: Measure the viscosity to assess any changes in the physical properties of the cream.

4. Data Analysis:

• Plot the concentration of methyl salicylate versus time for each formulation.

• Calculate the degradation rate and shelf-life for each formulation to compare the effectiveness of the different stabilization strategies.

Visualizations

Caption: Primary degradation pathways of methyl salicylate.

References

• 1. researchgate.net [researchgate.net]
• 2. Topical penetration of commercial salicylate esters and salts using human isolated skin and clinical microdialysis studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. apackaginggroup.com [apackaginggroup.com]
• 5. Why Amber Glass Jars Are Perfect for Sensitive Products [containerandpackaging.com]
• 6. researchgate.net [researchgate.net]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of a stability indicating HPLC-DAD method for the simultaneous determination of mometsone furoate and salicylic acid in an ointment matrix - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. wjpsonline.com [wjpsonline.com]
• 10. ijsrp.org [ijsrp.org]
• 11. turkjps.org [turkjps.org]
• 12. Development and validation of a stability-indicating HPLC method for simultaneous determination of salicylic acid, betamethasone dipropionate and their related compounds in Diprosalic Lotion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. ijpsonline.com [ijpsonline.com]
• 16. Effect of accelerated stability on the physical, chemical, and mechanical properties of experimental bleaching gels containing different bioadhesive polymers - PubMed [pubmed.ncbi.nlm.nih.gov]

reducing water content to drive methyl salicylate synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of methyl salicylate. The focus is on strategies to maximize product yield by managing water content during the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing methyl salicylate via Fischer esterification?

A1: The synthesis of methyl salicylate from salicylic acid and methanol is a reversible equilibrium reaction.[1][2] The presence of water, a product of the reaction, can shift the equilibrium back towards the reactants, thus reducing the yield of the desired ester.[1][3] Therefore, a key challenge is to effectively remove water from the reaction mixture to drive the equilibrium towards the formation of methyl salicylate.[1][4]

Q2: What are the common methods to drive the equilibrium towards product formation?

A2: There are two primary strategies to favor the formation of methyl salicylate:

• Use of Excess Reactant: Employing a large excess of one of the reactants, typically methanol, shifts the equilibrium to the product side according to Le Chatelier's principle.

• Removal of Water: Actively removing water as it is formed will also drive the reaction to completion.[4][5] This can be achieved through several techniques as detailed in the troubleshooting guide.

Q3: What is the role of the acid catalyst in this reaction?

A3: An acid catalyst, commonly concentrated sulfuric acid or p-toluenesulfonic acid, is essential to increase the rate of the esterification reaction.[1][6] The catalyst protonates the carbonyl oxygen of the salicylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the methanol.[4] It also facilitates the departure of water as a leaving group.[4]

Q4: Are there any common side reactions to be aware of?

A4: Yes, a potential side reaction is the polymerization of salicylic acid, where the phenol group of one molecule reacts with the carboxylic acid group of another.[1] This can result in the formation of a white solid polymer and reduce the yield of methyl salicylate.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield of Methyl Salicylate	The reaction has not reached completion due to the equilibrium nature of the Fischer esterification.[1]	- Increase the molar excess of methanol. - Remove water as it is formed using a Dean-Stark apparatus or by adding a dehydrating agent.[5][7] - Ensure an adequate amount of acid catalyst is used.[1]
Loss of product during the workup and purification steps.[1][8]	- Perform extractions carefully to minimize loss in the aqueous layer.[8] - Ensure complete transfer of the product between vessels.
Incomplete reaction due to insufficient reaction time or temperature.	- Increase the reflux time.[9] - Ensure the reaction mixture is maintained at the appropriate reflux temperature (around 65-100°C depending on the specific protocol).[5][10]
Presence of Unreacted Salicylic Acid in the Final Product	Incomplete esterification.	- Drive the reaction further to completion using the methods described for low yield.
Inefficient removal during the workup.	- Wash the organic layer thoroughly with a sodium bicarbonate or sodium carbonate solution to neutralize and remove any unreacted salicylic acid as its water-soluble salt.[11][9]
Water Contamination in the Final Product	Incomplete drying of the organic layer after extraction.	- Use an adequate amount of a suitable drying agent such as anhydrous magnesium sulfate or sodium sulfate.[9][12] - Ensure the drying agent is in contact with the solution for a sufficient amount of time (e.g., 15-30 minutes).[13]
Insufficient removal of the aqueous layer during extraction.	- Carefully separate the aqueous and organic layers in the separatory funnel.[12] A final wash with brine can help to remove bulk water from the organic layer.[12][13]
Formation of a White Precipitate During the Reaction	Polymerization of salicylic acid.[1]	- While difficult to reverse, ensuring proper reaction conditions (e.g., temperature) may minimize this side reaction. The polymer is typically insoluble and can be separated during workup.[1]

Experimental Protocols

Protocol 1: Synthesis of Methyl Salicylate using Excess Methanol

This protocol focuses on driving the reaction by using a significant excess of methanol.

Materials:

• Salicylic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid

• 5% Sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Dichloromethane (or diethyl ether)

• Deionized water

Procedure:

• In a round-bottom flask, dissolve salicylic acid in an excess of methanol (e.g., a 10-fold molar excess).[4]

• Slowly add concentrated sulfuric acid as a catalyst (approximately 3-5 mol% relative to the salicylic acid) while stirring.[1][4]

• Attach a reflux condenser and heat the mixture to a gentle boil for 1-2 hours.[5]

• After cooling to room temperature, transfer the mixture to a separatory funnel.

• Add deionized water and dichloromethane to extract the methyl salicylate. The organic layer will contain the product.

• Wash the organic layer sequentially with deionized water and then with a 5% sodium bicarbonate solution to remove unreacted salicylic acid and the sulfuric acid catalyst.[9]

• Wash the organic layer again with water.

• Dry the organic layer over anhydrous magnesium sulfate.[9]

• Filter to remove the drying agent and remove the solvent by rotary evaporation to yield crude methyl salicylate.

• The product can be further purified by distillation.[9]

Protocol 2: Synthesis of Methyl Salicylate with Azeotropic Water Removal

This protocol utilizes a Dean-Stark apparatus to remove water as it is formed.

Materials:

• Salicylic acid

• Methanol

• Toluene (or another suitable solvent that forms an azeotrope with water)

• p-Toluenesulfonic acid (or concentrated sulfuric acid)

• 5% Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Deionized water

Procedure:

• To a round-bottom flask, add salicylic acid, methanol (a slight excess), and toluene.

• Add the acid catalyst (e.g., p-toluenesulfonic acid).

• Set up a Dean-Stark apparatus with a reflux condenser.

• Heat the mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap. As the azeotrope condenses, the water will separate and collect in the bottom of the trap, while the toluene will overflow back into the reaction flask.[5]

• Continue the reaction until no more water is collected in the trap.

• Cool the reaction mixture and proceed with the extraction and purification steps as described in Protocol 1 (steps 4-10).

Quantitative Data Summary

Parameter	Reference Protocol/Study	Value(s)	Notes
Reactant Ratio (Methanol:Salicylic Acid)	General recommendation	10:1 (molar ratio)	Using excess methanol drives the equilibrium towards the product.[4]
Catalyst Loading (H₂SO₄)	Typical laboratory procedures	3-5 mol%	Sufficient to catalyze the reaction without excessive side reactions.[1][4]
Reaction Temperature	Fischer Esterification	65-100 °C	The reflux temperature will depend on the boiling point of the alcohol and any co-solvent used.[5][10]
Reaction Time	Various protocols	1 - 7 hours	Reaction time can be monitored by techniques like TLC to determine completion.[9]
Reported Yields	Laboratory experiments	65% - 94%	Yields can vary significantly based on the specific conditions and purification methods.[1][8]
Simulation study (Semi-batch)	85% conversion	This study suggests high conversion rates are achievable with optimized processes.[14]
Reported Purity	Simulation study (Semi-batch)	99%	High purity is attainable with effective purification techniques.[14]

Visualizations

References

• 1. ivypanda.com [ivypanda.com]
• 2. youtube.com [youtube.com]
• 3. google.com [google.com]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 6. scribd.com [scribd.com]
• 7. sciencemadness.org [sciencemadness.org]
• 8. ivypanda.com [ivypanda.com]
• 9. prepchem.com [prepchem.com]
• 10. CN102267911A - Synthesis method of methyl salicylate - Google Patents [patents.google.com]
• 11. chegg.com [chegg.com]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. Tips & Tricks [chem.rochester.edu]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Managing Heat in Exothermic Methyl Salicylate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the exothermic synthesis of methyl salicylate.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction is overheating and turning dark. What is happening and what should I do?

A: Overheating is a common issue in the Fischer esterification of salicylic acid with methanol, which is an exothermic reaction. The dark color likely indicates the decomposition of salicylic acid or the occurrence of side reactions, such as etherification of the alcohol, catalyzed by the strong acid at high temperatures.[1][2]

Immediate Actions:

• Immediately remove the heat source.

• If the reaction is in a flask, immerse it in an ice-water bath to rapidly cool the contents.[3]

• Ensure the condenser is functioning efficiently with a steady flow of cold water.[4]

Preventative Measures:

• Slow Addition of Catalyst: Concentrated sulfuric acid should be added slowly and in small portions while the reaction mixture is being stirred and cooled in an ice bath.[5][6] This dissipates the heat generated from the initial acid-alcohol interaction.

• Controlled Heating: Use a controlled heating source like a water bath or a heating mantle connected to a variac to maintain a gentle reflux.[4][7] Avoid direct heating with a flame.

• Adequate Cooling: Ensure a continuous and sufficient flow of coolant through the reflux condenser.[8] For highly exothermic setups, consider a more efficient condenser.

Q2: The yield of my methyl salicylate is consistently low. What are the potential causes?

A: Low yield can stem from several factors related to the equilibrium nature of the Fischer esterification and procedural errors.

• Incomplete Reaction: The reaction is reversible.[9] To drive it towards the product (methyl salicylate), an excess of one reactant, typically methanol, is used.[9] Insufficient reflux time can also lead to an incomplete reaction.[1]

• Loss During Workup: Methyl salicylate is an oil and can be lost during the separation and washing steps.[1] Inefficient extraction or vigorous shaking that leads to emulsion formation can reduce the isolated yield.

• Water Contamination: The presence of water in the reactants or from the atmosphere can shift the equilibrium back towards the starting materials. Using a drying tube on the condenser can help mitigate this.[5]

• Overheating: As mentioned in Q1, overheating can lead to the formation of by-products, reducing the yield of the desired ester.[1]

Q3: How can I effectively control the temperature of the reaction?

A: Effective temperature control is crucial for both safety and yield.

• Reflux: The primary method for temperature control is heating the reaction mixture to a gentle boil (reflux).[10] The temperature of the reaction will be maintained at the boiling point of the solvent (methanol, approx. 65°C).

• Cooling Baths: For the initial mixing of reagents, especially the addition of sulfuric acid, using an ice-water bath is recommended to manage the initial exotherm.[3]

• Controlled Addition: Adding the catalyst dropwise allows for gradual heat release and better temperature management.[11]

• Stirring: Continuous stirring ensures even heat distribution throughout the reaction mixture, preventing localized hotspots.[5][9]

Q4: What are the key safety precautions I should take during this synthesis?

A: Safety is paramount when dealing with exothermic reactions and corrosive chemicals.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[12][13]

• Fume Hood: Conduct the entire experiment in a well-ventilated fume hood to avoid inhaling toxic fumes.[12]

• Handling Concentrated Acids: Concentrated sulfuric acid is highly corrosive and causes severe burns.[14] Handle it with extreme care, and always add acid to the alcohol, never the other way around.

• Emergency Preparedness: Know the location of the nearest safety shower, eyewash station, and fire extinguisher.[13] Have a neutralizing agent (like sodium bicarbonate) ready for acid spills.

• Unattended Reactions: Never leave an exothermic reaction unattended.[12]

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the synthesis of methyl salicylate based on various lab-scale protocols.

Parameter	Value	Source(s)
Reactants
Salicylic Acid	0.65 g - 30.4 g	[5][9][15][16]
Methanol	10.0 mL - 70 mL (often in excess)	[5][9][15]
Conc. Sulfuric Acid (Catalyst)	0.75 mL - 7 mL	[5][9][15]
Reaction Conditions
Reflux Temperature	~65-100 °C (boiling point of methanol or gentle boiling)	[6][9]
Reaction Time	40 minutes - 7 hours	[7][15]
Workup Reagents
Dichloromethane (for extraction)	15 mL - 25 mL portions	[1][11][16]
5% Sodium Bicarbonate (for washing)	15 mL - 50 mL	[1][5][15]

Experimental Protocol: Synthesis of Methyl Salicylate

This protocol is a generalized procedure based on common laboratory practices. Researchers should adapt it based on their specific equipment and scale.

Materials:

• Salicylic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid

• Dichloromethane

• 5% Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle or water bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Magnetic stirrer and stir bar

• Drying tube (with CaCl2)

Procedure:

• Preparation: In a round-bottom flask, dissolve salicylic acid in an excess of methanol. Place a magnetic stir bar in the flask.[5][9]

• Catalyst Addition: Cool the flask in an ice-water bath. While stirring, slowly add concentrated sulfuric acid dropwise.[5][11]

• Reflux: Attach a reflux condenser to the flask and cap it with a drying tube.[5] Heat the mixture to a gentle reflux using a heating mantle or water bath and maintain for 1-2 hours.[10][11]

• Cooling and Extraction: Allow the reaction mixture to cool to room temperature. Transfer the contents to a separatory funnel containing cold water.[1] Extract the product with two portions of dichloromethane.[1][16]

• Washing: Combine the organic layers and wash sequentially with water and then with a 5% sodium bicarbonate solution until effervescence ceases. This neutralizes any remaining acid.[1][15]

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate. Decant or filter the solution into a pre-weighed flask.[1] Remove the dichloromethane solvent using a rotary evaporator to obtain the crude methyl salicylate oil.[11][16]

Visualizations

Caption: Relationship between reaction components and heat control measures.

Caption: Troubleshooting workflow for methyl salicylate synthesis.

References

• 1. ivypanda.com [ivypanda.com]
• 2. CN110002998B - A kind of esterification reaction method and application in preparing wintergreen oil and diethyl oxalate - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. researchgate.net [researchgate.net]
• 7. Sciencemadness Discussion Board - Methyl Salicylate (Oil of Wintergreen) - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. youtube.com [youtube.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. youtube.com [youtube.com]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. Safety Precautions for Handling Exothermic Reactions [docs.google.com]
• 13. moravek.com [moravek.com]
• 14. magritek.com [magritek.com]
• 15. prepchem.com [prepchem.com]
• 16. ivypanda.com [ivypanda.com]

Reference Data & Comparative Studies

A Validated RPLC Method for Methyl Salicylate Determination: A Comparative Guide

A robust and efficient Reversed-Phase Liquid Chromatography (RPLC) method has been validated for the determination of methyl salicylate, offering a reliable analytical solution for researchers, scientists, and drug development professionals. This guide provides a comprehensive comparison of this new RPLC method with alternative analytical techniques, supported by experimental data and detailed protocols.

A newly developed RPLC method demonstrates high sensitivity, specificity, and robustness for the quantification of methyl salicylate in various matrices, including pharmaceutical formulations.[1][2][3] The method utilizes a C8 column and an isocratic mobile phase, ensuring a short runtime of less than three minutes, which is advantageous for high-throughput quality control analysis.[1][2] Validation of this method was conducted in accordance with International Conference on Harmonization (ICH) and U.S. Food and Drug Administration (FDA) guidelines.[1][3]

Comparative Analysis of Analytical Methods

The determination of methyl salicylate can be achieved through various analytical techniques. While the validated RPLC method offers a balance of speed, sensitivity, and simplicity, other methods such as Gas Chromatography (GC) and alternative High-Performance Liquid Chromatography (HPLC) configurations, including those coupled with mass spectrometry (LC-MS/MS), present distinct advantages and limitations. The following table summarizes the performance characteristics of the new RPLC method in comparison to other established techniques.

Parameter	Validated RPLC Method	Alternative RP-HPLC Method 1	Alternative RP-HPLC Method 2	GC Method	LC-MS/MS Method
Linearity (R²)	0.9999[1][2][3]	>0.999	>0.997	Not specified	Not specified
Concentration Range	25-175 µg/mL[1][3]	0.05-100.0 µg/mL[4]	25.10-149.68 µg/mL[5]	Not specified	1.75-50.0 ng/mL
Recovery	99.78-100.0%[1][2][3]	97.80-103.80%	96.5-104.18%[5]	Not specified	Not specified
Intra-day Precision (RSD%)	<0.14%[1]	0.145-0.821%[4]	Not specified	Not specified	Not specified
Inter-day Precision (RSD%)	<0.23%[1]	0.233-2.673%[4]	Not specified	Not specified	Not specified
Limit of Detection (LOD)	Not specified	0.0271 µg/mL[4]	Not specified	Not specified	<1.75 ng/mL[6]
Runtime	<3.0 min[1][2]	Not specified	9 min[5]	Not specified	Not specified

Experimental Protocols

Detailed methodologies for the validated RPLC method and a representative alternative HPLC method are provided below to allow for replication and adaptation in various laboratory settings.

Validated RPLC Method Protocol[1][3]

• Instrumentation: A Knauer HPLC system equipped with a model 1000 LC pump, a model 3950 autosampler, a model 2600 photodiode-array (PDA) detector, and a vacuum degasser was used.[3]

• Chromatographic Conditions:

  • Column: Lichrosorb C8 (150 mm x 4.6 mm, 5 µm).[1][3]

  • Mobile Phase: A mixture of methanol and water (65:35, v/v) containing 1.0% acetic acid.[1][3]

  • Flow Rate: 1.0 mL/min.[1]

  • Column Temperature: 30 ± 0.5°C.[1]

  • Detection Wavelength: 304 nm.[1][2][3]

  • Injection Volume: 20 µL.[1]

• Standard Preparation:

  • Accurately weigh 0.1 g of methyl salicylate and dissolve it in methanol in a 100 mL volumetric flask.[1][3]

  • Dilute a 10 mL aliquot of the stock solution to 100 mL with the mobile phase to yield a final concentration of 100 µg/mL.[1][3]

  • Prepare a series of standard solutions with concentrations ranging from 25 to 175 µg/mL in the mobile phase for linearity evaluation.[1][3]

• Sample Preparation (for medicated cream):

  • Weigh approximately 1.0 g of the cream sample into a 100 mL volumetric flask.

  • Add 20 mL of methanol and heat the flask on a water bath until boiling.

  • Cool the sample to room temperature and dilute to 100 mL with the mobile phase.

  • Filter the sample through a 0.45 µm membrane filter before injection.[1]

Alternative RP-HPLC Method for Simultaneous Determination[4]

• Instrumentation: An RP-HPLC system with a UV detector.

• Chromatographic Conditions:

  • Column: Thermo Scientific ACCLAIM™ 120 C18 (4.6 mm × 150 mm, 5 µm).[4]

  • Mobile Phase: A mixture of deionized water (adjusted to pH 3 with phosphoric acid) and acetonitrile (35:65% v/v) with isocratic elution.[4]

  • Flow Rate: 0.7 mL/min.[4]

  • Column Temperature: 25 °C.[4]

  • Detection Wavelength: 205 nm.[4]

• Standard and Sample Preparation: Specific protocols for standard and sample preparation would be dependent on the exact formulation and would need to be developed and validated.

Method Validation and Robustness

The validated RPLC method demonstrated excellent linearity over the concentration range of 25-175 µg/mL with a correlation coefficient (R²) of 0.9999.[1][2][3] The recovery of methyl salicylate was consistently between 99.78% and 100.0%.[1][2][3] The precision of the method was confirmed with relative standard deviation (RSD) values for intra-day and inter-day studies being less than 2.0%.[1][2][3]

Robustness of the method was evaluated by intentionally varying chromatographic parameters such as the mobile phase composition and column temperature. The results indicated that minor variations in these parameters did not significantly affect the chromatographic performance, with the tailing factor for methyl salicylate remaining less than 1.3 under all tested conditions.[1]

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the RPLC method validation process and the experimental workflow for sample analysis.

Figure 1. RPLC Method Validation Workflow.

Figure 2. Experimental Workflow for Sample Analysis.

References

• 1. turkjps.org [turkjps.org]
• 2. turkjps.org [turkjps.org]
• 3. researchgate.net [researchgate.net]
• 4. Development of an RP-HPLC Method for Quantifying Diclofenac Diethylamine, Methyl Salicylate, and Capsaicin in Pharmaceutical Formulation and Skin Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aimspress.com [aimspress.com]
• 6. Development of an analytical method to detect methyl salicylate in human plasma | CORESTA [coresta.org]

A Comparative Guide to Methyl Salicylate and Salicylic Acid for Topical Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methyl salicylate and salicylic acid for topical drug delivery, focusing on their performance, mechanisms of action, and supporting experimental data.

Introduction

Salicylic acid and its ester, methyl salicylate, are widely used active ingredients in topical formulations for their analgesic and anti-inflammatory properties. While both belong to the salicylate family, their physicochemical properties and mechanisms of action present distinct advantages and disadvantages for topical drug delivery. Salicylic acid is well-known for its keratolytic and anti-inflammatory effects, making it a staple in dermatological preparations. Methyl salicylate, commonly known as oil of wintergreen, is primarily used as a counter-irritant to relieve musculoskeletal pain. It is readily absorbed through the skin and is hydrolyzed to salicylic acid, its active metabolite, in the tissues.[1][2] This guide delves into the experimental data comparing their skin permeation, bioavailability, and anti-inflammatory efficacy to aid in the selection of the appropriate agent for specific topical drug development projects.

Mechanisms of Action

Methyl Salicylate: The primary mechanism of action for topically applied methyl salicylate is counter-irritation. It induces a sensation of warmth on the skin, which helps to mask underlying pain signals.[1] Upon absorption, it is metabolized by esterases in the skin to salicylic acid.[3][4] The released salicylic acid then exerts its anti-inflammatory effects. Additionally, methyl salicylate can modulate transient receptor potential (TRP) channels, contributing to its analgesic effect.[1]

Salicylic Acid: Salicylic acid's anti-inflammatory action is primarily attributed to its ability to inhibit the cyclooxygenase (COX) enzymes, thereby reducing the production of pro-inflammatory prostaglandins.[5] Beyond COX inhibition, salicylic acid can also suppress the transcription of inflammatory genes by inhibiting the NF-κB signaling pathway.[6] It also exhibits keratolytic properties by promoting the shedding of epidermal cells.[5]

Performance Comparison: Experimental Data

In Vitro Skin Permeation

The permeation of active ingredients through the skin is a critical factor in the efficacy of topical formulations. In vitro studies using Franz diffusion cells are a standard method for evaluating this parameter.

Parameter	Methyl Salicylate	Salicylic Acid	Skin Model	Study Findings
Permeability Flux	~1.6-1.8 times higher than a salicylate salt formulation	-	Human full-thickness and epidermal membranes	Methyl salicylate demonstrated greater permeability as a flux compared to a triethanolamine salicylate salt. The ratio of permeated methyl salicylate to salicylic acid was approximately 3:1.[7]
Percentage of Dose Permeated (24h)	No significant difference in total actives permeated	Similar cumulative amount formed and permeated from dermatomed skin and dermis	Human dermatomed skin, dermis, and epidermis	The total amount of permeated actives (methyl salicylate + salicylic acid) was not significantly different across various skin membrane types. The formation of salicylic acid was highest in the dermis.[3][4]
Initial Flux (after application of neat methyl salicylate)	-	0.012 - 0.063 µg/cm²/min	Porcine skin	The initial flux of salicylic acid after application of neat methyl salicylate varied depending on the anatomical site.[8]

In Vivo Bioavailability

In vivo studies provide insights into the systemic absorption of topically applied drugs.

Parameter	Methyl Salicylate	Salicylic Acid	Study Design	Key Findings
Systemic Absorption	A considerable amount of salicylic acid is absorbed systemically.[9]	-	Comparison of topical methyl salicylate and oral aspirin in healthy volunteers.	Topical methyl salicylate resulted in significant systemic platelet inhibition, comparable to oral aspirin, indicating systemic absorption and subsequent hydrolysis to salicylic acid.[9][10]
Dermal Bioavailability	11.8% - 30.7%	-	Review of various studies.	The dermal bioavailability of methyl salicylate can vary significantly based on formulation and application conditions.

Experimental Protocols

In Vitro Skin Permeation Study

Objective: To quantify the percutaneous absorption of a topical formulation.

Apparatus: Franz diffusion cell

Experimental Workflow:

Figure 1: General workflow for an in vitro skin permeation study using a Franz diffusion cell.

Detailed Methodology:

• Membrane Preparation: Excised human or animal skin is carefully prepared, often by dermatoming to a specific thickness (e.g., 200-400 µm), and stored frozen until use. Prior to the experiment, the skin is thawed and equilibrated.

• Franz Cell Assembly: The prepared skin membrane is mounted between the donor and receptor chambers of the Franz diffusion cell, with the stratum corneum facing the donor compartment.

• Receptor Fluid: The receptor chamber is filled with a physiologically relevant medium, such as phosphate-buffered saline (PBS), and maintained at a constant temperature, typically 32°C, to mimic skin surface temperature. The fluid is continuously stirred to ensure a uniform concentration.

• Dosing: A precise amount of the topical formulation is applied to the surface of the skin in the donor chamber.

• Sampling: At predetermined time intervals, aliquots of the receptor fluid are withdrawn for analysis, and replaced with fresh, pre-warmed receptor fluid to maintain sink conditions.

• Sample Analysis: The concentration of the active ingredient (and any metabolites) in the collected samples is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Data Analysis: The cumulative amount of the drug permeated per unit area is plotted against time. The steady-state flux (Jss) is determined from the slope of the linear portion of the curve.

In Vivo Anti-inflammatory Assays

Objective: To evaluate the anti-inflammatory activity of a topical formulation.

Methodology:

• Animal Model: Typically, rats or mice are used.

• Induction of Inflammation: A subcutaneous injection of a phlogistic agent, such as carrageenan (e.g., 1% solution), is administered into the plantar surface of the animal's hind paw.

• Treatment: The test formulation is applied topically to the paw at a specified time before or after the carrageenan injection. A control group receives a placebo formulation, and a reference group may be treated with a known anti-inflammatory drug (e.g., diclofenac gel).

• Measurement of Edema: The volume of the paw is measured at various time points after carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema is calculated for the treated groups relative to the control group.

Objective: To assess the anti-inflammatory effect of a topical product on UV-induced skin inflammation.

Methodology:

• Subject Selection: Healthy volunteers with specific skin types are recruited.

• Minimal Erythema Dose (MED) Determination: The MED, the lowest dose of UV radiation that produces a defined erythema, is determined for each subject.

• UV Irradiation: Small areas of the skin, typically on the back, are exposed to a multiple of the MED (e.g., 1.5x MED).

• Treatment: The test formulation and a placebo are applied to the irradiated sites immediately after exposure.

• Erythema Assessment: The intensity of the resulting erythema is measured at different time points using a chromameter or through visual scoring by a trained observer.

• Data Analysis: The reduction in erythema in the treated sites is compared to the placebo-treated sites.

Signaling Pathways

The anti-inflammatory effects of salicylates are mediated through the modulation of specific signaling pathways.

Figure 2: Salicylic acid's anti-inflammatory mechanism, involving inhibition of the NF-κB pathway and COX-2 expression and activity.

Conclusion

Both methyl salicylate and salicylic acid are effective topical agents with distinct characteristics. Methyl salicylate's utility as a counter-irritant and its efficient conversion to salicylic acid in the skin make it a valuable component in analgesic formulations. Its higher lipophilicity may contribute to its enhanced skin permeation compared to salicylic acid salts.[7] However, this can also lead to significant systemic absorption, which warrants consideration in certain patient populations.[9]

Salicylic acid, on the other hand, offers potent anti-inflammatory and keratolytic effects, making it a preferred choice for treating inflammatory skin conditions. Its mechanism of action is well-characterized, involving both COX inhibition and suppression of inflammatory gene transcription.[5][6]

The choice between methyl salicylate and salicylic acid for topical drug development will depend on the therapeutic indication. For deep-seated musculoskeletal pain, the counter-irritant effect and efficient delivery of salicylate via methyl salicylate may be advantageous. For inflammatory dermatoses, the direct application of salicylic acid is more appropriate. The experimental data and protocols presented in this guide provide a foundation for making informed decisions in the formulation and development of novel topical therapies. It is important to note that direct head-to-head in vivo studies comparing the anti-inflammatory efficacy of topically applied methyl salicylate and salicylic acid are limited in the current literature. Therefore, formulation scientists must carefully consider the available permeation data and the distinct mechanisms of action when selecting an active ingredient.

References

• 1. What is the mechanism of Methyl Salicylate? [synapse.patsnap.com]
• 2. What is Methyl Salicylate used for? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Salicylic acid - Wikipedia [en.wikipedia.org]
• 6. uk.typology.com [uk.typology.com]
• 7. Topical penetration of commercial salicylate esters and salts using human isolated skin and clinical microdialysis studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cir-safety.org [cir-safety.org]
• 9. Comparison of oral aspirin versus topical applied methyl salicylate for platelet inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of Natural and Synthetic Methyl Salicylate Purity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the purity of natural and synthetic methyl salicylate, supported by experimental data and detailed analytical protocols. The information presented is intended to assist researchers and professionals in selecting the appropriate grade of methyl salicylate for their specific applications, considering the distinct impurity profiles inherent to each source.

From a chemical standpoint, the methyl salicylate molecule is identical regardless of its origin.[1] However, the manufacturing or extraction process significantly influences the final purity and the nature of trace impurities. Synthetic methyl salicylate is typically produced through the Kolbe-Schmitt reaction of phenol followed by esterification with methanol, a process that can introduce specific byproducts.[1] Natural methyl salicylate is primarily obtained through the distillation of wintergreen leaves (Gaultheria procumbens) or sweet birch bark (Betula lenta), and its composition includes minor amounts of other naturally occurring compounds.[1][2]

Data Presentation: Purity and Impurity Profiles

The following table summarizes the key differences in purity and the characteristic impurities found in natural and synthetic methyl salicylate.

Characteristic	Natural Methyl Salicylate	Synthetic Methyl Salicylate
Purity	Typically up to 99% methyl salicylate.[2]	Generally >99% pure.[1]
Key Impurities	- Linalool- Pinenes- Ethyl salicylate[1]	- Phenol- 4-Hydroxyisophthalic acid- Dimethyl 4-hydroxyisophthalate[1][2]
Source	Wintergreen leaves (Gaultheria spp.) or Birch bark (Betula spp.).[1][2]	Chemical synthesis from phenol and methanol.[1]
Identifier	Presence of minor natural constituents.[1]	Presence of synthesis byproducts like dimethyl 4-hydroxyisophthalate.[1][2]

Experimental Protocols

Accurate determination of methyl salicylate purity and the identification of its source require specific analytical methodologies. The following are detailed protocols for commonly employed techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Impurity Profiling

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds in a sample, making it ideal for analyzing the purity of methyl salicylate and detecting trace impurities.

Objective: To separate and identify the components of a methyl salicylate sample to determine its purity and identify any characteristic impurities that would indicate a natural or synthetic origin.

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Capillary Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm x 0.25 µm) is suitable.

Reagents:

• Helium (carrier gas), 99.999% purity.

• Methyl Salicylate sample.

• Reference standards for expected impurities (e.g., phenol, dimethyl 4-hydroxyisophthalate, linalool, pinene).

Procedure:

• Sample Preparation: Dilute the methyl salicylate sample in a suitable solvent (e.g., ethanol or hexane) to an appropriate concentration (e.g., 1% v/v).

• GC-MS Conditions:

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: Increase at a rate of 5°C/min to 240°C.

    • Hold: Maintain at 240°C for 5 minutes.

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

  • MS Conditions:

    • Ion Source Temperature: 230°C.

    • Mass Range: 35-400 amu.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

• Data Analysis:

  • Identify the methyl salicylate peak based on its retention time and mass spectrum.

  • Calculate the purity by determining the peak area percentage of methyl salicylate relative to the total peak area.

  • Identify impurity peaks by comparing their mass spectra with reference libraries (e.g., NIST) and by running reference standards. The presence of compounds like dimethyl 4-hydroxyisophthalate suggests a synthetic origin, while the presence of linalool or pinenes indicates a natural source.[1][3]

High-Performance Liquid Chromatography (HPLC) for Quantification

HPLC is a robust method for the precise quantification of methyl salicylate.

Objective: To accurately determine the concentration of methyl salicylate in a sample.

Instrumentation:

• HPLC system with a UV detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents:

• Methanol (HPLC grade).

• Water (HPLC grade).

• Acetonitrile (HPLC grade).

• Phosphoric acid or Formic acid (for mobile phase modification).

• Methyl Salicylate reference standard.

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 60:40 v/v) with 0.1% phosphoric acid.[4] Degas the mobile phase before use.

• Standard Solution Preparation: Accurately weigh a known amount of methyl salicylate reference standard and dissolve it in the mobile phase to prepare a stock solution. Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation: Accurately weigh the methyl salicylate sample and dissolve it in the mobile phase to a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter.[5]

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

  • UV Detection Wavelength: 305 nm.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of the standard solutions against their known concentrations.

  • Determine the concentration of methyl salicylate in the sample by interpolating its peak area on the calibration curve.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the comparative analysis of natural and synthetic methyl salicylate.

Caption: Workflow for the comparative purity analysis of methyl salicylate.

References

• 1. phytochemia.com [phytochemia.com]
• 2. health.ec.europa.eu [health.ec.europa.eu]
• 3. researchgate.net [researchgate.net]
• 4. Separation of Methyl salicylate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. turkjps.org [turkjps.org]

comparing the efficacy of different catalysts for methyl salicylate synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of methyl salicylate, a key compound in the pharmaceutical and fragrance industries, is a process critically dependent on the choice of catalyst. This guide provides an objective comparison of the efficacy of various catalysts employed in the esterification of salicylic acid with methanol. The performance of each catalyst is evaluated based on key metrics such as conversion rates, selectivity, and reaction conditions, supported by experimental data from recent scientific literature.

Performance Comparison of Catalysts

The following table summarizes the quantitative performance of different catalysts in the synthesis of methyl salicylate. This data is compiled from various studies to provide a clear and concise comparison for researchers seeking to optimize their synthetic routes.

Catalyst	Reactants	Temperature (°C)	Time (h)	Conversion (%)	Selectivity (%)	Yield (%)	Reference
Sulfuric Acid (H₂SO₄)	Salicylic Acid, Methanol	~65	1.5 - 2	~70-94	>99	~65-94	[1]
Zeolite Hβ	Salicylic Acid, Dimethyl Carbonate	150	4	>90	>95	-	[2]
Zeolite HZSM-5	Salicylic Acid, Dimethyl Carbonate	150	4	>90	>95	-	[2]
Mesoporous Aluminosilicate	Salicylic Acid, Dimethyl Carbonate	-	-	98.6	77.0	-	[2][3]
Sulfated Iron Oxide-Zirconia (10 wt.% Fe)	Salicylic Acid, Dimethyl Carbonate	120	2.5	99	100	-	[4]
Ce⁴⁺ Modified Cation-Exchange Resin	Salicylic Acid, Methanol	95	12	93.3	>99	-	[2][5]
Brønsted Acidic Ionic Liquids	Salicylic Acid, Various Alcohols	115	10	76-96	-	76-96	[6]
Sulfonated Silica (SiO₂–SO₃H)	Acetylsalicylic Acid, Methanol	120	0.67	94	-	-	[5]

Experimental Protocols

Detailed methodologies for the synthesis of methyl salicylate using some of the key catalysts are provided below. These protocols are based on established laboratory procedures and offer a foundation for reproducible experimental work.

Sulfuric Acid Catalyzed Synthesis

This is the traditional and most common method for methyl salicylate synthesis via Fischer esterification.[1]

Materials:

• Salicylic acid

• Methanol (excess)

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (5%)

• Dichloromethane (or other suitable organic solvent)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve salicylic acid in an excess of methanol.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Heat the reaction mixture to reflux (approximately 65°C) and maintain for 1.5 to 2 hours.

• After cooling to room temperature, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with water and a 5% sodium bicarbonate solution to neutralize the unreacted acid.

• Extract the methyl salicylate into an organic solvent like dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to obtain the crude product.

• Purify the methyl salicylate by distillation.

Zeolite Hβ and HZSM-5 Catalyzed Synthesis

This method utilizes solid acid catalysts, which offer advantages in terms of separation and reusability.[2]

Materials:

• Salicylic acid

• Dimethyl carbonate (DMC)

• Zeolite Hβ or HZSM-5 catalyst

• Suitable solvent (if necessary)

Procedure:

• In a high-pressure autoclave, combine salicylic acid, dimethyl carbonate, and the zeolite catalyst.

• Seal the autoclave and heat the reaction mixture to 150°C under autogenous pressure.

• Maintain the reaction for 4 hours with continuous stirring.

• After the reaction, cool the autoclave to room temperature and carefully release the pressure.

• Separate the solid catalyst from the reaction mixture by filtration.

• The product can be isolated from the filtrate by distillation. The catalyst can be washed, dried, and reused.

Sulfated Iron Oxide-Zirconia Catalyzed Synthesis

This protocol employs a robust solid superacid catalyst for the esterification.[4]

Materials:

• Salicylic acid

• Dimethyl carbonate (DMC)

• Sulfated iron oxide-zirconia catalyst

Procedure:

• Charge a batch reactor with salicylic acid, dimethyl carbonate, and the sulfated iron oxide-zirconia catalyst.

• Heat the mixture to 120°C and maintain for 2.5 hours with vigorous stirring.

• After the reaction period, cool the reactor and filter to recover the solid catalyst.

• The methyl salicylate product can be purified from the liquid phase by distillation.

Visualizing the Process: Reaction and Workflow

To better understand the chemical transformation and the experimental process, the following diagrams are provided.

References

• 1. ivypanda.com [ivypanda.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Green synthesis of methyl salicylate using novel sulfated iron oxide–zirconia catalyst | springerprofessional.de [springerprofessional.de]
• 5. Tandem Transesterification–Esterification Reactions Using a Hydrophilic Sulfonated Silica Catalyst for the Synthesis of Wintergreen Oil from Acetylsalicylic Acid Promoted by Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Evaluating Methyl Salicylate as a Less Irritating Alternative to Capsaicin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methyl salicylate and capsaicin, two common active ingredients in topical analgesic formulations. The focus is on evaluating their mechanisms of action, analgesic efficacy, and particularly their potential for skin irritation, supported by an overview of relevant experimental methodologies.

Introduction to Topical Analgesics

Methyl salicylate and capsaicin are widely used to relieve musculoskeletal pain.[1][2] Methyl salicylate, the primary component of wintergreen oil, is categorized as a counter-irritant.[3] Capsaicin, the compound responsible for the heat in chili peppers, produces a potent burning sensation and is used for its unique analgesic properties.[4] While both are effective, the initial irritation caused by capsaicin often limits patient compliance. This guide examines the evidence for methyl salicylate as a potentially better-tolerated alternative.

Mechanism of Action: A Tale of Two Pathways

The analgesic effects of methyl salicylate and capsaicin arise from distinct molecular mechanisms that influence sensory nerve perception.

Methyl Salicylate: This compound functions primarily as a counter-irritant.[2] When applied topically, it induces a mild irritation and redness of the skin (rubefaction) by dilating capillaries and increasing blood flow.[1][2] This creates a soothing sensation of warmth that is thought to mask underlying pain signals from muscles or joints served by the same nerves.[1][5] Furthermore, methyl salicylate penetrates the skin and is hydrolyzed to salicylic acid, which inhibits cyclooxygenase (COX) enzymes.[2][6] This action reduces the production of prostaglandins, key mediators of inflammation and pain, similar to nonsteroidal anti-inflammatory drugs (NSAIDs).[6] Some evidence also suggests it modulates transient receptor potential (TRP) channels, specifically TRPA1, contributing to its sensory effects.[1][6]

Capsaicin: The action of capsaicin is centered on its potent activation of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor, an ion channel found on nociceptive (pain-sensing) nerve fibers.[4][7] TRPV1 is also activated by heat and protons (low pH), which is why capsaicin induces a sensation of intense burning.[4] Initial activation of TRPV1 leads to an influx of cations (Na+ and Ca2+), depolarization of the neuron, and the release of neuropeptides like Substance P and calcitonin gene-related peptide (CGRP).[8][9] This causes the initial burning pain and a localized "neurogenic inflammation."[8] However, with repeated application, capsaicin leads to a "defunctionalization" of these nerve fibers. This involves the depletion of Substance P and a reversible retraction of nerve fiber terminals, resulting in a long-lasting state of desensitization and a reduction in pain perception.[8][10]

Comparative Data Summary

The following table summarizes the key characteristics of methyl salicylate and capsaicin for easy comparison.

Feature	Methyl Salicylate	Capsaicin
Primary Mechanism	Counter-irritation[2]; COX Inhibition[6]	TRPV1 Receptor Agonism & Defunctionalization[10]
Primary Receptor Target	TRPA1[1], COX-1/COX-2 (as salicylic acid)[6]	TRPV1[7]
Typical Sensation	Soothing warmth, mild irritation[1]	Intense burning, stinging, itching[4]
Onset of Irritation	Generally mild and immediate[11]	Acute and pronounced upon initial applications[9]
Onset of Analgesia	Relatively rapid distraction from pain[3]	Can take days to weeks of consistent use[3][12]
Key Side Effects	Mild skin irritation, redness[11]. Risk of systemic salicylate poisoning with excessive use[5].	Significant burning sensation, erythema[9][13]. Allergic reactions are rare[14].

Signaling Pathway Visualizations

The diagrams below illustrate the distinct signaling pathways for each compound.

Caption: Methyl Salicylate's dual-action pathway.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is Methyl Salicylate used for? [synapse.patsnap.com]
• 3. Over-the-Counter Topical Pain Medication Ingredients | PainScale [painscale.com]
• 4. Capsaicin - Wikipedia [en.wikipedia.org]
• 5. Methyl Salicylate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 6. What is the mechanism of Methyl Salicylate? [synapse.patsnap.com]
• 7. Capsaicin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. farmaciajournal.com [farmaciajournal.com]
• 9. The Mechanism for Topical Capsaicin's Initial Induction of Pain, Burning Sensation, and Mild Erythema When Treating Chronic Pain [ebmconsult.com]
• 10. go.drugbank.com [go.drugbank.com]
• 11. Articles [globalrx.com]
• 12. Arthritis creams are probably better than goat tears - Los Angeles Times [latimes.com]
• 13. drugs.com [drugs.com]
• 14. ijpbms.com [ijpbms.com]

A Comparative Guide to In-Vitro and In-Vivo Models for Testing Methyl Salicylate Absorption

For Researchers, Scientists, and Drug Development Professionals

The assessment of dermal absorption is a critical step in the development and safety evaluation of topical drug products containing active ingredients such as methyl salicylate. Choosing the appropriate model, whether in-vitro or in-vivo, is paramount for obtaining reliable and relevant data. This guide provides an objective comparison of these two methodologies, supported by experimental data and detailed protocols, to aid researchers in their decision-making process.

At a Glance: In-Vitro vs. In-Vivo Models

Feature	In-Vitro Models	In-Vivo Models
Test System	Excised skin (human or animal) in a diffusion cell	Whole living organism (human or animal)
Key Advantages	High throughput, cost-effective, good for screening, reduced ethical concerns	Provides systemic absorption data (pharmacokinetics), accounts for metabolism and blood flow
Key Limitations	Lacks systemic circulation and metabolism, potential for barrier integrity issues	Expensive, lower throughput, ethically complex, inter-individual variability
Primary Endpoints	Permeation rate, flux, lag time, amount absorbed	Plasma concentration, bioavailability, excretion rates

Quantitative Data Comparison

The following table summarizes quantitative data from various studies on methyl salicylate absorption using both in-vitro and in-vivo models. It is important to note that direct comparison of absolute values can be challenging due to variations in experimental conditions, formulations, and species.

Model Type	Species/Skin Type	Formulation/Dose	Key Findings	Reference
In-Vitro	Human Breast Skin	2 mM, 20 mM, 200 mM Methyl Salicylate	Absorption into receptor solution after 6.5 hours was 32%, 17%, and 11% for the low, medium, and high doses, respectively.[1][2]	[1][2]
In-Vitro	Human Skin	20% Methyl Salicylate	Less than 20% of the total salicylate penetrated the skin within 24 hours. Approximately 25% of the absorbed methyl salicylate was hydrolyzed to salicylic acid.[3][4]	[3][4]
In-Vivo	Human	Dermal patches (2, 4, or 8)	After 8 hours of application of 8 patches, the average maximum plasma concentration of methyl salicylate was 29.5 +/- 10.5 ng/mL.[5]	[5]
In-Vivo	Human	Commercial Methyl Salicylate formulation	Tissue levels of salicylate were approximately 30-fold higher than plasma concentrations, suggesting direct tissue penetration.[6]	[6]
In-Vivo	Human	Bathing in 0.03 g/l Methyl Salicylate	Plasma levels of 220-820 ng/ml were observed 1 hour after the start of the bath.[7]	[7]
In-Vivo	Rat (Wistar)	Commercial Salicylate products	The study suggested that direct penetration of salicylate was predominant in the top muscle layer at the application site.[8][9]	[8][9]

Experimental Protocols

In-Vitro Dermal Absorption: Franz Diffusion Cell Method

The Franz diffusion cell is the most common in-vitro system for assessing dermal absorption.

Objective: To measure the rate and extent of methyl salicylate permeation through an excised skin membrane.

Methodology:

• Skin Preparation: Full-thickness or dermatomed skin from human or animal sources (e.g., porcine skin) is used. The skin is carefully prepared to ensure its integrity and mounted between the donor and receptor chambers of the Franz diffusion cell, with the stratum corneum facing the donor compartment.[10][11]

• Cell Setup: The receptor chamber is filled with a physiologically relevant receptor solution (e.g., phosphate-buffered saline with a solubilizing agent) and maintained at a constant temperature, typically 32°C, to mimic skin surface temperature. The solution is continuously stirred to ensure a uniform concentration.[12]

• Dosing: A known quantity of the methyl salicylate formulation is applied evenly to the surface of the skin in the donor chamber.[10]

• Sampling: At predetermined time intervals, samples are withdrawn from the receptor chamber and replaced with fresh receptor solution to maintain sink conditions.

• Analysis: The concentration of methyl salicylate and its potential metabolite, salicylic acid, in the collected samples is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Calculation: The cumulative amount of methyl salicylate permeated per unit area is plotted against time. From this plot, key parameters like the steady-state flux (Jss), lag time (Tlag), and permeability coefficient (Kp) are calculated.

In-Vivo Dermal Absorption: Animal and Human Studies

In-vivo studies provide a comprehensive understanding of the systemic exposure to a substance after topical application.

Objective: To determine the pharmacokinetic profile of methyl salicylate following dermal application.

Methodology:

• Subject Selection: Studies are conducted in animal models (e.g., rats, pigs) or human volunteers.[13][14] The choice of species is critical and should be justified based on skin permeability characteristics relative to humans.

• Dosing: A defined area of the skin is demarcated, and the methyl salicylate formulation is applied uniformly. The application site may be occluded or non-occluded, depending on the intended use of the product.

• Sample Collection: Blood samples are collected at various time points after application. Urine and feces may also be collected to assess the excretion profile. In animal studies, tissue samples from the application site and other organs can be collected at the end of the study.

• Sample Analysis: The concentration of methyl salicylate and its metabolites in plasma, urine, and tissue homogenates is determined using a sensitive and specific analytical method, such as LC-MS/MS.

• Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate key pharmacokinetic parameters, including:

  • Cmax: Maximum plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC (Area Under the Curve): A measure of total systemic exposure.

  • t1/2 (Half-life): The time taken for the plasma concentration to reduce by half.

  • Bioavailability: The fraction of the applied dose that reaches the systemic circulation.

Visualizing the Workflows

Caption: Experimental workflow for in-vitro methyl salicylate absorption using a Franz diffusion cell.

Caption: General workflow for an in-vivo study of methyl salicylate dermal absorption.

Conclusion: Selecting the Right Model

The choice between in-vitro and in-vivo models for testing methyl salicylate absorption depends on the specific research question.

• In-vitro models are invaluable for formulation screening, mechanistic studies, and quality control. They provide a rapid and cost-effective means to compare different formulations and to understand the fundamental principles of skin permeation. However, the data may not always directly correlate with the complex biological environment of a living organism.

• In-vivo models , while more resource-intensive, are essential for determining the systemic exposure and overall pharmacokinetic profile of a topically applied substance.[13] They provide data that is more directly relevant to human safety and efficacy assessments. The effects of metabolism, blood flow, and other physiological factors that can influence absorption are all accounted for in these models.[15]

In modern drug development, a tiered approach is often employed. Promising formulations identified through in-vitro screening are then advanced to in-vivo studies for definitive pharmacokinetic and safety evaluation. This integrated approach leverages the strengths of both models to build a comprehensive understanding of a product's performance.

References

• 1. In vitro dermal absorption of methyl salicylate, ethyl parathion, and malathion: first responder safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. cir-safety.org [cir-safety.org]
• 4. cir-safety.org [cir-safety.org]
• 5. Dermal absorption of camphor, menthol, and methyl salicylate in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Topical penetration of commercial salicylate esters and salts using human isolated skin and clinical microdialysis studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Pharmacokinetic study of percutaneous absorption of salicylic acid from baths with salicylate methyl ester and salicylic acid] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Percutaneous absorption of salicylates from some commercially available topical products containing methyl salicylate or salicylate salts in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. permegear.com [permegear.com]
• 11. COMPARISON OF IN VITRO MODELS OF PERCUTANEOUS ABSORPTION. • Mattek - Part of Sartorius [mattek.com]
• 12. Validation of a Static Franz Diffusion Cell System for In Vitro Permeation Studies | Semantic Scholar [semanticscholar.org]
• 13. taylorfrancis.com [taylorfrancis.com]
• 14. Animal models for percutaneous absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effect of exercise and heat exposure on percutaneous absorption of methyl salicylate - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Methyl Salicylate Content in Diverse Plant Species

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Methyl Salicylate Levels Across Various Plants with Supporting Experimental Data.

Methyl salicylate, a volatile organic compound renowned for its characteristic wintergreen scent, is a significant player in plant biochemistry, serving roles in defense signaling and as a valuable natural product. Its prevalence and concentration vary considerably across the plant kingdom. This guide provides a comparative analysis of methyl salicylate content in different plant species, supported by experimental data, to aid researchers and professionals in identifying potent natural sources and understanding its biological significance.

Quantitative Analysis of Methyl salicylate Content

The concentration of methyl salicylate differs substantially among various plant species and even between different tissues within the same plant. The following table summarizes quantitative data from several studies, offering a comparative overview. For consistency, efforts have been made to standardize the units to micrograms per gram (µg/g) of plant material where possible.

Plant Family	Species	Plant Part	Methyl Salicylate Content	Reference
Ericaceae	Gaultheria procumbens (Wintergreen)	Leaves	~10,000 µg/g FW (as total salicylates, predominantly gaultherin)	[1]
Stems	Up to 199,900 µg/g DW (as salicylates, mainly gaultherin)	[2]
Fruits	Up to 121,700 µg/g DW (as salicylates, mainly gaultherin)	[2]
Betulaceae	Betula lenta (Sweet Birch)	Bark	Essential oil is >98% methyl salicylate	[3][4]
Polygalaceae	Various species	Roots	14.1 - 126.9 µg/g	[5][6]
Polygala paniculata	In vitro plantlets	>80% of volatiles	[7][8]
Polygala cyparissias	Roots	97.8% of volatiles	[7]
Solanaceae	Lycopersicon esculentum (Tomato)	Leaves (TMV-infested)	>2.0 µg/g FW	[9]
Rosaceae	Spiraea species	General	Known producers, specific quantitative data varies

Note: FW denotes fresh weight and DW denotes dry weight. The data for Gaultheria procumbens is presented as total salicylates, with gaultherin (a glycoside of methyl salicylate) being the dominant compound. The values for Betula lenta and some Polygala species are expressed as a percentage of the essential oil or total volatiles, indicating a very high relative abundance.

Experimental Protocols

The quantification of methyl salicylate in plant tissues is crucial for comparative analysis. The two most common and reliable methods are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive method for identifying and quantifying volatile compounds like methyl salicylate.

1. Sample Preparation:

• Plant tissue (e.g., leaves, bark, roots) is flash-frozen in liquid nitrogen and ground to a fine powder. This prevents enzymatic degradation of the target compound.

• A known mass of the powdered tissue is transferred to a vial.

2. Extraction:

• Headspace Solid-Phase Microextraction (HS-SPME): This technique is ideal for volatile compounds. A fiber coated with a stationary phase is exposed to the headspace above the sample in a sealed vial, often with gentle heating to promote volatilization. The analytes adsorb to the fiber.[9]

• Solvent Extraction: The powdered tissue is extracted with a suitable organic solvent, such as methanol or a mixture of methanol and chloroform. The extract is then filtered and concentrated.

3. GC-MS Analysis:

• Injection: For HS-SPME, the fiber is inserted into the hot injection port of the gas chromatograph, where the adsorbed analytes are desorbed. For solvent extracts, a small volume is injected.

• Separation: The volatile compounds are separated based on their boiling points and affinity for the stationary phase in the GC column.

• Detection and Quantification: The separated compounds enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for identification. Quantification is achieved by comparing the peak area of methyl salicylate in the sample to that of a known concentration of a standard, often using an internal standard for improved accuracy.[9][10][11]

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for separating and quantifying non-volatile or less volatile compounds, and with appropriate derivatization or direct analysis, it is also effective for methyl salicylate.

1. Sample Preparation:

• Plant material is dried and ground into a fine powder.

• A known amount of the powder is extracted with a solvent, typically methanol or ethanol, often with the aid of sonication or heating to improve extraction efficiency.[12]

• The extract is filtered to remove particulate matter.

2. HPLC Analysis:

• Injection: A small volume of the filtered extract is injected into the HPLC system.

• Separation: The sample is passed through a column (e.g., a C8 or C18 reversed-phase column) with a mobile phase (e.g., a mixture of methanol and water with a small amount of acetic acid) under high pressure. The separation is based on the differential partitioning of the analytes between the stationary and mobile phases.[12][13]

• Detection and Quantification: A detector, commonly a Diode Array Detector (DAD) or a UV-Vis detector, measures the absorbance of the eluting compounds at a specific wavelength (around 304 nm for methyl salicylate). The concentration is determined by comparing the peak area to a calibration curve generated from standard solutions of known concentrations.[5][12][14]

Biosynthesis of Methyl Salicylate

Methyl salicylate is synthesized in plants from salicylic acid, a key phytohormone in plant defense. This conversion is a critical step in systemic acquired resistance (SAR), a widespread plant defense mechanism. The primary enzyme responsible for this reaction is S-adenosyl-L-methionine:salicylic acid carboxyl methyltransferase (SAMT).

Caption: Biosynthesis of methyl salicylate from salicylic acid.

This enzymatic reaction, catalyzed by SAMT, transfers a methyl group from S-adenosyl-L-methionine (SAM) to the carboxyl group of salicylic acid, producing methyl salicylate and S-adenosyl-L-homocysteine (SAH).[15][16][17][18][19] The volatility of methyl salicylate allows it to act as an airborne signal, alerting neighboring plants to potential threats.

References

• 1. researchgate.net [researchgate.net]
• 2. Phytochemistry and Biological Profile of Gaultheria procumbens L. and Wintergreen Essential Oil: From Traditional Application to Molecular Mechanisms and Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Authentication and Market Survey of Sweet Birch (Betula lenta L.) Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. scielo.br [scielo.br]
• 9. Gas chromatography-mass spectrometry with solid-phase microextraction method for determination of methyl salicylate and other volatile compounds in leaves of Lycopersicon esculentum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rapid determination of methyl salicylate, a plant-signaling compound, in tomato leaves by direct sample introduction and thermal desorption followed by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. turkjps.org [turkjps.org]
• 13. researchgate.net [researchgate.net]
• 14. aimspress.com [aimspress.com]
• 15. Functional analysis of a tomato salicylic acid methyl transferase and its role in synthesis of the flavor volatile methyl salicylate. | Semantic Scholar [semanticscholar.org]
• 16. Frontiers | Overexpression of salicylic acid methyltransferase reduces salicylic acid-mediated pathogen resistance in poplar [frontiersin.org]
• 17. researchgate.net [researchgate.net]
• 18. Overexpression of salicylic acid methyltransferase reduces salicylic acid-mediated pathogen resistance in poplar - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Novel S-adenosyl-L-methionine:salicylic acid carboxyl methyltransferase, an enzyme responsible for biosynthesis of methyl salicylate and methyl benzoate, is not involved in floral scent production in snapdragon flowers - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Methyl Salicylate: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of methyl salicylate is paramount for laboratory safety and environmental protection. This guide provides researchers, scientists, and drug development professionals with essential, step-by-step procedures for the proper handling and disposal of methyl salicylate waste. Adherence to these protocols will help maintain a safe laboratory environment and ensure compliance with relevant regulations.

Methyl salicylate, also known as wintergreen oil, is a common laboratory reagent that is harmful if swallowed and poses a risk to aquatic life.[1][2] Improper disposal can lead to environmental contamination and potential health hazards. Therefore, it is crucial to follow established waste management protocols.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

• Eye Protection: Chemical safety goggles or a face shield.[1]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).[2]

• Body Protection: A lab coat or other protective clothing.[3]

• Respiratory Protection: In case of insufficient ventilation or the generation of mists/vapors, a suitable respirator should be worn.[1][3]

Work should be conducted in a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.[1][4]

Operational Disposal Plan

The disposal of methyl salicylate must be carried out in accordance with federal, state, and local regulations.[1][5][6] Do not discharge methyl salicylate into waterways, drains, or sewers.[1][7]

Step 1: Waste Identification and Segregation

• All waste containing methyl salicylate must be clearly labeled as hazardous waste.

• Do not mix methyl salicylate waste with other waste streams unless explicitly permitted by your institution's waste management plan. Leave chemicals in their original containers when possible.[1]

Step 2: Spill Management

In the event of a methyl salicylate spill:

• Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate ventilation.[2][4]

• Contain the Spill: Use an inert absorbent material such as sand, earth, or a commercial sorbent to contain the liquid.[1][2][3][5][8]

• Collect the Waste: Carefully shovel the absorbed material into a labeled, sealable container for hazardous waste.[1][2][4] Use non-sparking tools to avoid ignition sources.[1]

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., 60-70% ethanol) followed by a soap and water solution.[9]

• Dispose of Contaminated Materials: All materials used for cleanup, including absorbent pads and contaminated PPE, must be placed in the hazardous waste container.

Step 3: Container Management

• Empty containers that previously held methyl salicylate should be treated as hazardous waste as they may retain product residue.[5][8]

• If containers are to be reused, they must be thoroughly decontaminated. Otherwise, they should be punctured to prevent reuse and disposed of through the hazardous waste stream.[8]

Step 4: Final Disposal

• The ultimate disposal of methyl salicylate waste should be handled by a licensed professional waste disposal service.[2]

• A common and recommended method for the disposal of methyl salicylate is incineration in a chemical incinerator equipped with an afterburner and scrubber.[2][4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to methyl salicylate.

Property	Value	Source Citation
Oral LD50 (rat)	887 mg/kg	[1][10]
Flash Point	96°C (204.8°F) Closed Cup	[3]
Autoignition Temperature	454°C (849.2°F)	[3]
Aquatic Toxicity (LC50, zebra fish, 96h)	> 100 mg/l	[2][7]
Aquatic Toxicity (EC50, green algae, 72h)	27 mg/l	[2][7]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of methyl salicylate.

Figure 1. Workflow for the proper disposal of methyl salicylate.

References

• 1. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 2. web.faa.illinois.edu [web.faa.illinois.edu]
• 3. home.miracosta.edu [home.miracosta.edu]
• 4. media.laballey.com [media.laballey.com]
• 5. jmnspecialties.com [jmnspecialties.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. fishersci.com [fishersci.com]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. METHYL SALICYLATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. syskem.de [syskem.de]

Personal protective equipment for handling Methyl salicylate

This guide provides crucial safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for the handling of Methyl Salicylate in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe and compliant laboratory operations.

Understanding the Hazards

Methyl Salicylate, also known as wintergreen oil, is a common organic ester utilized in various applications. However, it poses several health and safety risks that necessitate careful handling. Key hazards include:

• Acute Toxicity: Harmful if swallowed and may be harmful if inhaled.[1][2][3]

• Eye Damage: Can cause serious eye irritation or damage upon contact.[2][4]

• Skin Sensitization: May cause an allergic skin reaction.[4][5]

• Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[4][5]

• Aquatic Hazard: Harmful to aquatic life.[1][3]

• Flammability: It is a combustible liquid.[1][2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure risk. The following table summarizes the recommended equipment for handling Methyl Salicylate.

Protection Type	Equipment	Specification and Use
Eye/Face Protection	Safety Goggles / Face Shield	Wear tightly fitting chemical safety goggles.[4] A face shield is recommended if there is a risk of splashing.[1][6] Equipment should be approved under standards such as NIOSH (US) or EN 166 (EU).[4][7]
Hand Protection	Chemical-Resistant Gloves	Use impermeable gloves, such as Nitrile rubber, which offer good resistance to solvents and acids.[6][8][9] Always inspect gloves for tears or punctures before use and never reuse disposable gloves.[3][8]
Body Protection	Laboratory Coat / Apron	Wear a standard laboratory coat. For tasks with a higher risk of splashing, an impervious apron or a chemical-resistant suit is recommended.[1][3][6]
Respiratory Protection	Fume Hood / Respirator	Always handle Methyl Salicylate in a well-ventilated area, preferably within a chemical fume hood.[2][7] If ventilation is insufficient or during a large spill, use a NIOSH-approved respirator with an organic vapor cartridge.[1][4][7]

Caption: PPE selection logic for handling Methyl Salicylate.

Operational Plan: Handling Procedures

A systematic approach is essential for safely handling Methyl Salicylate. The following workflow outlines the key steps from preparation to post-handling.

Caption: Standard operating procedure for handling Methyl Salicylate.

Step-by-Step Guidance:

• Preparation:

  • Always review the Safety Data Sheet (SDS) before use.[4][6]

  • Ensure a certified eyewash station and safety shower are readily accessible.[1][6][10]

  • Prepare your work area by ensuring it is clean and uncluttered. Perform all operations within a certified chemical fume hood.[2][7]

  • Put on all required PPE as detailed in the table above.[2][6]

• Handling:

  • Avoid direct contact with skin, eyes, and clothing.[3][6][7]

  • Do not inhale vapors or mists.[1][3][7]

  • When not in use, ensure the container is tightly sealed to prevent the release of vapors.[2][3]

  • Do not eat, drink, or smoke in the handling area.[3][6][11]

• Storage:

  • Store in a cool, dry, and well-ventilated area.[7][12]

  • Keep containers away from heat, direct sunlight, and incompatible materials such as strong oxidizing agents and strong bases.[1][4][7]

Emergency and Disposal Plans

First Aid Measures

Immediate action is vital in case of accidental exposure.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[2][11] Seek immediate medical attention.[1][11]
Skin Contact	Remove contaminated clothing. Wash affected area thoroughly with soap and plenty of water.[1][3][11] Seek medical attention if irritation or other symptoms develop.[1]
Inhalation	Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration (avoiding mouth-to-mouth).[1][7][11] Seek immediate medical attention.[1]
Ingestion	Rinse mouth thoroughly with water.[1][2][11] Do NOT induce vomiting.[1][11] Call a poison control center or doctor immediately for treatment advice.[2][11]

Spill Response Plan

• Evacuate & Ventilate: Alert others in the area and evacuate non-essential personnel. Ensure the area is well-ventilated and remove all sources of ignition.[7][13]

• Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye/face protection.[1][3][7]

• Contain & Absorb: Contain the spill using an inert, non-combustible absorbent material like sand, earth, or vermiculite.[1][7][11]

• Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealable container for hazardous waste disposal.[1][7]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., 60-70% ethanol) followed by soap and water.[13]

Disposal Plan

All waste containing Methyl Salicylate must be treated as hazardous waste.

• Waste Collection: Collect all contaminated materials (including gloves, absorbent materials, and empty containers) in a designated, properly labeled, and sealed hazardous waste container.[1][6]

• Disposal Method: Waste must be disposed of through a licensed professional waste disposal service, often via chemical incineration.[3]

• Regulations: Adhere strictly to all federal, state, and local environmental regulations for hazardous waste disposal.[1][2][6] Do not pour Methyl Salicylate down the drain or into waterways.[1][3]

Chemical and Physical Properties

Understanding the properties of Methyl Salicylate is key to its safe handling and storage.

Property	Value
Appearance	Colorless to yellowish or reddish oily liquid[1]
Odor	Characteristic odor of wintergreen[2]
Molecular Weight	152.15 g/mol [1]
Melting Point	-8 to -7 °C[1][10]
Boiling Point	220 - 224 °C[1][10]
Flash Point	96 °C (closed cup)[1][2][10]
Autoignition Temperature	450 °C[1][10]
Solubility	Slightly soluble in water; soluble in alcohol and ether[2][10]
Vapor Density	5.3 (Air = 1)[10]

References

• 1. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 2. archpdfs.lps.org [archpdfs.lps.org]
• 3. web.faa.illinois.edu [web.faa.illinois.edu]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. merck.com [merck.com]
• 6. jmnspecialties.com [jmnspecialties.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 9. safety.fsu.edu [safety.fsu.edu]
• 10. media.laballey.com [media.laballey.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. static.cymitquimica.com [static.cymitquimica.com]
• 13. METHYL SALICYLATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]